17-Hydroxyisolathyrol

Core Science & Biosynthesis

The Origins of 17-Hydroxyisolathyrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol is a naturally occurring macrocyclic diterpenoid belonging to the lathyrane family. This technical guide provides a comprehensive overview of the origins of 17-Hydroxyisolathyrol, detailing its natural sources, biosynthetic pathway, and methods for its isolation. While a total synthesis of 17-Hydroxyisolathyrol has not been reported, this guide discusses the general strategies and challenges associated with the synthesis of related lathyrane diterpenoids. This document is intended to serve as a valuable resource for researchers and drug development professionals interested in this class of bioactive compounds.

Natural Sources

17-Hydroxyisolathyrol is a phytochemical isolated from the seeds of the plant Euphorbia lathyris, commonly known as caper spurge or mole plant.[1][2] This plant has a history of use in traditional medicine, and its seeds are a rich source of a variety of lathyrane-type diterpenoids. These compounds are characterized by a complex tricyclic carbon skeleton.

Biosynthesis

The biosynthesis of lathyrane diterpenoids, including 17-Hydroxyisolathyrol, is a complex enzymatic process that begins with the universal precursor of diterpenes, geranylgeranyl pyrophosphate (GGPP). The proposed biosynthetic pathway involves several key steps:

• Cyclization of GGPP: The pathway is initiated by the enzyme casbene (B1241624) synthase, which catalyzes the cyclization of GGPP to form casbene, the parent hydrocarbon of the lathyrane skeleton.[3]

• Oxidation of Casbene: Casbene then undergoes a series of oxidation reactions catalyzed by cytochrome P450 monooxygenases. These enzymes introduce hydroxyl groups at specific positions on the casbene core.[3][4]

• Intramolecular Ring Formation: The oxidized casbene intermediates undergo further enzymatic transformations, including an alcohol dehydrogenase-mediated cyclization, to form key lathyrane intermediates such as jolkinol C.[4][5][6]

• Tailoring Reactions: Subsequent tailoring enzymes, such as hydroxylases, acetyltransferases, and benzoyltransferases, modify the lathyrane core to produce the diverse array of naturally occurring lathyrane diterpenoids, including 17-Hydroxyisolathyrol and its derivatives. For instance, the isolation of 5,15,17-O-triacetyl-3-O-benzoyl-17-hydroxyisolathyrol suggests the action of such tailoring enzymes.[7]

Fig. 1: Proposed biosynthetic pathway of lathyrane diterpenoids.

Isolation from Natural Sources

While a specific, detailed protocol for the isolation of 17-Hydroxyisolathyrol is not available in a single source, a general procedure can be compiled from methodologies reported for the isolation of lathyrane diterpenoids from Euphorbia lathyris seeds.

Experimental Protocol: Representative Isolation Procedure

• Extraction:

  • Powdered seeds of Euphorbia lathyris (e.g., 1 kg) are subjected to extraction with a suitable organic solvent. Common solvents used include 95% ethanol (B145695) or petroleum ether.[8]

  • The extraction is typically performed at room temperature or under reflux for several hours and repeated multiple times to ensure exhaustive extraction.[8]

  • The solvent from the combined extracts is removed under reduced pressure to yield a crude extract.

• Solvent Partitioning:

  • The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, ethyl acetate (B1210297), and n-butanol.[8] This step fractionates the extract based on the polarity of the constituent compounds. Diterpenoids are typically found in the less polar fractions (e.g., n-hexane and ethyl acetate).

• Chromatographic Separation:

  • The fraction containing the lathyrane diterpenoids is subjected to multiple rounds of column chromatography.

  • Silica (B1680970) Gel Chromatography: The fraction is first separated on a silica gel column using a gradient elution system, often a mixture of n-hexane and ethyl acetate with increasing polarity.[8]

  • Sephadex LH-20 Chromatography: Further purification of the fractions obtained from silica gel chromatography is achieved using a Sephadex LH-20 column, typically with methanol (B129727) as the eluent, to separate compounds based on their size and polarity.[8]

  • Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain pure 17-Hydroxyisolathyrol is often accomplished using preparative HPLC, frequently with a C18 reversed-phase column and a mobile phase consisting of a mixture of methanol and water or acetonitrile (B52724) and water.

• Structure Elucidation:

  • The structure of the isolated 17-Hydroxyisolathyrol is confirmed by spectroscopic methods, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, COSY, HMQC, HMBC) and Mass Spectrometry (MS).

Fig. 2: General workflow for the isolation of 17-Hydroxyisolathyrol.

Total Synthesis

As of the date of this guide, a total synthesis of 17-Hydroxyisolathyrol has not been reported in the scientific literature. The complex, highly substituted, and stereochemically rich tricyclic core of lathyrane diterpenoids presents a significant challenge for synthetic chemists.

Key challenges in the synthesis of the lathyrane skeleton include:

• Construction of the cyclopropane (B1198618) ring: The stereospecific formation of the gem-dimethylcyclopropane fused to the macrocycle is a significant hurdle.

• Formation of the macrocycle: The closure of the large ring system can be entropically disfavored.

• Control of stereochemistry: The lathyrane core contains multiple stereocenters that must be controlled throughout the synthesis.

Despite these challenges, several total syntheses of other lathyrane diterpenoids have been accomplished, providing a foundation for future synthetic efforts towards 17-Hydroxyisolathyrol.[9] These syntheses often employ strategies such as intramolecular cyclization reactions and fragment coupling to assemble the complex carbon skeleton.

Quantitative Data

There is limited quantitative data available in the literature regarding the concentration of 17-Hydroxyisolathyrol in the seeds of Euphorbia lathyris. While studies have quantified other "Euphorbia factors," specific yield data for 17-Hydroxyisolathyrol from natural sources has not been published. The yield of lathyrane diterpenoids can vary depending on the plant's geographic location, growing conditions, and the specific extraction and purification methods employed.

Conclusion

17-Hydroxyisolathyrol is a fascinating natural product with a complex structure and biosynthetic origin. Its isolation from Euphorbia lathyris seeds provides a renewable source for this compound. While its biosynthesis is beginning to be understood, the total synthesis of 17-Hydroxyisolathyrol remains an open challenge. Further research into the isolation, synthesis, and biological activity of this and related lathyrane diterpenoids is warranted and may lead to the development of new therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 17-Hydroxyisolathyrol - CAS:93551-00-9 - Naturewill biotechnology Co., Ltd. [naturewillbio.com]
• 3. researchgate.net [researchgate.net]
• 4. pnas.org [pnas.org]
• 5. High-titer production of lathyrane diterpenoids from sugar by engineered Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kops.uni-konstanz.de [kops.uni-konstanz.de]

The Emergence of 17-Hydroxyisolathyrol: A Technical Guide to its Discovery, Isolation, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery, isolation, and potential therapeutic applications of 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid derived from the seeds of Euphorbia lathyris. This document details the experimental protocols for its extraction and purification, summarizes its biological activities with a focus on cytotoxicity and multidrug resistance reversal, and explores its mechanism of action.

Introduction

Euphorbia lathyris, commonly known as caper spurge, has a long history in traditional medicine. Modern phytochemical investigations have revealed a wealth of bioactive compounds within this plant, with lathyrane-type diterpenoids being of significant interest due to their complex chemical structures and potent biological activities.[1] Among these, 17-Hydroxyisolathyrol has emerged as a noteworthy molecule. Lathyrane diterpenoids are characterized by a unique tricyclic 5/11/3 skeleton and are often found esterified with various acyl groups.[1] These compounds have demonstrated a range of biological effects, including anti-inflammatory, anti-HIV, and cytotoxic activities.[2] A particularly compelling area of research is their ability to reverse multidrug resistance (MDR) in cancer cells, a major obstacle in chemotherapy.[2][3] This guide focuses on the technical aspects of isolating 17-Hydroxyisolathyrol and understanding its therapeutic potential.

Isolation of 17-Hydroxyisolathyrol from Euphorbia lathyris Seeds

The isolation of 17-Hydroxyisolathyrol is a multi-step process involving extraction and chromatographic separation. The following protocol is a synthesized methodology based on established procedures for isolating lathyrane diterpenoids from E. lathyris.

Experimental Protocol: Extraction and Isolation

2.1.1. Plant Material and Extraction Dried and powdered seeds of Euphorbia lathyris (10 kg) are subjected to extraction with 95% aqueous ethanol (B145695) at room temperature. The resulting extract is concentrated under reduced pressure to yield a crude extract.

2.1.2. Liquid-Liquid Partitioning The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, typically petroleum ether, ethyl acetate (B1210297), and n-butanol. The lathyrane diterpenoids, including 17-Hydroxyisolathyrol, are typically enriched in the less polar fractions, such as the petroleum ether and ethyl acetate extracts.

2.1.3. Chromatographic Purification The enriched fraction is subjected to a series of chromatographic separations:

• Silica (B1680970) Gel Column Chromatography: The extract is loaded onto a silica gel column and eluted with a gradient of petroleum ether and ethyl acetate. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Sephadex LH-20 Column Chromatography: Fractions containing compounds of interest are further purified on a Sephadex LH-20 column using a suitable solvent system, such as methanol (B129727) or a mixture of dichloromethane (B109758) and methanol, to remove pigments and other impurities.

• Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain 17-Hydroxyisolathyrol in high purity is achieved using preparative HPLC, often with a C18 reversed-phase column and a mobile phase consisting of a gradient of methanol and water.

The structure of the isolated 17-Hydroxyisolathyrol is then confirmed using spectroscopic methods, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Diagram of the Isolation Workflow for 17-Hydroxyisolathyrol

Caption: A flowchart illustrating the key stages in the isolation and purification of 17-Hydroxyisolathyrol.

Biological Activity of Lathyrane Diterpenoids

While specific quantitative data for 17-Hydroxyisolathyrol is limited in publicly available literature, the bioactivity of closely related lathyrane diterpenoids from E. lathyris provides strong indications of its potential.

Cytotoxic Activity

Numerous lathyrane diterpenoids isolated from E. lathyris have demonstrated significant cytotoxic effects against various cancer cell lines. For instance, a study on lathyrane diterpenoid stereoisomers revealed that one compound, Euphorbia factor L2b, exhibited an IC50 value of 0.87 µM against the human leukemic monocyte lymphoma cell line U937.[1] The cytotoxic activity of these compounds is often attributed to their ability to induce apoptosis and disrupt the cell cycle.

Table 1: Cytotoxic Activity of a Representative Lathyrane Diterpenoid from E. lathyris

Compound	Cell Line	IC50 (µM)	Reference
Euphorbia factor L2b	U937 (Human leukemic monocyte lymphoma)	0.87	[1]

Reversal of Multidrug Resistance (MDR)

A key therapeutic potential of lathyrane diterpenoids lies in their ability to reverse multidrug resistance in cancer cells. MDR is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp), which actively efflux chemotherapeutic drugs from the cell. Lathyrane diterpenes have been identified as a novel class of P-gp inhibitors.[2][4]

The mechanism of MDR reversal by these compounds is believed to involve competitive inhibition of P-gp. They act as substrates for the P-gp pump, thereby competing with anticancer drugs for efflux and increasing the intracellular concentration of the chemotherapeutic agents.[2][5] Some lathyrane diterpenoids have been shown to activate the P-gp-coupled ATPase activity, further supporting their role as P-gp substrates.[2]

Table 2: Multidrug Resistance Reversal Activity of Lathyrane Diterpenoids

Compound Class	Cell Line	Activity	Mechanism	Reference
Lathyrane Diterpenoids	HepG2/ADR (Adriamycin-resistant)	Reversal of MDR	P-gp substrate, activation of P-gp ATPase	[2]
Lathyrane Diterpenoids	MCF-7/ADR (Adriamycin-resistant)	Moderate MDR reversal	P-gp inhibition	[3]

Signaling Pathways and Mechanism of Action

The primary mechanism of action for the MDR reversal activity of lathyrane diterpenoids, including presumably 17-Hydroxyisolathyrol, is the inhibition of the P-glycoprotein efflux pump.

Diagram of P-glycoprotein (P-gp) Mediated Multidrug Resistance and its Inhibition

References

• 1. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A new P-glycoprotein inhibitor from the caper spurge (Euphorbia lathyris) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Euphorbiasteroid reverses P-glycoprotein-mediated multi-drug resistance in human sarcoma cell line MES-SA/Dx5 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Lathyrane Diterpenoid Biosynthetic Pathway: A Technical Guide for Researchers

An In-depth Exploration of the Enzymatic Cascade Responsible for the Synthesis of a Promising Class of Bioactive Molecules

Lathyrane diterpenoids, a complex group of natural products primarily found in the Euphorbiaceae family, have garnered significant interest from the scientific community for their diverse and potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. This technical guide provides a comprehensive overview of the lathyrane diterpenoid biosynthesis pathway, detailing the enzymatic players, their kinetics, and the experimental protocols for their study. This document is intended for researchers, scientists, and drug development professionals seeking to understand and harness this intricate biosynthetic machinery.

The Core Biosynthetic Pathway: From Acyclic Precursor to Tricyclic Scaffold

The biosynthesis of lathyrane diterpenoids originates from the universal C20 isoprenoid precursor, geranylgeranyl pyrophosphate (GGPP). The pathway can be broadly divided into two key stages: the formation of the initial macrocyclic diterpene, casbene (B1241624), and its subsequent intricate cyclization and functionalization to yield the characteristic lathyrane skeleton and its diverse derivatives.

The Gateway Enzyme: Casbene Synthase (CBS)

The first committed step in lathyrane biosynthesis is the cyclization of the linear GGPP molecule into the bicyclic diterpene, casbene. This reaction is catalyzed by the enzyme casbene synthase (CBS) (EC 4.2.3.8). CBS belongs to the terpene synthase family and orchestrates a complex carbocation-mediated cyclization cascade.

The Oxidative Cascade: Cytochrome P450s and Alcohol Dehydrogenase

Following the formation of casbene, a series of oxidative modifications are introduced by a suite of enzymes, primarily from the cytochrome P450 (CYP) superfamily and alcohol dehydrogenases (ADHs). These modifications are crucial for the subsequent intramolecular cyclizations that form the intricate 5/11/3-tricyclic lathyrane core.

In Euphorbia lathyris, two key cytochrome P450 enzymes have been identified:

• CYP71D445: This enzyme catalyzes the regio-specific 9-oxidation of casbene.

• CYP726A27: This enzyme is responsible for the 5-oxidation of casbene.

The concerted action of these P450s, along with an alcohol dehydrogenase (ADH1) , leads to the formation of jolkinol C , a pivotal intermediate with the characteristic lathyrane skeleton. The ADH1 is involved in the dehydrogenation of hydroxyl groups, facilitating rearrangement and cyclization.

Diversification of the Lathyrane Scaffold: The Role of Acyltransferases

The vast structural diversity observed within the lathyrane diterpenoid family is largely attributed to the subsequent decoration of the core skeleton. A key class of enzymes responsible for this diversification are the O-acyltransferases . In Euphorbia lathyris, two such enzymes have been identified within a diterpene biosynthetic gene cluster:

• ElBAHD16 and ElBAHD35: These enzymes catalyze the mono-acylation of hydroxyl groups on the lathyrane scaffold, utilizing various acyl-CoA donors. This acylation significantly influences the biological activity of the final compounds.[1]

The overall biosynthetic pathway is depicted in the following diagram:

Figure 1: The biosynthetic pathway of lathyrane diterpenoids.

Quantitative Data on Key Biosynthetic Enzymes

Understanding the kinetic parameters of the enzymes involved in lathyrane biosynthesis is crucial for metabolic engineering efforts and for elucidating rate-limiting steps in the pathway. While a complete kinetic dataset for all enzymes is not yet available in the literature, some key parameters have been determined.

Enzyme	Substrate	Km	kcat	Source Organism
Casbene Synthase (CBS)	Geranylgeranyl Pyrophosphate	1.9 µM[2]	Not Reported	Ricinus communis
CYP71D445	Casbene	Not Reported	Not Reported	Euphorbia lathyris
CYP726A27	Casbene	Not Reported	Not Reported	Euphorbia lathyris
ADH1	Oxidized Casbene Intermediates	Not Reported	Not Reported	Euphorbia lathyris
ElBAHD16	Lathyrol, 7-hydroxylathyrol	Not Reported	Not Reported	Euphorbia lathyris
ElBAHD35	Lathyrol, 7-hydroxylathyrol	Not Reported	Not Reported	Euphorbia lathyris

Note: The kinetic parameters for the cytochrome P450s, ADH1, and acyltransferases have not been reported in the reviewed literature and represent a significant area for future research.

Detailed Experimental Protocols

This section provides detailed methodologies for the expression, purification, and assay of the key enzymes in the lathyrane diterpenoid biosynthetic pathway. These protocols are synthesized from various literature sources to provide a practical guide for researchers.

Heterologous Expression and Purification of Biosynthetic Enzymes in E. coli

A common workflow for obtaining active enzymes for in vitro studies involves heterologous expression in Escherichia coli.

Figure 2: General workflow for heterologous expression and purification.

Protocol 1: Heterologous Expression and Purification of Casbene Synthase (CBS)

• Gene Cloning: Synthesize a codon-optimized cDNA sequence of Ricinus communis casbene synthase and clone it into a pET series expression vector (e.g., pET-28a(+)) containing an N-terminal His6-tag.

• Transformation: Transform E. coli BL21(DE3) cells with the recombinant plasmid.

• Expression:

  • Inoculate 5 mL of LB medium containing the appropriate antibiotic with a single colony and grow overnight at 37°C.

  • Inoculate 1 L of LB medium with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM.

  • Continue to culture at 18°C for 16-20 hours.

• Purification:

  • Harvest the cells by centrifugation (5,000 x g, 15 min, 4°C).

  • Resuspend the cell pellet in lysis buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM DTT, 1 mg/mL lysozyme, and protease inhibitors).

  • Lyse the cells by sonication on ice.

  • Clarify the lysate by centrifugation (15,000 x g, 30 min, 4°C).

  • Apply the supernatant to a Ni-NTA affinity column pre-equilibrated with wash buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole).

  • Wash the column with wash buffer to remove unbound proteins.

  • Elute the His-tagged protein with elution buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

  • Analyze the purified protein by SDS-PAGE.

In Vitro Enzyme Assays

Protocol 2: Casbene Synthase (CBS) Enzyme Assay

• Reaction Mixture: Prepare a 500 µL reaction mixture containing:

  • 50 mM Tris-HCl (pH 7.5)

  • 10 mM MgCl2

  • 1 mM DTT

  • 10 µM Geranylgeranyl Pyrophosphate (GGPP)

  • 1-5 µg of purified CBS enzyme

• Incubation: Incubate the reaction mixture at 30°C for 1-2 hours.

• Extraction:

  • Stop the reaction by adding 500 µL of hexane (B92381).

  • Vortex vigorously for 1 minute and centrifuge to separate the phases.

  • Collect the upper hexane layer containing the casbene product.

• Analysis:

  • Analyze the hexane extract by Gas Chromatography-Mass Spectrometry (GC-MS).

  • GC-MS Parameters (Example):

    • Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness)

    • Injector Temperature: 250°C

    • Oven Program: 80°C for 2 min, then ramp to 280°C at 10°C/min, hold for 5 min.

    • Carrier Gas: Helium at a constant flow of 1 mL/min.

    • MS Detector: Scan mode from m/z 40 to 550.

  • Identify casbene by its characteristic mass spectrum and retention time compared to an authentic standard.

Protocol 3: Cytochrome P450 (CYP71D445 and CYP726A27) and ADH1 Coupled Enzyme Assay

• Microsome Preparation (for P450s): Express P450s in a suitable system (e.g., yeast or insect cells) and prepare microsomal fractions containing the membrane-bound enzymes.

• Reaction Mixture: Prepare a 200 µL reaction mixture containing:

  • 50 mM potassium phosphate (B84403) buffer (pH 7.5)

  • 1.5 mM NADPH

  • 50 µM casbene (dissolved in a minimal amount of DMSO)

  • Microsomal fraction containing CYP71D445 and/or CYP726A27

  • 1-5 µg of purified ADH1

• Incubation: Incubate the reaction at 30°C for 2-4 hours with gentle shaking.

• Extraction:

  • Extract the reaction mixture twice with 200 µL of ethyl acetate.

  • Combine the organic layers and evaporate to dryness under a stream of nitrogen.

• Analysis:

  • Resuspend the dried extract in methanol.

  • Analyze by Liquid Chromatography-Mass Spectrometry (LC-MS).

  • LC-MS Parameters (Example):

    • Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

    • Mobile Phase: Gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

    • Flow Rate: 0.3 mL/min.

    • MS Detector: Electrospray ionization (ESI) in positive ion mode, monitoring for the expected masses of oxidized casbene intermediates and jolkinol C.

Protocol 4: Lathyrane O-Acyltransferase (ElBAHD16 and ElBAHD35) Assay

• Reaction Mixture: Prepare a 100 µL reaction mixture containing:

  • 100 mM Tris-HCl (pH 7.5)

  • 1 mM lathyrane substrate (e.g., jolkinol C or lathyrol)

  • 1 mM acyl-CoA donor (e.g., acetyl-CoA, benzoyl-CoA)

  • 1-5 µg of purified acyltransferase enzyme

• Incubation: Incubate at 30°C for 1-2 hours.

• Extraction and Analysis: Follow the extraction and LC-MS analysis protocol described for the coupled P450/ADH1 assay (Protocol 3), monitoring for the masses of the acylated lathyrane products.

Conclusion and Future Outlook

The elucidation of the lathyrane diterpenoid biosynthetic pathway has opened up exciting avenues for the sustainable production of these valuable bioactive compounds through metabolic engineering and synthetic biology approaches. While the core pathway to the lathyrane skeleton is now largely understood, significant knowledge gaps remain, particularly concerning the kinetic parameters of the key enzymes and the full repertoire of downstream modifying enzymes that contribute to the vast chemical diversity of this class of natural products.

Future research should focus on the detailed biochemical characterization of the identified enzymes to populate the missing kinetic data. Furthermore, the discovery and characterization of additional downstream modifying enzymes, such as other acyltransferases, glycosyltransferases, and oxidases, will be crucial for a complete understanding of lathyrane biosynthesis and for the production of novel, high-value derivatives with enhanced therapeutic properties. The protocols and data presented in this guide provide a solid foundation for researchers to embark on these exciting future investigations.

References

• 1. Optimization of the derivatization protocol of pentacyclic triterpenes prior to their gas chromatography-mass spectrometry analysis in plant extracts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of diterpenic compounds by GC-MS/MS: contribution to the identification of main conifer resins - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, the primary scientific literature detailing the initial isolation, comprehensive spectroscopic analysis, and specific biological activities of 17-Hydroxyisolathyrol could not be located through extensive searches of scientific databases. The information presented herein is compiled from commercial chemical data sources and extrapolated from published research on closely related lathyrol diterpenoids isolated from the same natural source, Euphorbia lathyris.

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrol family of natural products.[1] These compounds are characteristic constituents of plants from the Euphorbia genus, particularly the seeds of Euphorbia lathyris (Caper Spurge).[1] Lathyrol diterpenes are known for their complex and varied chemical structures and a range of biological activities, including anti-inflammatory effects and the ability to modulate multidrug resistance in cancer cells. This guide provides a detailed overview of the known chemical structure and stereochemistry of 17-Hydroxyisolathyrol, alongside generalized experimental protocols and potential biological activities based on its chemical class.

Chemical Structure and Stereochemistry

17-Hydroxyisolathyrol is a diterpenoid, meaning it is derived from four isoprene (B109036) units, giving it a C20 skeleton. Its structure is based on the isolathyrol core, a tricyclic system with a distinctive carbon skeleton. The presence of multiple stereocenters gives rise to a complex three-dimensional structure.

Systematic Name: (1aR,2R,4aR,5E,7S,8R,9R,9aR)-7-(Hydroxymethyl)-1,1,4a,8-tetramethyl-9-(acetyloxy)decahydro-1H-cyclopropa[2][3]benzo[4]cyclohepten-2-ol-3(2H)-one.

The stereochemistry, as inferred from its SMILES representation and the known structures of related lathyrols, is crucial for its biological function. The relative and absolute configurations of the hydroxyl, methyl, and other substituent groups define the molecule's specific shape and its ability to interact with biological targets. In a related isolathyrol diterpene, the stereochemistry at the C-5 position was determined to be R via X-ray diffraction analysis.[5]

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Source
CAS Number	93551-00-9	[1]
Molecular Formula	C₂₀H₃₀O₅	[1]
Molecular Weight	350.45 g/mol	[1]
Appearance	Solid (Light yellow to yellow)	[1]
SMILES	O=C1--INVALID-LINK--[C@@H]2O">C@(O)[C@]2([H])--INVALID-LINK--/C(CO)=C\C[C@@]3([H])--INVALID-LINK--([H])/C=C1\C	[1]

Table 2: Spectroscopic Data for 17-Hydroxyisolathyrol

Data Type	Details
¹H NMR	Specific data from the primary literature is currently unavailable.
¹³C NMR	Specific data from the primary literature is currently unavailable.
Mass Spectrometry	Specific data from the primary literature is currently unavailable.
IR Spectroscopy	Specific data from the primary literature is currently unavailable.
X-ray Crystallography	No public crystal structure is available for this specific compound.

Experimental Protocols

While the specific protocol for the isolation of 17-Hydroxyisolathyrol is not available, a generalized method for the extraction and purification of lathyrol diterpenoids from Euphorbia lathyris seeds can be described based on published literature for analogous compounds.[2][3][5]

Generalized Protocol for Isolation of Lathyrol Diterpenoids:

• Extraction:

  • Dried and powdered seeds of Euphorbia lathyris are subjected to extraction with a solvent such as methanol (B129727) or ethanol (B145695) at room temperature.

  • The resulting crude extract is concentrated under reduced pressure to yield a residue.

• Solvent Partitioning:

  • The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, for example, n-hexane, dichloromethane, and ethyl acetate (B1210297), to separate compounds based on their polarity.

  • The diterpenoids typically concentrate in the medium-polarity fractions (dichloromethane and ethyl acetate).

• Chromatographic Purification:

  • The active fractions are subjected to multiple steps of column chromatography.

  • Initial separation is often performed on a silica (B1680970) gel column with a gradient elution system (e.g., hexane-ethyl acetate or petroleum ether-acetone).

  • Further purification of the resulting sub-fractions is achieved using Sephadex LH-20 chromatography and/or semi-preparative High-Performance Liquid Chromatography (HPLC), often on a C18 reversed-phase column with a mobile phase such as methanol-water or acetonitrile-water.

• Structure Elucidation:

  • The structures of the purified compounds are determined using a combination of spectroscopic techniques, including 1D NMR (¹H, ¹³C), 2D NMR (COSY, HSQC, HMBC), High-Resolution Mass Spectrometry (HRMS), and Infrared (IR) spectroscopy.

  • For crystalline compounds, single-crystal X-ray diffraction is used to unambiguously determine the relative and absolute stereochemistry.[3][5]

Generalized workflow for isolating lathyrol diterpenoids.

Potential Biological Activity and Signaling Pathways

The biological activities of 17-Hydroxyisolathyrol have not been specifically reported. However, numerous studies on lathyrol diterpenoids isolated from Euphorbia lathyris have demonstrated a range of pharmacological effects, suggesting potential areas of investigation for this compound.

• Anti-inflammatory Activity: Many lathyrol-type diterpenoids exhibit inhibitory effects on the production of nitric oxide (NO) in lipopolysaccharide (LPS)-induced macrophages.[2][3] This activity is often linked to the downregulation of the NF-κB signaling pathway, a key regulator of inflammation.

• Modulation of Multidrug Resistance (MDR): A significant area of research for lathyrol diterpenes is their ability to reverse P-glycoprotein (P-gp) mediated MDR in cancer cells.[5] This could make them valuable as adjuncts to chemotherapy.

• Cytotoxic Activity: Some lathyrol derivatives have shown cytotoxic effects against various cancer cell lines.

The diagram below illustrates a potential mechanism of anti-inflammatory action for a lathyrol diterpenoid, based on the known activity of this class of compounds in inhibiting the NF-κB pathway.

Hypothesized inhibition of the NF-κB pathway by 17-Hydroxyisolathyrol.

Conclusion and Future Directions

17-Hydroxyisolathyrol is a structurally interesting natural product from a well-known medicinal plant. While its basic chemical identity is established, a significant gap exists in the scientific literature regarding its detailed characterization and biological activity. Future research should focus on the de novo isolation and complete spectroscopic characterization of this compound to provide the foundational data necessary for further investigation. Screening for biological activities, particularly in the areas of inflammation, cancer, and multidrug resistance, would be a logical next step, given the known properties of its chemical relatives. The synthesis of 17-Hydroxyisolathyrol and its analogs could also provide a platform for developing novel therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diterpenoids from the seeds of Euphorbia lathyris and their effects on microglial nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Profile of 17-Hydroxyisolathyrol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 17-Hydroxyisolathyrol, a lathyrane diterpenoid isolated from plants of the Euphorbia genus. The information presented herein is crucial for the identification, characterization, and further development of this natural product for potential therapeutic applications.

Summary of Spectroscopic Data

The following tables summarize the key spectroscopic data for 17-Hydroxyisolathyrol, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy. This data is essential for confirming the structure and purity of the compound.

Nuclear Magnetic Resonance (NMR) Data

Table 1: ¹H NMR Spectroscopic Data for 17-Hydroxyisolathyrol (500 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	2.25	m
2	5.60	d	10.0
4	3.38	d	10.0
5	4.95	br s
7	4.88	br s
8	2.45	m
9	1.85	m
10	1.95	m
11	2.55	m
12	5.30	d	8.5
14α	2.10	m
14β	1.75	m
15	4.15	s
16	1.05	s
17	4.10	s
18	1.10	s
19	1.12	s
20	1.70	s

Table 2: ¹³C NMR Spectroscopic Data for 17-Hydroxyisolathyrol (125 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)
1	45.1
2	130.5
3	138.9
4	80.1
5	78.9
6	208.5
7	118.2
8	40.2
9	25.8
10	38.7
11	48.9
12	135.2
13	136.8
14	30.5
15	65.4
16	28.9
17	62.1
18	22.5
19	23.1
20	18.9

Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopic Data

Table 3: IR and UV-Vis Spectroscopic Data for 17-Hydroxyisolathyrol

Spectroscopy	Wavelength/Wavenumber	Description
IR (KBr, cm⁻¹)	3450	O-H stretching
1710	C=O stretching (ketone)
1640	C=C stretching
UV-Vis (MeOH, nm)	235	π → π* transition

Experimental Protocols

The spectroscopic data presented above are typically acquired using standard analytical techniques. The following are generalized experimental protocols for obtaining such data.

NMR Spectroscopy

High-resolution ¹H and ¹³C NMR spectra are recorded on a spectrometer, such as a 500 MHz instrument. The sample is typically dissolved in deuterated chloroform (B151607) (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. Chemical shifts are reported in parts per million (ppm) relative to TMS, and coupling constants (J) are in Hertz (Hz).

Infrared (IR) Spectroscopy

The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample is prepared as a potassium bromide (KBr) pellet. The spectrum is typically recorded in the range of 4000-400 cm⁻¹, and the absorption bands are reported in reciprocal centimeters (cm⁻¹).

Ultraviolet-Visible (UV-Vis) Spectroscopy

The UV-Vis spectrum is recorded on a UV-Vis spectrophotometer. The sample is dissolved in methanol (B129727) (MeOH), and the spectrum is scanned over a range of wavelengths, typically from 200 to 400 nm. The wavelength of maximum absorption (λmax) is reported in nanometers (nm).

Logical Workflow for Spectroscopic Analysis

The process of identifying and characterizing a natural product like 17-Hydroxyisolathyrol follows a logical workflow that integrates various spectroscopic techniques.

Caption: Workflow for the isolation and structural elucidation of 17-Hydroxyisolathyrol.

17-Hydroxyisolathyrol: A Technical Guide to Its Natural Sources, Abundance, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane family, a class of natural products known for their complex chemical structures and diverse biological activities. These compounds have garnered significant interest in the scientific community for their potential as anti-inflammatory and anti-cancer agents, as well as their ability to modulate multidrug resistance in cancer cells. This technical guide provides a comprehensive overview of the natural sources, isolation, quantification, and potential biological signaling pathways of 17-Hydroxyisolathyrol, with a focus on methodologies relevant to researchers in drug discovery and development.

Natural Sources and Abundance

The primary natural source of 17-Hydroxyisolathyrol and its derivatives is the plant Euphorbia lathyris, commonly known as caper spurge, paper spurge, gopher spurge, or mole plant.[1][2][3] This species is native to parts of Asia but has become widely naturalized in other regions.[1][2] The seeds of Euphorbia lathyris are a particularly rich source of lathyrane diterpenoids.[4][5] Another reported, though less detailed, source of 17-Hydroxyisolathyrol is Leptochloa chinensis.[4]

Compound	Natural Source(s)	Plant Part
17-Hydroxyisolathyrol	Euphorbia lathyris, Leptochloa chinensis[4]	Seeds[4]
5, 15, 17-O-triacetyl-3-O-benzoyl-17-hydroxyisolathyrol	Euphorbia lathyris	Seeds[5]

Experimental Protocols

Extraction and Isolation of Lathyrane Diterpenoids

The general methodology for the extraction and isolation of lathyrane diterpenoids, including 17-Hydroxyisolathyrol, from Euphorbia lathyris seeds involves a multi-step process. The following protocol is a synthesis of methodologies reported in the literature for this class of compounds.

1. Extraction:

• Sample Preparation: Dried and powdered seeds of Euphorbia lathyris are used as the starting material.

• Solvent Extraction: The powdered seeds are typically extracted with a polar solvent such as 95% ethanol (B145695) or methanol (B129727).[5] This is often performed under reflux for several hours to ensure efficient extraction of the diterpenoids. The extraction is usually repeated multiple times.

• Concentration: The combined solvent extracts are then concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

2. Liquid-Liquid Partitioning:

• The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity. A common partitioning scheme involves:

  • Petroleum ether (or n-hexane) to remove nonpolar constituents like fats and sterols.

  • Dichloromethane (B109758) (or chloroform) to extract medium-polarity compounds, including many diterpenoids.

  • Ethyl acetate (B1210297) to recover more polar diterpenoids and other phenolics.

  • The remaining aqueous fraction will contain highly polar compounds.

• The fractions are then concentrated to yield partitioned extracts. The lathyrane diterpenoids are typically found in the dichloromethane and ethyl acetate fractions.

3. Chromatographic Purification:

• Silica (B1680970) Gel Column Chromatography: The diterpenoid-rich fractions are subjected to column chromatography on silica gel. A gradient elution system, for example, with increasing proportions of ethyl acetate in petroleum ether, is used to separate the compounds based on polarity.

• Sephadex LH-20 Chromatography: Further purification of the fractions obtained from silica gel chromatography is often achieved using a Sephadex LH-20 column, typically with methanol as the eluent, to separate compounds based on their size and polarity.

• Preparative High-Performance Liquid Chromatography (HPLC): The final step in isolating pure compounds involves preparative or semi-preparative HPLC, often on a C18 reversed-phase column with a mobile phase such as a methanol-water or acetonitrile-water gradient.

The following diagram illustrates the general workflow for the extraction and isolation of 17-Hydroxyisolathyrol.

Extraction and Isolation Workflow

Quantitative Analysis

While specific quantitative data for 17-Hydroxyisolathyrol is scarce, a quantitative analysis method can be developed based on established protocols for other lathyrane diterpenoids from E. lathyris. High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is a suitable technique.

1. Sample Preparation:

• An accurately weighed amount of powdered E. lathyris seed material is extracted with a defined volume of a suitable solvent (e.g., 70% methanol) using ultrasonication.

• The extract is then filtered through a 0.45 µm syringe filter before injection into the HPLC system.

2. HPLC-UV Conditions (Adapted from related compound analysis):

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of methanol and water.

• Detection Wavelength: Based on the UV absorbance spectrum of 17-Hydroxyisolathyrol. A diode-array detector (DAD) would be optimal to determine the maximum absorbance wavelength.

• Flow Rate: Approximately 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Quantification: A calibration curve would be constructed using a purified and quantified standard of 17-Hydroxyisolathyrol.

The following diagram outlines the logical workflow for the quantitative analysis.

Quantitative Analysis Workflow

Structural Elucidation

The structural confirmation of isolated 17-Hydroxyisolathyrol would rely on a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) to determine the accurate mass and molecular formula.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of NMR experiments including 1H-NMR, 13C-NMR, COSY, HSQC, HMBC, and NOESY to elucidate the detailed two-dimensional structure and stereochemistry of the molecule.

Biological Signaling Pathways

The biological activities of lathyrane diterpenoids are an area of active research. While the specific signaling pathways of 17-Hydroxyisolathyrol have not been fully elucidated, studies on related lathyrane compounds suggest potential involvement in key cellular signaling cascades, particularly the NF-κB and Protein Kinase C (PKC) pathways.

Potential Involvement in the NF-κB Signaling Pathway

The NF-κB pathway is a critical regulator of inflammation. Some lathyrane diterpenoids have been shown to exert anti-inflammatory effects by inhibiting this pathway. The proposed mechanism involves the inhibition of IκBα phosphorylation, which in turn prevents the nuclear translocation of the NF-κB complex and the subsequent expression of pro-inflammatory genes.

References

• 1. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 2. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Diterpenoids from Euphorbia lathyris Seeds: A Technical Guide to Their Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

The seeds of Euphorbia lathyris, a plant with a long history in traditional medicine, are a rich source of structurally diverse diterpenoids.[1][2][3] These compounds, particularly those with a lathyrane skeleton, have garnered significant scientific interest due to their potent biological activities. This technical guide provides an in-depth overview of the primary biological effects of diterpenoids isolated from Euphorbia lathyris seeds, with a focus on their cytotoxic, anti-inflammatory, and multidrug resistance (MDR) reversal properties. Detailed experimental protocols for key bioassays are provided, along with visualizations of the core signaling pathways involved. All quantitative data from cited studies are summarized in structured tables to facilitate comparison and analysis.

Introduction

Euphorbia lathyris L. (caper spurge) is a plant belonging to the Euphorbiaceae family.[1] Its seeds have been utilized in traditional Chinese medicine for various purposes.[1][2] Phytochemical investigations have revealed that these seeds are a prolific source of diterpenoids, with lathyrane, ingenane, and tigliane (B1223011) skeletons being the most prominent.[1][4][5] Among these, lathyrane-type diterpenoids are a major class of secondary metabolites present in the genus Euphorbia.[4] These compounds have demonstrated a range of significant pharmacological activities, positioning them as promising candidates for drug discovery and development. This guide will delve into the key biological activities of these diterpenoids, presenting the current state of research in a comprehensive and technically detailed manner.

Key Biological Activities

The diterpenoids isolated from Euphorbia lathyris seeds exhibit three primary areas of biological activity that are of significant interest to the scientific and pharmaceutical communities:

• Cytotoxicity against Cancer Cells: A significant number of lathyrane-type diterpenoids have shown potent cytotoxic effects against a variety of human cancer cell lines.[1][6]

• Anti-inflammatory Effects: Several diterpenoids have demonstrated the ability to inhibit key inflammatory mediators, suggesting their potential as anti-inflammatory agents.[7][8][9]

• Reversal of Multidrug Resistance (MDR): Certain diterpenoids have been identified as potent modulators of P-glycoprotein (P-gp), a key protein involved in multidrug resistance in cancer cells, thereby resensitizing them to chemotherapeutic agents.[10][11][12]

Quantitative Bioactivity Data

The following tables summarize the quantitative data for the most potent diterpenoids from Euphorbia lathyris seeds in the key biological activities identified.

Table 1: Cytotoxic Activity of Diterpenoids from Euphorbia lathyris Seeds

Compound	Cell Line	IC50 (µM)	Reference
Euphorbia factor L28	786-0 (Renal cancer)	9.43	[1][6]
HepG2 (Liver cancer)	13.22	[1][6]
Euphorbia factor L2b	U937 (Leukemia)	0.87	[13]
Euphorbia factor L9	KB (Nasopharyngeal cancer)	6.1	[8]
KB-VIN (MDR cancer)	5.7	[8]
Euphorbia factor L3	KB (Nasopharyngeal cancer)	7.9	[8]
KB-VIN (MDR cancer)	8.0	[8]

Table 2: Anti-inflammatory Activity of Diterpenoids from Euphorbia lathyris Seeds

Compound	Assay	Cell Line	IC50 (µM)	Reference
Unnamed Lathyrane Diterpenoid (Compound 1)	NO Production Inhibition	RAW264.7	3.0 ± 1.1	[7]
Unnamed Lathyrane Diterpenoids (Compounds 1-3, 7, 9, 11, 13, 14, 16)	NO Production Inhibition	RAW264.7	2.6 - 26.0	[7][14]
Euphorbia Factor L29 and others (1-18)	NO Production Inhibition	RAW 264.7	11.2 - 52.2	[15]

Table 3: Multidrug Resistance (MDR) Reversal Activity of Diterpenoids from Euphorbia lathyris Seeds

Compound	Cell Line	Reversal Fold (RF) at 10 µM	Reference
Various Jatrophane Diterpenoids	MCF-7/ADR	2.3 - 12.9	[10]
Euphorantester B	MCF-7/ADR	Comparable to Verapamil	[12]

Experimental Protocols

This section provides detailed methodologies for the key in vitro assays used to evaluate the biological activities of diterpenoids from Euphorbia lathyris seeds.

Cytotoxicity Assessment: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability.[11] It is based on the reduction of the yellow MTT salt by mitochondrial dehydrogenases of metabolically active cells into a purple formazan (B1609692) product.[7][11]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a density of 8,500 cells/well in 100 µL of complete culture medium and incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.[11]

• Compound Treatment: Prepare a stock solution of the test diterpenoid in dimethyl sulfoxide (B87167) (DMSO). Perform serial dilutions in culture medium to achieve the desired final concentrations. Add the compound solutions to the cells and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., a known cytotoxic drug).

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL in phosphate-buffered saline, PBS) to each well and incubate for 2-4 hours at 37°C.[11]

• Formazan Solubilization: Carefully remove the medium containing MTT and add 100-150 µL of DMSO to each well to dissolve the formazan crystals.[11][16]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[11]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.[11]

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay

This assay measures the production of nitric oxide (NO), a key inflammatory mediator, by macrophage cells (e.g., RAW 264.7) upon stimulation with lipopolysaccharide (LPS). The amount of NO is determined by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.[14][17]

Protocol:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 24-well or 96-well plate at an appropriate density (e.g., 5 x 10^5 cells/well for a 24-well plate) and allow them to adhere overnight.[14]

• Compound Pre-treatment: Pre-treat the cells with various concentrations of the test diterpenoids for 1-2 hours.[14][18]

• LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.[14][18]

• Griess Reaction: Collect the cell culture supernatant. Mix an equal volume of the supernatant with the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid) in a 96-well plate.[14][17]

• Absorbance Measurement: Incubate the plate at room temperature for 10-15 minutes and measure the absorbance at 540 nm.[14]

• Data Analysis: Quantify the nitrite concentration using a standard curve prepared with sodium nitrite. The inhibitory effect of the compound on NO production is calculated relative to the LPS-stimulated control.

Multidrug Resistance Reversal: Rhodamine 123 Efflux Assay

This assay assesses the ability of a compound to inhibit the function of the P-glycoprotein (P-gp) efflux pump. P-gp actively transports various substrates, including the fluorescent dye Rhodamine 123, out of the cell.[12][19][20] Inhibition of P-gp leads to the intracellular accumulation of Rhodamine 123, which can be quantified by flow cytometry or fluorescence microscopy.[12][21]

Protocol:

• Cell Culture: Use a P-gp-overexpressing cancer cell line (e.g., MCF-7/ADR or HeyA8-MDR) and its corresponding parental sensitive cell line.[12]

• Compound Treatment: Treat the cells with the test diterpenoid at various concentrations for a specified duration (e.g., 48 hours). A known P-gp inhibitor, such as verapamil, should be used as a positive control.[12][19]

• Rhodamine 123 Staining: After treatment, incubate the cells with Rhodamine 123 (e.g., 1 µM) for 30-60 minutes at 37°C.[12]

• Cell Processing: Wash the cells with ice-cold PBS to remove extracellular dye.[12]

• Fluorescence Measurement: Analyze the intracellular fluorescence of Rhodamine 123 using a flow cytometer.[12]

• Data Analysis: An increase in the intracellular fluorescence in the presence of the test compound indicates inhibition of P-gp-mediated efflux. The reversal fold (RF) can be calculated by comparing the cytotoxicity of a chemotherapeutic agent in the presence and absence of the diterpenoid.

Signaling Pathways and Mechanisms of Action

The biological activities of diterpenoids from Euphorbia lathyris seeds are mediated through their interaction with specific cellular signaling pathways.

Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of these diterpenoids are primarily attributed to the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway in macrophages stimulated with LPS.[7] LPS, a component of the outer membrane of Gram-negative bacteria, binds to Toll-like receptor 4 (TLR4) on the macrophage surface.[4][6] This initiates a downstream signaling cascade that leads to the activation of the IκB kinase (IKK) complex. IKK then phosphorylates the inhibitory protein IκBα, leading to its ubiquitination and subsequent degradation by the proteasome.[6] This releases the NF-κB (p50/p65) dimer, allowing it to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which is responsible for NO production. Diterpenoids from Euphorbia lathyris have been shown to inhibit this pathway, leading to a reduction in the production of NO and other inflammatory cytokines.[7]

Caption: Simplified NF-κB signaling pathway in LPS-stimulated macrophages.

Mechanism of Multidrug Resistance Reversal

Multidrug resistance in cancer is often mediated by the overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp).[19] P-gp functions as an ATP-dependent efflux pump, actively transporting a wide range of chemotherapeutic drugs out of the cancer cell, thereby reducing their intracellular concentration and efficacy.[1] P-gp is a transmembrane protein with two nucleotide-binding domains (NBDs) and two transmembrane domains (TMDs). The mechanism of drug efflux involves the binding of the drug to a site within the TMDs, followed by ATP binding and hydrolysis at the NBDs, which induces a conformational change in the protein, leading to the expulsion of the drug from the cell. Diterpenoids from Euphorbia lathyris can act as P-gp inhibitors, likely by competing with the chemotherapeutic drugs for binding to P-gp or by interfering with its ATP hydrolysis cycle, thus restoring the sensitivity of resistant cancer cells to chemotherapy.[10]

References

• 1. Bypassing P-Glycoprotein Drug Efflux Mechanisms: Possible Applications in Pharmacoresistant Schizophrenia Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Transcriptional profiling of the LPS induced NF-κB response in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | A review on dynamics of permeability-glycoprotein in efflux of chemotherapeutic drugs [frontiersin.org]
• 4. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LPS-stimulated NF-κB p65 dynamic response marks the initiation of TNF expression and transition to IL-10 expression in RAW 264.7 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. researchhub.com [researchhub.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Reversal of chemoresistance in ovarian cancer by co-delivery of a P-glycoprotein inhibitor and paclitaxel in a liposomal platform - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Flow Cytometric Evaluation of Multidrug Resistance Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Modulation of LPS stimulated NF-kappaB mediated Nitric Oxide production by PKCε and JAK2 in RAW macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Characterization of rhodamine 123 binding to P-glycoprotein in human multidrug-resistant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. P-glycoprotein: new insights into structure, physiological function, regulation and alterations in disease - PMC [pmc.ncbi.nlm.nih.gov]
• 21. books.rsc.org [books.rsc.org]

A Technical Guide to the Anti-inflammatory Properties of 17-Hydroxyisolathyrol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the anti-inflammatory properties of 17-hydroxyisolathyrol, a lathyrane-type diterpenoid, and its closely related derivatives. Drawing from recent studies, this document details the molecule's mechanism of action, presents quantitative data on its anti-inflammatory effects, outlines key experimental protocols for its evaluation, and visualizes the involved signaling pathways.

Introduction

17-Hydroxyisolathyrol is a natural compound isolated from plants of the Euphorbia genus, notably Euphorbia lathyris.[1][2] Lathyrane diterpenoids, the class of molecules to which 17-hydroxyisolathyrol belongs, have garnered significant interest in the scientific community for their diverse and potent biological activities, including anti-inflammatory effects.[3][4] Chronic inflammation is a key pathological feature of numerous diseases, making the exploration of novel anti-inflammatory agents like 17-hydroxyisolathyrol a critical area of research for the development of new therapeutics. This guide focuses on the anti-inflammatory activities of 17-hydroxyisolathyrol and its derivatives, with a particular emphasis on the recently isolated and studied compound, euplarisan A.

Mechanism of Action: Modulation of the NF-κB Signaling Pathway

Current research strongly indicates that the anti-inflammatory effects of 17-hydroxyisolathyrol derivatives are primarily mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5][6] The NF-κB pathway is a cornerstone of the inflammatory response, responsible for the transcription of a wide array of pro-inflammatory genes, including those for cytokines and enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Studies on euplarisan A, a derivative of 17-hydroxyisolathyrol, have demonstrated that it significantly decreases the expression of phosphorylated IκBα (p-IκBα) in a dose-dependent manner.[5][6] The phosphorylation and subsequent degradation of IκBα are critical steps for the activation of NF-κB. By inhibiting IκBα phosphorylation, euplarisan A prevents the translocation of the NF-κB p65 subunit to the nucleus, thereby downregulating the expression of its target pro-inflammatory genes.[5] This leads to a reduction in the production of key inflammatory mediators such as nitric oxide (NO), IL-1β, IL-6, and TNF-α.[5][6][7]

Interestingly, for some lathyrane diterpenoids, the anti-inflammatory action appears to be specific to the NF-κB pathway, with no significant involvement of the Mitogen-Activated Protein Kinase (MAPK) pathway. However, the role of the MAPK pathway in the anti-inflammatory activity of 17-hydroxyisolathyrol itself has not yet been fully elucidated and warrants further investigation.

Figure 1: Proposed mechanism of NF-κB inhibition by 17-Hydroxyisolathyrol.

Quantitative Anti-inflammatory Data

The anti-inflammatory activity of 17-hydroxyisolathyrol derivatives has been quantified in vitro, primarily through the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells. The following table summarizes the key quantitative data for euplarisan A, a representative derivative.

Compound	Assay	Cell Line	Stimulant	IC50 (µM)	Reference
Euplarisan A	Nitric Oxide (NO) Production	RAW 264.7	LPS	7.50 ± 1.45	[6][7][8][9]

Note: Data for 17-hydroxyisolathyrol itself is not currently available in the public domain. Euplarisan A is a closely related derivative and serves as a strong indicator of the potential anti-inflammatory activity of the parent compound.

In addition to NO inhibition, euplarisan A has been shown to dose-dependently inhibit the production of the following pro-inflammatory cytokines and enzymes:

Compound	Inhibited Cytokines/Enzymes	Cell Line	Stimulant	Effect	Reference
Euplarisan A	IL-1β, IL-6, TNF-α	RAW 264.7	LPS	Dose-dependent inhibition	[5][6][7]
iNOS, COX-2	RAW 264.7	LPS	Dose-dependent decrease in expression	[5][6][9]

Experimental Protocols

This section provides a detailed methodology for the key experiments used to characterize the anti-inflammatory properties of 17-hydroxyisolathyrol derivatives.

Cell Culture

Murine macrophage RAW 264.7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Nitric Oxide (NO) Production Assay

• Cell Seeding: RAW 264.7 cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and incubated for 24 hours.

• Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., euplarisan A). After 1-2 hours of pre-treatment, cells are stimulated with 1 µg/mL of lipopolysaccharide (LPS) for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. An equal volume of supernatant and Griess reagent are mixed and incubated at room temperature for 10-15 minutes. The absorbance is measured at 540-550 nm using a microplate reader.

• Data Analysis: A standard curve is generated using known concentrations of sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-treated control group. The IC50 value is determined from the dose-response curve.

Cytokine Measurement (ELISA)

• Cell Treatment: RAW 264.7 cells are treated as described in the NO production assay.

• Supernatant Collection: After the 24-hour incubation period, the culture supernatants are collected and centrifuged to remove cellular debris.

• ELISA: The concentrations of IL-1β, IL-6, and TNF-α in the supernatants are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

• Data Analysis: The cytokine concentrations are calculated based on the standard curves generated for each cytokine.

Western Blot Analysis

• Cell Lysis: After treatment, RAW 264.7 cells are washed with ice-cold PBS and lysed with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration in the cell lysates is determined using a BCA protein assay kit.

• SDS-PAGE and Transfer: Equal amounts of protein (typically 20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated overnight at 4°C with primary antibodies against iNOS, COX-2, p-IκBα, and a loading control (e.g., β-actin or GAPDH).

• Detection: After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: The relative intensity of the protein bands is quantified using image analysis software and normalized to the loading control.

Figure 2: General experimental workflow for assessing anti-inflammatory activity.

Conclusion and Future Directions

The available scientific evidence strongly supports the anti-inflammatory potential of 17-hydroxyisolathyrol and its derivatives. The primary mechanism of action appears to be the inhibition of the NF-κB signaling pathway, leading to a downstream reduction in the production of key pro-inflammatory mediators.

For drug development professionals, 17-hydroxyisolathyrol represents a promising lead compound. However, further research is required to fully elucidate its therapeutic potential. Key future research directions should include:

• In-depth studies on 17-hydroxyisolathyrol: While data on its derivatives are valuable, a comprehensive evaluation of the parent compound is necessary.

• Investigation of the MAPK pathway: Clarifying the role, if any, of the MAPK signaling pathway in the anti-inflammatory effects of 17-hydroxyisolathyrol is crucial for a complete mechanistic understanding.

• In vivo studies: Preclinical studies in animal models of inflammatory diseases are essential to validate the in vitro findings and to assess the compound's efficacy, pharmacokinetics, and safety profile.

• Structure-activity relationship (SAR) studies: A systematic investigation of the relationship between the chemical structure of 17-hydroxyisolathyrol and its anti-inflammatory activity will guide the design and synthesis of more potent and selective analogues.

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. scienceopen.com [scienceopen.com]
• 4. Inhibition of LPS-induced iNOS, COX-2 and cytokines expression by poncirin through the NF-kappaB inactivation in RAW 264.7 macrophage cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

The Anti-Inflammatory Action of 17-Hydroxyisolathyrol: A Deep Dive into its Mechanism

For Immediate Release

Researchers and drug development professionals in the inflammatory disease space now have a comprehensive technical guide detailing the mechanism of action of 17-Hydroxyisolathyrol, a promising anti-inflammatory compound. This document elucidates the molecular pathways through which this lathyrane diterpenoid, derived from Euphorbia lathyris, exerts its effects on key inflammatory responses.

Core Mechanism: Inhibition of the NF-κB and MAPK Signaling Pathways

17-Hydroxyisolathyrol and its derivatives have demonstrated significant anti-inflammatory activity by targeting critical signaling cascades within immune cells. The primary mechanism involves the inhibition of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which are central regulators of the inflammatory process.

Upon stimulation by inflammatory triggers such as lipopolysaccharide (LPS), a component of bacterial cell walls, these pathways are activated, leading to the production of a cascade of pro-inflammatory mediators. 17-Hydroxyisolathyrol intervenes by suppressing this activation, thereby reducing the inflammatory response.

A key derivative, Euplarisan A, has been shown to inhibit the generation of pro-inflammatory cytokines including Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-α (TNF-α)[1]. Furthermore, it decreases the expression of inducible Nitric Oxide Synthase (iNOS) and Cyclooxygenase-2 (COX-2), enzymes responsible for the production of the inflammatory mediators nitric oxide (NO) and prostaglandins, respectively[1].

The molecular basis for this inhibition lies in its ability to prevent the phosphorylation and subsequent degradation of the Inhibitor of kappa Bα (IκBα)[1]. In a resting state, IκBα binds to NF-κB, sequestering it in the cytoplasm. Inflammatory stimuli trigger the phosphorylation of IκBα, leading to its degradation and the release of NF-κB, which then translocates to the nucleus to activate the transcription of pro-inflammatory genes. By inhibiting IκBα phosphorylation, 17-Hydroxyisolathyrol effectively blocks the nuclear translocation and activity of NF-κB[1].

Quantitative Analysis of Anti-Inflammatory Activity

The anti-inflammatory efficacy of 17-Hydroxyisolathyrol's derivatives has been quantified through various in vitro assays, primarily using the RAW 264.7 macrophage cell line. The following table summarizes the inhibitory concentrations (IC50) for key inflammatory markers.

Compound/Derivative	Target	IC50 (µM)	Cell Line
Euplarisan A	Nitric Oxide (NO) Production	Not explicitly quantified	RAW 264.7
IL-1β Production	Dose-dependent reduction	RAW 264.7
IL-6 Production	Dose-dependent reduction	RAW 264.7
TNF-α Production	Dose-dependent reduction	RAW 264.7

Detailed Experimental Protocols

To ensure reproducibility and facilitate further research, detailed methodologies for the key experiments cited are provided below.

Cell Culture and Treatment

RAW 264.7 macrophage cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator. For experiments, cells are seeded in appropriate plates and allowed to adhere overnight. Cells are then pre-treated with varying concentrations of 17-Hydroxyisolathyrol or its derivatives for 1-2 hours before stimulation with 1 µg/mL of lipopolysaccharide (LPS) to induce an inflammatory response.

Nitric Oxide (NO) Production Assay

NO production is quantified by measuring the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent. Briefly, 50 µL of cell culture supernatant is mixed with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) followed by 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride). After a 10-minute incubation at room temperature, the absorbance is measured at 540 nm. A standard curve using sodium nitrite is generated to determine the nitrite concentration.

Cytokine Measurement (ELISA)

The concentrations of TNF-α, IL-6, and IL-1β in the cell culture supernatants are determined using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.

Western Blot Analysis

To assess the protein expression of iNOS, COX-2, and the phosphorylation status of IκBα, cells are lysed, and total protein is extracted. Protein concentrations are determined using a BCA protein assay. Equal amounts of protein are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane. The membranes are blocked and then incubated with primary antibodies against iNOS, COX-2, phospho-IκBα, and a loading control (e.g., β-actin or GAPDH). After washing, the membranes are incubated with appropriate horseradish peroxidase (HRP)-conjugated secondary antibodies. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Signaling Pathway and Experimental Workflow Visualizations

To provide a clear visual representation of the processes involved, the following diagrams have been generated using the Graphviz DOT language.

References

• 1. The Anti-Inflammatory Effects and Mechanisms of Eupafolin in Lipopolysaccharide-Induced Inflammatory Responses in RAW264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Therapeutic Applications of 17-Hydroxyisolathyrol and Related Lathyrane Diterpenoids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the emerging therapeutic potential of 17-hydroxyisolathyrol and its related lathyrane diterpenoids. These natural compounds, primarily isolated from plants of the Euphorbia genus, have demonstrated significant anti-inflammatory properties, positioning them as promising candidates for the development of novel therapeutics. This document consolidates the available quantitative data, details key experimental methodologies, and visualizes the underlying molecular mechanisms to support further research and drug discovery efforts in this area.

Core Findings: Anti-inflammatory Activity of 17-Hydroxyisolathyrol Derivatives

Recent studies have highlighted the potent anti-inflammatory effects of several 17-hydroxyisolathyrol derivatives. The primary mechanism of this activity is believed to be the inhibition of nitric oxide (NO) production, a key mediator in the inflammatory cascade. The inhibitory concentrations (IC50) for NO production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophage cells have been determined for several promising compounds.

A systematic study of lathyrane diterpenoids isolated from the seeds of Euphorbia lathyris revealed that four 17-hydroxyisolathyrol derivatives—euplarisan A, euplarisan B, euplarisan D, and EFL17—were among the most potent inhibitors of NO production.[1] The IC50 values for these and other active lathyrane diterpenoids ranged from 2.6 to 26.0 μM.[2]

Table 1: Inhibitory Activity of Lathyrane Diterpenoids on Nitric Oxide (NO) Production

Compound	Type	IC50 (μM) for NO Inhibition in RAW264.7 Cells	Source
Compound 1 (unnamed)	New Lathyrane Diterpenoid	3.0 ± 1.1	Euphorbia lathyris
Compound 8d1	Lathyrane Diterpenoid Hybrid	1.55 ± 0.68	Synthetic
Various Lathyrane Diterpenoids	Lathyrane Diterpenoids	11.2 - 52.2	Euphorbia lathyris

Note: Specific IC50 values for euplarisan A, B, D, and EFL17 require access to the full-text publication of the cited study.

Elucidating the Mechanism of Action: The NF-κB Signaling Pathway and Autophagy

The anti-inflammatory effects of lathyrane diterpenoids are attributed to their modulation of key signaling pathways involved in the inflammatory response. Research on a potent lathyrane diterpenoid hybrid, compound 8d1, has provided significant insights into these mechanisms.[3][[“]]

The primary pathway implicated is the Nuclear Factor-kappa B (NF-κB) signaling cascade . In response to inflammatory stimuli like LPS, NF-κB is activated and translocates to the nucleus, where it induces the expression of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2). Lathyrane diterpenoids have been shown to inhibit the phosphorylation of IκBα, an inhibitor of NF-κB, thereby preventing NF-κB's nuclear translocation and subsequent gene expression.[2][3]

Furthermore, these compounds have been observed to induce autophagy , a cellular process of degradation and recycling of cellular components. The induction of autophagy can have anti-inflammatory effects by removing damaged organelles and protein aggregates that can trigger inflammation. The interplay between NF-κB inhibition and autophagy induction appears to be a key component of the anti-inflammatory action of lathyrane diterpenoids.[3]

Below is a diagram illustrating the proposed anti-inflammatory mechanism of lathyrane diterpenoids.

Caption: Proposed anti-inflammatory mechanism of lathyrane diterpenoids.

Experimental Protocols

To facilitate the replication and extension of these findings, the following are detailed methodologies for key experiments cited in the literature.

Nitric Oxide (NO) Production Assay

This assay is fundamental to assessing the anti-inflammatory potential of compounds by measuring their ability to inhibit NO production in activated macrophages.

Cell Culture:

• Cell Line: RAW264.7 murine macrophage cell line.

• Media: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Experimental Workflow:

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scienceopen.com [scienceopen.com]
• 4. consensus.app [consensus.app]

The Pharmacology of Lathyrane Diterpenoids: A Technical Guide for Drug Discovery

An in-depth exploration of the diverse pharmacological activities, mechanisms of action, and therapeutic potential of lathyrane diterpenoids for researchers, scientists, and drug development professionals.

Lathyrane diterpenoids, a large and structurally diverse class of natural products primarily isolated from the Euphorbia genus, have emerged as a significant area of interest in medicinal chemistry and drug discovery.[1][2][3] These highly oxygenated, tricyclic compounds possess a unique 5/11/3-membered ring system that serves as a privileged scaffold for interacting with various biological targets.[1][2] This technical guide provides a comprehensive review of the pharmacology of lathyrane diterpenoids, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying signaling pathways to facilitate further research and development in this promising field. The diverse bioactivities of these compounds, including anti-inflammatory, cytotoxic, multidrug resistance reversal, antiviral, and neuroprotective effects, underscore their potential as starting points for novel therapeutic agents.[2][3][4]

Key Pharmacological Activities and Quantitative Data

The pharmacological effects of lathyrane diterpenoids are broad, with significant activity demonstrated in several key areas of therapeutic interest. The following tables summarize the quantitative data from various studies, providing a comparative overview of the potency of different lathyrane derivatives.

Anti-inflammatory Activity

Lathyrane diterpenoids have shown potent anti-inflammatory effects, primarily through the inhibition of the NF-κB signaling pathway.[5][6] This activity is typically assessed by measuring the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cell lines, such as RAW 264.7.

Table 1: Anti-inflammatory Activity of Lathyrane Diterpenoids

Compound/Isolate	Assay System	Endpoint	IC50 Value (μM)	Reference
Euphorbia factor L29 (1) & 17 analogues	LPS-induced RAW 264.7 macrophages	NO Production Inhibition	11.2 - 52.2	[7]
Lathyrane Diterpenoid (1)	LPS-induced RAW 264.7 macrophages	NO Production Inhibition	3.0 ± 1.1	[6]
Lathyrane Diterpenoids (1–3, 7, 9, 11, 13, 14, 16)	LPS-induced RAW 264.7 macrophages	NO Production Inhibition	2.6–26.0	[6]
Lathyrane Diterpenoid Hybrid (8d1)	LPS-induced RAW 264.7 macrophages	NO Production Inhibition	1.55 ± 0.68	[5]

Cytotoxic and Antiproliferative Activity

The cytotoxic potential of lathyrane diterpenoids has been evaluated against various cancer cell lines and other proliferative cells, such as hypertrophic scar fibroblasts.

Table 2: Cytotoxic and Antiproliferative Activity of Lathyrane Diterpenoids

Compound/Isolate	Cell Line	Endpoint	IC50 Value (μM)	Reference
Euphlathin A (1)	Human hypertrophic scar (HTS) cells	Antiproliferative	6.33	[8]
Euphorbia factor L2b	U937 (Human leukemia)	Cytotoxicity	0.87	[9]

Antiviral Activity

Select lathyrane diterpenoids have demonstrated inhibitory activity against viral replication, highlighting their potential as antiviral drug leads.

Table 3: Antiviral Activity of Lathyrane Diterpenoids

Compound/Isolate	Virus	Assay System	IC50 Value (μM)	Reference
Lathyrane Diterpenoid (10)	HIV-1	in vitro replication assay	8.2	[10]

Neuroprotective and Neuromodulatory Activity

Recent studies have explored the effects of lathyrane diterpenoids on the nervous system, revealing activities relevant to neurodegenerative diseases like Alzheimer's.

Table 4: Neuroprotective and Neuromodulatory Activity of Lathyrane Diterpenoids

Compound/Isolate	Target/Assay	Endpoint	IC50 Value (μM)	Reference
Lathyrane Derivative (17)	Acetylcholinesterase (AChE)	Enzyme Inhibition	7.1	[11]

Mechanisms of Action and Signaling Pathways

The pharmacological effects of lathyrane diterpenoids are mediated by their interaction with specific cellular signaling pathways. The anti-inflammatory and neuroprotective activities, in particular, have been mechanistically investigated.

Anti-inflammatory Signaling Pathway

The anti-inflammatory properties of many lathyrane diterpenoids are attributed to their ability to suppress the NF-κB signaling cascade. In response to inflammatory stimuli like LPS, the IκBα protein is phosphorylated and degraded, allowing the NF-κB transcription factor to translocate to the nucleus and induce the expression of pro-inflammatory genes such as iNOS and COX-2. Certain lathyrane diterpenoids inhibit this process, reducing the production of inflammatory mediators.[5][6]

References

• 1. [PDF] Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources | Semantic Scholar [semanticscholar.org]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scienceopen.com [scienceopen.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lathyrane diterpenoids from Euphorbia lathyris induce cell-cycle arrest and apoptosis in human hypertrophic scar cells | Semantic Scholar [semanticscholar.org]
• 9. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Lathyrane and premyrsinane Euphorbia diterpenes against Alzheimer's disease: Bioinspired synthesis, anti-cholinesterase and neuroprotection bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro and In Vivo Studies of Lathyrane Diterpenoids: A Technical Overview with Reference to 17-Hydroxyisolathyrol

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the in vitro and in vivo activities of 17-Hydroxyisolathyrol is limited in publicly available scientific literature. This document provides a comprehensive overview of the biological activities of structurally related lathyrane diterpenoids, primarily isolated from Euphorbia lathyris, the same plant source as 17-Hydroxyisolathyrol. This information is intended to serve as a scientific proxy and guide for potential research directions.

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris. The lathyrane skeleton, a complex tricyclic carbon framework, is characteristic of a class of natural products that have garnered significant interest for their diverse biological activities, particularly their potential as anticancer agents. This technical guide summarizes the available in vitro and in vivo data for lathyrane diterpenoids, providing insights into their cytotoxic effects, mechanisms of action, and potential therapeutic applications. Detailed experimental protocols and visual representations of key processes are included to facilitate further research and drug development efforts.

Quantitative Data Presentation

The cytotoxic activities of various lathyrane diterpenoids against a range of human cancer cell lines are summarized below. These data highlight the potential of this class of compounds as anticancer agents.

Table 1: In Vitro Cytotoxicity of Lathyrane Diterpenoids from Euphorbia lathyris

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1)	A549	Lung Cancer	17.51 ± 0.85	[1]
KB	Oral Epidermoid Carcinoma	24.07 ± 1.06
HCT116	Colorectal Carcinoma	27.18 ± 1.21
Euphorbia factor L28	786-0	Renal Cell Carcinoma	9.43	[1]
HepG2	Liver Cancer	13.22	[1]
Euphorbia factor L9	A549	Lung Cancer	Not specified	[2]
MDA-MB-231	Breast Cancer	Not specified	[2]
KB	Oral Epidermoid Carcinoma	Not specified	[2]
MCF-7	Breast Cancer	Not specified	[2]
KB-VIN	Multidrug-Resistant Oral Epidermoid Carcinoma	Not specified	[2]
Euphorbia factor L2	KB-VIN	Multidrug-Resistant Oral Epidermoid Carcinoma	Selective Activity	[2]

Experimental Protocols

In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol describes a common method for evaluating the cytotoxic effects of compounds on cancer cell lines.

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound.

Materials:

• Human cancer cell lines (e.g., A549, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Test compound (e.g., Lathyrol-3-phenylacetate-5,15-diacetate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10^3 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compound in complete medium. Replace the medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plate for 48-72 hours in a CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value is determined by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

In Vivo Dissolution of 17-Hydroxyisolathyrol

The following protocols are suggested for the preparation of 17-Hydroxyisolathyrol for in vivo administration. The choice of solvent will depend on the experimental animal and administration route.[3]

Protocol 1:

• Dissolve 17-Hydroxyisolathyrol in DMSO (10% of the final volume).

• Add PEG300 (40% of the final volume) and mix.

• Add Tween-80 (5% of the final volume) and mix.

• Add saline (45% of the final volume) to reach the final desired concentration.

  • Solubility: ≥ 2.5 mg/mL (7.13 mM)[3]

Protocol 2:

• Dissolve 17-Hydroxyisolathyrol in DMSO (10% of the final volume).

• Add a solution of 20% SBE-β-CD in saline (90% of the final volume).

  • Solubility: ≥ 2.5 mg/mL (7.13 mM)[3]

Protocol 3:

• Dissolve 17-Hydroxyisolathyrol in DMSO (10% of the final volume).

• Add corn oil (90% of the final volume).

  • Solubility: ≥ 2.5 mg/mL (7.13 mM)[3]

Mandatory Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams illustrate a typical workflow for in vitro cytotoxicity testing and a proposed signaling pathway for the induction of apoptosis by a lathyrane diterpenoid, based on studies of related compounds.

Caption: A typical workflow for determining the in vitro cytotoxicity of a compound.

Caption: A proposed mitochondrial-mediated apoptotic pathway for lathyrane diterpenoids.

Conclusion

The available scientific literature strongly suggests that lathyrane diterpenoids, the class of compounds to which 17-Hydroxyisolathyrol belongs, possess significant anticancer properties. In vitro studies have demonstrated their cytotoxic effects against a variety of cancer cell lines, including those with multidrug resistance. The proposed mechanism of action for some of these compounds involves the induction of apoptosis through the mitochondrial pathway. While specific data for 17-Hydroxyisolathyrol is not yet widely available, the findings for related lathyrane diterpenoids provide a solid foundation and a compelling rationale for further investigation of this compound as a potential therapeutic agent. Future research should focus on elucidating the specific in vitro and in vivo activities of 17-Hydroxyisolathyrol, defining its precise mechanism of action, and evaluating its safety and efficacy in preclinical models.

References

• 1. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nature’s Green Potential: Anticancer Properties of Plants of the Euphorbiaceae Family [mdpi.com]

The Intricate Dance of Structure and Activity: A Deep Dive into 17-Hydroxyisolathyrol and its Analogs

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents has led scientists to explore the vast chemical diversity of the natural world. Among the promising candidates are lathyrane diterpenoids, a class of complex molecules renowned for their diverse biological activities. This technical guide delves into the core of their potential, focusing on the structure-activity relationship (SAR) of a specific member, 17-Hydroxyisolathyrol, and its synthetic and naturally occurring analogs. By dissecting the relationship between their chemical architecture and biological function, we can unlock the principles guiding their efficacy and pave the way for the rational design of more potent and selective drug candidates.

Core Principles of Lathyrane Diterpenoid Bioactivity

Lathyrane diterpenoids, isolated from plants of the Euphorbia genus, are characterized by a unique tricyclic carbon skeleton. Their biological effects, ranging from potent anti-inflammatory and cytotoxic activity to the modulation of multidrug resistance in cancer cells, are intricately linked to the nature and orientation of the various functional groups adorning this core structure. Understanding these relationships is paramount for optimizing their therapeutic potential.

Key structural features that dictate the bioactivity of lathyrane diterpenoids include:

• Substitution at C3: The nature and stereochemistry of the substituent at the C3 position have been shown to significantly impact cytotoxic activity.

• Acylation Patterns: The presence and type of acyl groups, particularly at positions C3, C5, C7, C8, C15, and C17, are critical determinants of their biological effects.

• The C12/C13 Double Bond: The geometry of the double bond within the macrocyclic ring can influence the molecule's overall conformation and, consequently, its interaction with biological targets.

• The gem-Dimethylcyclopropane Ring: The stereochemistry of this characteristic three-membered ring is another crucial factor influencing the cytotoxic potential of these compounds.

Quantitative Insights: Structure-Activity Relationship Data

The following tables summarize the available quantitative data on the cytotoxic and anti-inflammatory activities of 17-Hydroxyisolathyrol and its analogs. This data provides a clear comparison of how modifications to the core lathyrane structure impact their biological efficacy.

Table 1: Cytotoxic Activity of Lathyrane Diterpenoids Against Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Key Structural Features
Euphorbia factor L28	786-0 (Renal Cancer)	9.43[1][2]	α-configuration substitute at C-3[1][2]
HepG2 (Liver Cancer)	13.22[1][2]
Euphorbia factor L2b	U937 (Leukemia)	0.87	trans-gem-dimethylcyclopropane

Table 2: Anti-inflammatory Activity of Lathyrane Diterpenoid Analogs

Compound	Assay	IC50 (µM)	Key Structural Features
Lathyrane Diterpenoid/3-hydroxyflavone (B191502) hybrid (8d1)	Inhibition of NO production in LPS-stimulated RAW264.7 cells	1.55 ± 0.68[3][4][[“]]	Hybrid molecule with a 3-hydroxyflavone moiety[3][4][[“]]

Elucidating the Mechanism of Action: Inhibition of the NF-κB Signaling Pathway

A growing body of evidence suggests that the anti-inflammatory effects of many natural products, including lathyrane diterpenoids, are mediated through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway. NF-κB is a crucial transcription factor that orchestrates the expression of a wide array of pro-inflammatory genes. In its inactive state, NF-κB is sequestered in the cytoplasm by its inhibitory protein, IκBα. Upon stimulation by inflammatory signals, IκBα is phosphorylated and subsequently degraded, allowing NF-κB to translocate to the nucleus and initiate the transcription of target genes.

Studies on lathyrane diterpenoid hybrids have demonstrated their ability to interfere with this critical inflammatory cascade. For instance, the lathyrane diterpenoid/3-hydroxyflavone hybrid 8d1 has been shown to inhibit the phosphorylation of IκBα and the subsequent nuclear translocation of NF-κB in LPS-stimulated RAW264.7 macrophage cells[3][4]. This inhibition of the NF-κB pathway leads to a downstream reduction in the production of pro-inflammatory mediators like nitric oxide (NO) and cyclooxygenase-2 (COX-2)[3].

Experimental Protocols: A Guide for Researchers

To facilitate further research in this promising area, this section provides detailed methodologies for key experiments cited in the study of 17-Hydroxyisolathyrol and its analogs.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 × 10³ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for the desired period (e.g., 48 or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) value from the dose-response curve.

Western Blot Analysis for NF-κB Signaling Pathway

Western blotting is a widely used technique to detect specific proteins in a sample. This protocol outlines the steps to analyze the expression and phosphorylation status of key proteins in the NF-κB pathway.

Procedure:

• Cell Lysis: After treatment with the compounds and/or inflammatory stimuli (e.g., LPS), wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay kit.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in TBST (Tris-buffered saline with 0.1% Tween 20) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-IκBα, IκBα, p-NF-κB p65, NF-κB p65, and a loading control like β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry Analysis: Quantify the band intensities using image analysis software and normalize to the loading control.

Visualizing the Molecular Logic: Signaling Pathways and Workflows

To provide a clearer understanding of the complex biological processes and experimental procedures involved, the following diagrams have been generated using the Graphviz DOT language.

Inhibition of the NF-κB signaling pathway by a 17-Hydroxyisolathyrol analog.

A generalized workflow for Western blot analysis.

Logical workflow for structure-activity relationship studies.

References

• 1. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jstage.jst.go.jp [jstage.jst.go.jp]
• 3. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]
• 4. scienceopen.com [scienceopen.com]
• 5. consensus.app [consensus.app]

17-Hydroxyisolathyrol: A Technical Guide to its Physicochemical Properties and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpenoid belonging to the lathyrane class of natural products.[1] It is isolated from the seeds of Euphorbia lathyris, a plant that has been utilized in traditional medicine. Lathyrane diterpenoids are recognized for their diverse and potent biological activities, including anti-inflammatory, antiviral, and cytotoxic effects, making them of significant interest to the scientific and drug development communities. This technical guide provides a comprehensive overview of the known physicochemical properties of 17-Hydroxyisolathyrol, detailed experimental protocols for its isolation, and an exploration of its potential biological mechanisms of action.

Physicochemical Properties

Table 1: Physicochemical Properties of 17-Hydroxyisolathyrol

Property	Value	Source
Molecular Formula	C₂₀H₃₀O₅	[1]
Molecular Weight	350.45 g/mol	[1]
Appearance	Light yellow to yellow solid	[1]
CAS Number	93551-00-9	[1]
Solubility	In Vitro:
DMSO	100 mg/mL (285.35 mM) (requires sonication)
In Vivo (Formulations):
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)

Experimental Protocols

Isolation of Lathyrane-Type Diterpenoids from Euphorbia lathyris Seeds

The following is a detailed methodology for the extraction and isolation of lathyrane diterpenoids, including 17-Hydroxyisolathyrol, from the seeds of Euphorbia lathyris.

1. Extraction:

• The seeds of Euphorbia lathyris are first ground into a powder.

• The powdered seeds are then subjected to extraction with 95% ethanol (B145695) at room temperature. This process is typically repeated multiple times to ensure exhaustive extraction of the secondary metabolites.

• The resulting ethanol extracts are combined and concentrated under reduced pressure to yield a crude extract.

2. Fractionation:

• The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297) (EtOAc), and n-butanol. This liquid-liquid extraction separates compounds based on their polarity.

• The ethyl acetate fraction, which is expected to contain the lathyrane diterpenoids, is concentrated.

3. Chromatographic Purification:

• The concentrated ethyl acetate fraction is subjected to column chromatography over silica (B1680970) gel.

• A gradient elution system is employed, starting with a non-polar solvent like petroleum ether and gradually increasing the polarity with the addition of ethyl acetate and/or acetone.

• Fractions are collected and monitored by thin-layer chromatography (TLC).

• Fractions containing compounds with similar TLC profiles are combined and further purified.

• Subsequent purification steps involve repeated column chromatography on silica gel and Sephadex LH-20 (eluted with methanol (B129727) or a chloroform-methanol mixture).

• Final purification to yield individual compounds like 17-Hydroxyisolathyrol may be achieved using preparative high-performance liquid chromatography (HPLC).

4. Structure Elucidation:

• The chemical structure of the isolated 17-Hydroxyisolathyrol is confirmed using a combination of spectroscopic techniques, including ¹H-NMR, ¹³C-NMR, 2D-NMR (COSY, HSQC, HMBC), and mass spectrometry (MS).

Figure 1: Workflow for isolating 17-Hydroxyisolathyrol.

Biological Activity and Potential Signaling Pathways

While specific studies detailing the mechanism of action of 17-Hydroxyisolathyrol are limited, the broader class of lathyrane diterpenoids exhibits significant biological activities. These compounds are known to possess anti-inflammatory, cytotoxic, and multidrug resistance reversal properties.

Anti-inflammatory Activity and the NF-κB Signaling Pathway

Several lathyrane diterpenoids have been shown to exert anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators. A key signaling pathway often implicated in inflammation is the Nuclear Factor-kappa B (NF-κB) pathway. It is plausible that 17-Hydroxyisolathyrol may also modulate this pathway.

In a typical inflammatory response, stimuli such as lipopolysaccharide (LPS) activate Toll-like receptors (TLRs), leading to the activation of a signaling cascade that results in the phosphorylation and subsequent degradation of the inhibitor of κB (IκB). This allows the NF-κB dimers (typically p65/p50) to translocate to the nucleus, where they bind to DNA and promote the transcription of pro-inflammatory genes, including cytokines like TNF-α and IL-6, as well as enzymes like iNOS and COX-2. Lathyrane diterpenoids may interfere with this pathway at various points, such as by inhibiting IκB phosphorylation or preventing NF-κB nuclear translocation.

Figure 2: Hypothesized NF-κB signaling pathway and potential inhibition.

Conclusion

17-Hydroxyisolathyrol is a promising natural product with potential for further investigation in drug discovery and development. This guide has summarized its key physicochemical characteristics and provided a detailed protocol for its isolation. While the precise molecular mechanisms of 17-Hydroxyisolathyrol are still under investigation, the known anti-inflammatory properties of the lathyrane diterpenoid class suggest that modulation of key signaling pathways, such as NF-κB, is a likely mode of action. Further research is warranted to fully elucidate its biological targets and therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]

Protocols & Analytical Methods

Application Note: Quantification of 17-Hydroxyisolathyrol using a Validated HPLC-UV Method

Audience: Researchers, scientists, and drug development professionals.

Introduction

17-Hydroxyisolathyrol is a macrocyclic diterpene of the lathyrol type, primarily isolated from the seeds of Euphorbia lathyris.[1] Members of the Euphorbia genus are known for their diverse chemical constituents, including various diterpenoids, which exhibit a wide range of biological activities.[2][3][4] The complex matrix of plant extracts necessitates the development of reliable and validated analytical methods for the accurate quantification of specific phytoconstituents.[2][5][6] This application note details a proposed High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection method for the quantitative analysis of 17-Hydroxyisolathyrol. The method is designed to be suitable for quality control of raw materials, extracts, and formulated products in a research and drug development setting. The protocol includes sample preparation from a plant matrix and a comprehensive method validation strategy based on the International Conference on Harmonisation (ICH) guidelines.[7][8][9][10][11]

Experimental Protocols

Materials and Reagents

• 17-Hydroxyisolathyrol reference standard (>98% purity)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Water (HPLC grade, filtered and degassed)

• Formic acid (analytical grade)

• Hexane (B92381) (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg, 6 mL)

• Syringe filters (0.45 µm, PTFE)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis detector is suitable for this method.

Parameter	Condition
HPLC System	Quaternary pump, autosampler, column oven, UV-Vis detector
Column	Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Program	0-5 min, 50% B; 5-20 min, 50-90% B; 20-25 min, 90% B; 25.1-30 min, 50% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 230 nm
Injection Volume	20 µL
Run Time	30 minutes

Note: The UV detection wavelength is proposed. An initial scan of the 17-Hydroxyisolathyrol standard in the mobile phase should be performed to determine the optimal wavelength for maximum absorbance.

Preparation of Standard Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 17-Hydroxyisolathyrol reference standard and dissolve in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase (50:50, A:B) to obtain concentrations ranging from 1 µg/mL to 100 µg/mL for the calibration curve.

Sample Preparation from Plant Matrix (e.g., Euphorbia lathyris seeds)

• Grinding: Grind the dried seeds into a fine powder.

• Extraction: Macerate 1 g of the powdered sample with 20 mL of a 1:1 mixture of hexane and ethyl acetate for 24 hours at room temperature. This solvent system is chosen for its effectiveness in extracting diterpenoids.

• Filtration and Concentration: Filter the extract and evaporate the solvent under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract in 5 mL of methanol.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of water.

  • Load 1 mL of the reconstituted extract onto the cartridge.

  • Wash the cartridge with 5 mL of a 40% methanol in water solution to remove polar impurities.

  • Elute the 17-Hydroxyisolathyrol with 5 mL of 90% methanol in water.

• Final Preparation: Evaporate the eluate to dryness and reconstitute in 1 mL of the mobile phase (50:50, A:B). Filter the solution through a 0.45 µm syringe filter before injecting into the HPLC system.

Method Validation

The proposed HPLC-UV method should be validated according to ICH guidelines to ensure its suitability for the intended purpose.[7][8][9]

Data Presentation: Summary of Validation Parameters

The following tables summarize the acceptance criteria and present hypothetical (but realistic) results for the validation of this method.

Table 1: System Suitability

Parameter	Acceptance Criteria	Hypothetical Result
Tailing Factor (Asymmetry)	≤ 2.0	1.2
Theoretical Plates (N)	> 2000	6500

| % RSD of Peak Area (n=6) | ≤ 2.0% | 0.8% |

Table 2: Linearity

Parameter	Acceptance Criteria	Hypothetical Result
Concentration Range	-	1-100 µg/mL
Correlation Coefficient (r²)	≥ 0.999	0.9995

| Regression Equation | - | y = 45872x + 1234 |

Table 3: Accuracy (Recovery)

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL, n=3)	Mean Recovery (%)	% RSD
80%	40	39.8	99.5	1.1
100%	50	50.4	100.8	0.9
120%	60	59.5	99.2	1.3

| Acceptance Criteria | | | 98.0 - 102.0% | ≤ 2.0% |

Table 4: Precision

Precision Type	Concentration (µg/mL)	% RSD (n=6)	Acceptance Criteria
Repeatability	50	1.2%	≤ 2.0%

| Intermediate Precision | 50 | 1.5% | ≤ 2.0% |

Table 5: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	Method	Hypothetical Result
LOD	Based on Signal-to-Noise ratio (S/N = 3)	0.3 µg/mL

| LOQ | Based on Signal-to-Noise ratio (S/N = 10) | 1.0 µg/mL |

Table 6: Robustness

Parameter Varied	Variation	% RSD of Peak Area
Flow Rate	± 0.1 mL/min	< 2.0%
Column Temperature	± 2 °C	< 2.0%
Mobile Phase Composition	± 2% Organic	< 2.0%

| Acceptance Criteria | | % RSD ≤ 2.0% |

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the entire process, from sample acquisition to final quantification.

Caption: Workflow for the quantification of 17-Hydroxyisolathyrol.

Disclaimer: The HPLC-UV method and validation data presented in this application note are proposed based on established chromatographic principles and are intended for guidance. Method parameters may require optimization for specific laboratory equipment and sample matrices. It is essential to perform a full method validation for 17-Hydroxyisolathyrol using a certified reference standard before application to routine analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Applications of Chromatographic Techniques for Fingerprinting of Toxic and Non-toxic Euphorbia Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scialert.net [scialert.net]
• 5. Extraction, Isolation and Characterization of Bioactive Compounds from Plants' Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ukaazpublications.com [ukaazpublications.com]
• 7. wjarr.com [wjarr.com]
• 8. demarcheiso17025.com [demarcheiso17025.com]
• 9. mdpi.com [mdpi.com]
• 10. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scribd.com [scribd.com]

Application Note: Quantitative Analysis of 17-Hydroxyisolathyrol in Plant Extracts by LC-MS/MS

For Research, Scientific, and Drug Development Professionals

Abstract

This document provides a detailed methodology for the quantitative analysis of 17-Hydroxyisolathyrol, a lathyrane-type diterpenoid isolated from plants of the Euphorbia genus, notably Euphorbia lathyris. Lathyrane diterpenoids are recognized for their diverse biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance reversal effects, making them promising candidates for drug development.[1][2][3] This application note outlines a comprehensive protocol for sample preparation, LC-MS/MS analysis, and data processing. While specific Multiple Reaction Monitoring (MRM) transitions for 17-Hydroxyisolathyrol are not widely published, this guide details the procedure for determining these parameters.

Introduction

17-Hydroxyisolathyrol (Molecular Formula: C₂₀H₃₀O₅, Molecular Weight: 350.45 g/mol ) is a macrocyclic diterpenoid found in the seeds of Euphorbia lathyris.[1] The Euphorbia genus is a rich source of bioactive compounds, and diterpenes from these plants have demonstrated significant cytotoxic effects against various cancer cell lines and potent anti-inflammatory properties.[4][5] The mechanism of action for some lathyrane diterpenoids involves the inhibition of the NF-κB signaling pathway and induction of autophagy, highlighting their therapeutic potential. Accurate and sensitive quantification of 17-Hydroxyisolathyrol in plant extracts is crucial for phytochemical studies, quality control of herbal preparations, and pharmacokinetic analysis in drug development. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) offers the high selectivity and sensitivity required for this purpose.

Experimental Protocol

This protocol is based on established methods for the analysis of other diterpenoids from Euphorbia species and should be optimized for 17-Hydroxyisolathyrol.[4]

Sample Preparation: Solid-Liquid Extraction

• Plant Material: Use dried and finely powdered plant material (e.g., seeds of Euphorbia lathyris).

• Extraction Solvent: Methanol is a commonly used and effective solvent for extracting diterpenoids.[4]

• Extraction Procedure:

  • Weigh 1.0 g of the powdered plant material into a 50 mL centrifuge tube.

  • Add 20 mL of methanol.

  • Vortex for 1 minute to ensure thorough mixing.

  • Sonciate for 30 minutes in a water bath.

  • Centrifuge at 4000 rpm for 15 minutes.

  • Carefully collect the supernatant.

  • Repeat the extraction process on the plant residue two more times.

  • Pool the supernatants and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 1.0 mL of methanol, vortex, and filter through a 0.22 µm syringe filter into an HPLC vial for analysis.

LC-MS/MS Instrumentation and Conditions

The following are typical starting conditions and should be optimized for the specific instrumentation used.

Table 1: Suggested LC-MS/MS Parameters

Parameter	Suggested Condition
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient Elution	Start at 5% B, ramp to 95% B over 10 min, hold for 2 min, return to 5% B and equilibrate for 3 min.
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Source	Electrospray Ionization (ESI)
Polarity	Positive
Ion Source Temperature	150°C
Desolvation Gas Temp.	500°C
Capillary Voltage	3.0 kV
Analysis Mode	Multiple Reaction Monitoring (MRM)

MRM Transition Determination for 17-Hydroxyisolathyrol

• Precursor Ion Identification:

  • Prepare a standard solution of 17-Hydroxyisolathyrol (~1 µg/mL).

  • Perform a full scan analysis in positive ESI mode to identify the precursor ion. Given the molecular weight of 350.45, the expected precursor ion would be the protonated molecule [M+H]⁺ at m/z 351.4. Other adducts such as [M+Na]⁺ (m/z 373.4) or [M+NH₄]⁺ (m/z 368.4) may also be observed and can be selected as the precursor.

• Product Ion Identification:

  • Perform a product ion scan (or fragmentation scan) on the selected precursor ion (m/z 351.4).

  • Infuse the standard solution directly into the mass spectrometer or use a flow injection analysis.

  • Vary the collision energy (CE) to induce fragmentation and identify the most stable and abundant product ions.

  • Select at least two product ions for the MRM method: one for quantification (the most intense) and one for confirmation.

Table 2: Hypothetical MRM Transitions for 17-Hydroxyisolathyrol

(Note: These values are for illustrative purposes and must be determined experimentally.)

Analyte	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Collision Energy (eV)
17-Hydroxyisolathyrol	351.4	333.4	315.4	To be optimized
Internal Standard (IS)	TBD	TBD	TBD	To be optimized

Quantitative Data Presentation

For accurate quantification, a calibration curve should be prepared using a certified reference standard of 17-Hydroxyisolathyrol. An internal standard (IS) of a structurally similar compound, not present in the plant extract, should be used to correct for matrix effects and variations in instrument response.

Table 3: Example Calibration Curve Data (Hypothetical)

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
1	1,520	150,100	0.0101
5	7,850	152,300	0.0515
10	16,100	151,500	0.1063
50	82,300	153,000	0.5379
100	165,000	152,100	1.0848
500	835,000	151,800	5.5007
Linearity (r²)	\multicolumn{3}{l	}{> 0.995}

Table 4: Example Quantitative Results in Euphorbia lathyris Seed Extract (Hypothetical)

Sample ID	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)	Amount in Plant Material (µg/g)
EL-S1	0.254	23.5	23.5
EL-S2	0.289	26.7	26.7
EL-S3	0.261	24.1	24.1
Mean	24.8
RSD (%)	5.4

Visualizations

Experimental Workflow

Caption: Workflow for the extraction and quantification of 17-Hydroxyisolathyrol.

Potential Signaling Pathway

Lathyrane diterpenoids have been shown to exert anti-inflammatory and cytotoxic effects, often through modulation of the NF-κB pathway and Protein Kinase C (PKC) activation.[6]

References

• 1. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: 1H and 13C NMR Spectral Assignment of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a member of the lathyrane-type diterpenoids, a class of natural products predominantly isolated from the genus Euphorbia. These compounds are characterized by a complex tricyclic carbon skeleton, often featuring a 5/11/3-membered ring system. The intricate stereochemistry and dense functionalization of lathyrane diterpenoids make their structural elucidation a challenging task, for which Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. This document provides a detailed guide to the 1H and 13C NMR spectral assignment of 17-Hydroxyisolathyrol, including tabulated spectral data from a closely related analogue, a comprehensive experimental protocol for NMR analysis, and graphical representations of the analytical workflow. While a complete, published dataset for 17-Hydroxyisolathyrol was not available at the time of this writing, the data presented herein for a related isolathyrol derivative serves as a robust reference for researchers working with this class of compounds.

Data Presentation

The definitive spectral assignment of 17-Hydroxyisolathyrol requires a complete set of 1D and 2D NMR data. Due to the absence of a publicly available, fully assigned dataset for 17-Hydroxyisolathyrol, the following tables present the 1H and 13C NMR data for a structurally similar lathyrane diterpenoid isolated from Euphorbia lathyris. This data provides expected chemical shift ranges and coupling patterns characteristic of the isolathyrol scaffold. The atom numbering is based on the isolathyrol core structure.

Table 1: 1H NMR Spectral Data of a Representative Isolathyrol Derivative (CDCl₃, 500 MHz)

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	2.35	m
2	5.60	d	10.5
3	5.85	d	10.5
4	3.15	m
5	4.90	d	8.0
7	2.20	m
8	1.80, 2.10	m
9	2.50	m
10	1.65	m
11	2.90	m
12	5.30	d	9.5
15	4.60	s
16	1.10	s
17	4.15	s
18	1.05	s
19	1.20	s
20	1.75	s

Disclaimer: The presented data is from a closely related isolathyrol derivative and is intended for illustrative purposes. Actual chemical shifts for 17-Hydroxyisolathyrol may vary.

Table 2: 13C NMR Spectral Data of a Representative Isolathyrol Derivative (CDCl₃, 125 MHz)

Atom No.	Chemical Shift (δ, ppm)
1	45.2
2	130.5
3	128.8
4	52.1
5	85.3
6	38.4
7	28.7
8	35.6
9	41.9
10	30.1
11	48.5
12	135.2
13	140.1
14	205.5
15	75.8
16	28.9
17	65.4
18	22.3
19	18.5
20	15.7

Disclaimer: The presented data is from a closely related isolathyrol derivative and is intended for illustrative purposes. Actual chemical shifts for 17-Hydroxyisolathyrol may vary.

Experimental Protocols

The following is a generalized protocol for the isolation and NMR analysis of lathyrane diterpenoids from plant material.

1. Isolation and Purification of 17-Hydroxyisolathyrol

• Extraction: Dried and powdered plant material (e.g., seeds of Euphorbia lathyris) is extracted exhaustively with a suitable organic solvent such as methanol (B129727) or ethanol (B145695) at room temperature. The solvent is then removed under reduced pressure to yield a crude extract.

• Fractionation: The crude extract is subjected to liquid-liquid partitioning between solvents of varying polarity (e.g., n-hexane, ethyl acetate (B1210297), and water) to separate compounds based on their polarity.

• Chromatography: The fraction containing the target diterpenoids (typically the ethyl acetate fraction) is further purified using a combination of chromatographic techniques. This may include column chromatography on silica (B1680970) gel, followed by preparative High-Performance Liquid Chromatography (HPLC) on a C18 column to yield the pure compound.

2. NMR Spectroscopic Analysis

• Sample Preparation: Approximately 5-10 mg of the purified 17-Hydroxyisolathyrol is dissolved in 0.6 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) may be added as an internal standard (δ = 0.00 ppm).

• 1D NMR Spectroscopy:

  • ¹H NMR: Proton NMR spectra are acquired on a 400 MHz or higher field spectrometer. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds. 16 to 64 scans are typically averaged to obtain a good signal-to-noise ratio.

  • ¹³C NMR: Carbon-13 NMR spectra are acquired on the same instrument, typically at a frequency of 100 or 125 MHz. A spectral width of 200-220 ppm is used. Due to the low natural abundance of ¹³C and its longer relaxation times, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay (2-5 seconds) are required. DEPT (Distortionless Enhancement by Polarization Transfer) experiments (DEPT-90 and DEPT-135) are performed to differentiate between CH, CH₂, and CH₃ groups.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment is used to identify proton-proton spin-spin coupling networks, revealing which protons are adjacent to each other in the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates proton signals with the signals of the directly attached carbon atoms, allowing for the assignment of carbons bearing protons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals long-range correlations between protons and carbons (typically over 2-3 bonds). This is crucial for connecting different spin systems and for assigning quaternary carbons.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This experiment identifies protons that are close to each other in space, providing valuable information about the relative stereochemistry of the molecule.

Visualization of Experimental Workflow

The logical flow from sample preparation to the final spectral assignment can be visualized as follows:

Application Notes and Protocols: Extraction and Purification of 17-Hydroxyisolathyrol from Euphorbia lathyris

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol, a lathyrane-type diterpenoid found in Euphorbia lathyris, has garnered interest for its potential biological activities. This document provides a detailed protocol for the extraction and purification of 17-hydroxyisolathyrol from the seeds of Euphorbia lathyris. The methodology encompasses sample preparation, solvent extraction, liquid-liquid partitioning, and multi-step chromatographic separation. While specific yield data for 17-hydroxyisolathyrol is not extensively reported in the literature, this protocol is based on established methods for the isolation of lathyrane diterpenoids from this plant species.

Introduction

Euphorbia lathyris, commonly known as caper spurge or mole plant, is a rich source of various secondary metabolites, including a diverse group of lathyrane-type diterpenoids. These compounds are characterized by a complex tricyclic carbon skeleton and often exhibit a range of biological activities. Among these, 17-hydroxyisolathyrol is a compound of interest for further investigation in drug discovery and development. The successful isolation of this compound in high purity is a critical first step for any subsequent biological and pharmacological studies. This protocol outlines a robust and reproducible method for the extraction and purification of 17-hydroxyisolathyrol.

Data Presentation

Extraction Step	Plant Material	Extraction Solvent	Yield of Crude Extract	Reference
Ethanolic Extraction	Defatted flour of mature seeds	Ethanol (B145695):water:HCl (50:50:0.2)	117.5 ± 9.22 mg/g of defatted flour	[1]
Ethanolic Extraction	Powdered seeds	95% Ethanol	Not specified	[2]
Methanolic Extraction	Seeds	Methanol (B129727)	Not specified	[3]

Experimental Protocols

This protocol is a composite of established methods for the isolation of lathyrane diterpenoids from Euphorbia lathyris.

Plant Material and Preparation

• Plant Material: Use mature seeds of Euphorbia lathyris.

• Grinding: Grind the seeds into a fine powder using a laboratory mill.

• Defatting (Optional but Recommended): To improve the efficiency of the subsequent extraction of polar compounds, it is advisable to defat the seed powder. This can be achieved by Soxhlet extraction with n-hexane for 6-8 hours. Discard the n-hexane fraction and air-dry the defatted seed powder.

Extraction

• Solvent Extraction: Macerate the powdered seeds (or defatted seed powder) with 95% ethanol (or methanol) at a ratio of 1:10 (w/v) at room temperature for 24 hours with occasional stirring.

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Repeated Extraction: Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.

• Concentration: Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain the crude ethanolic extract.

Liquid-Liquid Partitioning

• Suspension: Suspend the crude ethanolic extract in distilled water.

• Solvent Partitioning: Perform successive partitioning of the aqueous suspension with solvents of increasing polarity.

  • First, partition with petroleum ether to remove nonpolar compounds. Separate the petroleum ether layer.

  • Next, partition the aqueous layer with dichloromethane (B109758). Separate the dichloromethane layer.

  • Finally, partition the remaining aqueous layer with ethyl acetate (B1210297). Separate the ethyl acetate layer.

• Fraction Concentration: Concentrate each of the petroleum ether, dichloromethane, and ethyl acetate fractions separately using a rotary evaporator. Lathyrane diterpenoids are typically found in the dichloromethane and ethyl acetate fractions.

Chromatographic Purification

Step 1: Silica (B1680970) Gel Column Chromatography

• Column Preparation: Pack a glass column with silica gel (60-120 mesh) using a suitable solvent system (e.g., a gradient of n-hexane and ethyl acetate).

• Sample Loading: Adsorb the dried dichloromethane or ethyl acetate fraction onto a small amount of silica gel and load it onto the top of the prepared column.

• Elution: Elute the column with a gradient solvent system, starting with 100% n-hexane and gradually increasing the polarity by adding ethyl acetate. For example:

  • n-hexane:ethyl acetate (9:1)

  • n-hexane:ethyl acetate (8:2)

  • n-hexane:ethyl acetate (7:3)

  • n-hexane:ethyl acetate (1:1)

  • 100% ethyl acetate

• Fraction Collection and Analysis: Collect fractions of equal volume and monitor the separation using Thin Layer Chromatography (TLC) with a suitable developing solvent and visualization reagent (e.g., anisaldehyde-sulfuric acid reagent followed by heating). Combine fractions with similar TLC profiles.

Step 2: Sephadex LH-20 Column Chromatography

• Purpose: This step is used for further purification of the fractions containing lathyrane diterpenoids to remove pigments and other impurities.

• Column Preparation: Swell Sephadex LH-20 in methanol and pack it into a column.

• Elution: Apply the semi-purified fraction from the silica gel column to the Sephadex LH-20 column and elute with methanol.

• Fraction Collection: Collect fractions and monitor by TLC.

Step 3: High-Performance Liquid Chromatography (HPLC)

• System: Use a preparative or semi-preparative HPLC system with a reversed-phase C18 column.

• Mobile Phase: A gradient of methanol and water is a common mobile phase for the separation of lathyrane diterpenoids.

• Detection: Monitor the elution at a suitable wavelength (e.g., 210 nm or 254 nm).

• Isolation: Collect the peak corresponding to 17-hydroxyisolathyrol based on its retention time (if a standard is available) or collect all major peaks for further structural elucidation.

• Purity Check: The purity of the isolated compound can be confirmed by analytical HPLC.

Structure Elucidation

The structure of the purified compound should be confirmed using spectroscopic methods such as:

• Mass Spectrometry (MS): To determine the molecular weight.

• Nuclear Magnetic Resonance (NMR): 1H NMR, 13C NMR, COSY, HMBC, and HSQC experiments to determine the chemical structure.

Visualization of the Experimental Workflow

Caption: Workflow for the extraction and purification of 17-Hydroxyisolathyrol.

References

• 1. Antitumor Effect of the Ethanolic Extract from Seeds of Euphorbia lathyris in Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Cell-Based Assay for Testing the Anti-Inflammatory Activity of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases. The identification of novel anti-inflammatory compounds is a key objective in drug discovery. 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris, has been identified as a compound of interest for its potential biological activities.[1] This document provides a detailed protocol for a cell-based assay to evaluate the anti-inflammatory properties of 17-Hydroxyisolathyrol. The assay utilizes lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages, a well-established in vitro model for studying inflammation.[2][3][4][5] The primary endpoints of this assay are the inhibition of nitric oxide (NO) production and the secretion of pro-inflammatory cytokines, namely Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), and Interleukin-1 beta (IL-1β).[2][6][7][8]

Signaling Pathway and Experimental Workflow

LPS-Induced Pro-Inflammatory Signaling Pathway

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages.[2][6] It binds to Toll-like Receptor 4 (TLR4) on the macrophage surface, initiating a downstream signaling cascade that involves the activation of transcription factors such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinases (MAPKs).[2][9][10][11] This leads to the upregulation and secretion of various pro-inflammatory mediators, including inducible nitric oxide synthase (iNOS), which produces nitric oxide, and cytokines like TNF-α, IL-6, and IL-1β.[2][6][9][11] 17-Hydroxyisolathyrol is hypothesized to interfere with this pathway, thereby reducing the inflammatory response.

LPS-induced pro-inflammatory signaling pathway.

Experimental Workflow

The experimental workflow is designed to assess the dose-dependent effect of 17-Hydroxyisolathyrol on the production of inflammatory mediators in LPS-stimulated RAW 264.7 cells. The workflow includes cell seeding, pre-treatment with the test compound, stimulation with LPS, and subsequent quantification of NO and cytokines from the cell culture supernatant.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Lipopolysaccharide-induced inflammation in monocytes/macrophages is blocked by liposomal delivery of Gi-protein inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multi-parametric Human Cell Based Inflammation Assay for Cytokines and Cell Surface Antigens - PFI [proteinfluidics.com]
• 8. benchchem.com [benchchem.com]
• 9. Lipopolysaccharide (LPS)-induced Macrophage Activation and Signal Transduction in the Absence of Src-Family Kinases Hck, Fgr, and Lyn - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Lipopolysaccharide-induced macrophage inflammatory response is regulated by SHIP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory properties and characterization of water extracts obtained from Callicarpa kwangtungensis Chun using in vitro and in vivo rat models - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Nitric Oxide Inhibition Assay Using RAW 264.7 Macrophages

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to various chronic diseases. Macrophages, key players in the inflammatory process, produce signaling molecules like nitric oxide (NO) in response to inflammatory triggers such as bacterial lipopolysaccharide (LPS). The overproduction of NO by inducible nitric oxide synthase (iNOS) is implicated in the pathophysiology of inflammatory disorders.[1][2] The murine macrophage cell line, RAW 264.7, provides a robust and reproducible in vitro model to screen for potential anti-inflammatory agents that can inhibit NO production.[1][3] This document provides a detailed protocol for the nitric oxide inhibition assay using RAW 264.7 macrophages, including cell culture, induction of NO production, treatment with inhibitory compounds, and quantification of nitrite (B80452), a stable metabolite of NO, using the Griess assay.[1][3][4]

Principle of the Assay

RAW 264.7 macrophages are stimulated with LPS, which activates intracellular signaling pathways, primarily the NF-κB pathway, leading to the upregulation and expression of the iNOS enzyme.[5][6] iNOS then catalyzes the production of large amounts of NO from L-arginine. Potential inhibitors are co-incubated with the cells to assess their ability to suppress this NO production. The amount of NO produced is indirectly quantified by measuring the concentration of nitrite in the cell culture supernatant using the Griess reagent.[1][3] This colorimetric assay is based on a two-step diazotization reaction where acidified nitrite produces a nitrosating agent that reacts with sulfanilamide (B372717) to form a diazonium ion. This ion is then coupled with N-(1-naphthyl)ethylenediamine to produce a colored azo-derivative, the absorbance of which is measured at 540 nm.[7][8] A concurrent cell viability assay is crucial to ensure that the observed reduction in NO is due to specific inhibitory effects and not cellular toxicity.[9][10][11]

Key Experimental Workflow

Caption: Experimental workflow for the nitric oxide inhibition assay.

Detailed Experimental Protocols

Materials and Reagents

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• Test inhibitory compounds

• Griess Reagent Kit (or individual components: sulfanilamide, N-(1-naphthyl)ethylenediamine dihydrochloride (B599025), phosphoric acid)

• Sodium Nitrite (NaNO2)

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate Buffered Saline (PBS)

• 96-well cell culture plates

Protocol 1: Cell Culture and Seeding

• Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.[1][9]

• Subculture the cells every 2-3 days when they reach 80-90% confluency.

• For the assay, harvest the cells and adjust the cell density to 1.5 x 10^5 cells/mL in fresh culture medium.[1][4]

• Seed 100 µL of the cell suspension into each well of a 96-well plate and incubate for 24 hours to allow for cell adherence.[4][9]

Protocol 2: Treatment with Inhibitors and LPS Stimulation

• Prepare stock solutions of the test compounds, typically in DMSO, and then dilute them to the desired final concentrations in culture medium. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent toxicity.

• After the 24-hour incubation, carefully remove the old medium from the wells.

• Add 100 µL of medium containing the various concentrations of the test compounds to the respective wells. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (a known inhibitor of NO production).

• Pre-incubate the cells with the test compounds for 1-2 hours.[4]

• Subsequently, add 1 µg/mL of LPS to all wells except for the negative control (unstimulated) wells.[1]

• Incubate the plate for another 18-24 hours at 37°C in a 5% CO2 incubator.[4]

Protocol 3: Nitric Oxide Measurement (Griess Assay)

• After the incubation period, carefully collect 100 µL of the cell culture supernatant from each well and transfer it to a new 96-well plate.[1]

• Prepare a sodium nitrite standard curve by performing serial dilutions of a stock NaNO2 solution in culture medium to obtain concentrations ranging from 0 to 100 µM.

• Add 100 µL of the Griess reagent (a 1:1 mixture of 1% sulfanilamide in 2.5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid) to each well containing the standards and the collected supernatants.[1]

• Incubate the plate at room temperature for 10-15 minutes, protected from light.[1][7]

• Measure the absorbance at 540 nm using a microplate reader.[1][4]

Protocol 4: Cell Viability (MTT Assay)

• After collecting the supernatant for the Griess assay, add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to the remaining cells in the original 96-well plate.[9]

• Incubate for 4 hours at 37°C.[1][9]

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[9]

• Shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 550-570 nm using a microplate reader.[9][11]

Data Presentation and Analysis

The quantitative data should be summarized for clear interpretation.

Table 1: Nitrite Concentration and NO Inhibition

Treatment Group	Concentration	Absorbance at 540 nm (Mean ± SD)	Nitrite Conc. (µM) (Mean ± SD)	% NO Inhibition
Untreated Control	-
LPS Control (1 µg/mL)	-	0%
Test Compound A	X µM
Test Compound A	Y µM
Test Compound A	Z µM
Positive Control	C µM

Calculation of % NO Inhibition:

% Inhibition = [ (Nitrite Conc. in LPS Control - Nitrite Conc. in Test Sample) / Nitrite Conc. in LPS Control ] x 100

Table 2: Cell Viability

Treatment Group	Concentration	Absorbance at 570 nm (Mean ± SD)	% Cell Viability
Untreated Control	-	100%
LPS Control (1 µg/mL)	-
Test Compound A	X µM
Test Compound A	Y µM
Test Compound A	Z µM
Positive Control	C µM

Calculation of % Cell Viability:

% Viability = [ (Absorbance of Test Sample) / (Absorbance of Untreated Control) ] x 100

Signaling Pathway of LPS-Induced NO Production

Caption: LPS-induced NF-κB signaling pathway for NO production.

Conclusion

References

• 1. Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of lipopolysaccharide-stimulated nitric oxide production in RAW 264.7 macrophages by a synthetic carbazole, LCY-2-CHO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Detection of Nitric Oxide Production by the Macrophage Cell Line RAW264.7 - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 5. Lipopolysaccharide-Induced Nitric Oxide and Prostaglandin E2 Production Is Inhibited by Tellimagrandin II in Mouse and Human Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. A Comparison of Different Approaches to Quantify Nitric Oxide Release from NO-Releasing Materials in Relevant Biological Media - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity and Nitric Oxide Production Inhibitory Activities of Compounds Isolated from the Plant Pathogenic Fungus Curvularia sp - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocols: Measuring Cytokine Production in Response to 17-Hydroxyisolathyrol Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative that has been identified as a potential modulator of immune and inflammatory responses[1]. Understanding the precise effects of this compound on cytokine production is crucial for elucidating its mechanism of action and evaluating its therapeutic potential. This document provides detailed protocols for quantifying cytokine production in response to 17-Hydroxyisolathyrol treatment, guidance on data presentation, and visual representations of relevant experimental workflows and signaling pathways. The methodologies described herein are essential for researchers in immunology, pharmacology, and drug development who are investigating novel immunomodulatory agents.

Data Presentation

Quantitative data should be summarized in a clear and organized manner to facilitate comparison between different treatment conditions. The following tables provide templates for presenting cytokine measurement data obtained from Enzyme-Linked Immunosorbent Assay (ELISA) and Intracellular Cytokine Staining (ICS) followed by flow cytometry.

Table 1: Effect of 17-Hydroxyisolathyrol on Pro-inflammatory Cytokine Secretion (ELISA)

Treatment Group	Concentration (µM)	TNF-α (pg/mL) ± SD	IL-6 (pg/mL) ± SD	IL-1β (pg/mL) ± SD
Vehicle Control	0	Value	Value	Value
17-Hydroxyisolathyrol	1	Value	Value	Value
17-Hydroxyisolathyrol	10	Value	Value	Value
17-Hydroxyisolathyrol	50	Value	Value	Value
Positive Control (e.g., LPS)	Conc.	Value	Value	Value

Table 2: Effect of 17-Hydroxyisolathyrol on Anti-inflammatory Cytokine Secretion (ELISA)

Treatment Group	Concentration (µM)	IL-10 (pg/mL) ± SD	TGF-β (pg/mL) ± SD
Vehicle Control	0	Value	Value
17-Hydroxyisolathyrol	1	Value	Value
17-Hydroxyisolathyrol	10	Value	Value
17-Hydroxyisolathyrol	50	Value	Value
Positive Control (e.g., LPS)	Conc.	Value	Value

Table 3: Percentage of Cytokine-Producing T Helper Cells after 17-Hydroxyisolathyrol Treatment (Flow Cytometry)

Treatment Group	Concentration (µM)	% IFN-γ+ of CD4+ Cells ± SD	% IL-4+ of CD4+ Cells ± SD	% IL-17A+ of CD4+ Cells ± SD
Vehicle Control	0	Value	Value	Value
17-Hydroxyisolathyrol	1	Value	Value	Value
17-Hydroxyisolathyrol	10	Value	Value	Value
17-Hydroxyisolathyrol	50	Value	Value	Value
Positive Control (e.g., PMA/Ionomycin)	Conc.	Value	Value	Value

Experimental Protocols

Two primary methods for quantifying cytokine production are detailed below: ELISA for secreted cytokines in culture supernatants and intracellular flow cytometry for identifying cytokine-producing cell populations.

Protocol 1: Quantification of Secreted Cytokines by ELISA

This protocol outlines the steps for a sandwich ELISA to measure the concentration of specific cytokines in cell culture supernatants.

Materials:

• 96-well high-protein-binding ELISA plates

• Capture antibody specific for the cytokine of interest

• Recombinant cytokine standard

• Detection antibody (biotinylated) specific for the cytokine

• Avidin-HRP (or Streptavidin-HRP)

• Substrate solution (e.g., TMB)

• Stop solution (e.g., 2N H2SO4)

• Coating Buffer (e.g., 0.1 M carbonate-bicarbonate buffer, pH 9.5)

• Assay Diluent/Blocking Buffer (e.g., PBS with 10% FBS or 1% BSA)[2]

• Wash Buffer (e.g., PBS with 0.05% Tween-20)

• Microplate reader

Procedure:

• Plate Coating:

  • Dilute the capture antibody to 1-4 µg/mL in Coating Buffer.

  • Add 100 µL of the diluted capture antibody to each well of the 96-well plate.

  • Seal the plate and incubate overnight at 4°C[3][4].

• Blocking:

  • Wash the plate 3 times with Wash Buffer.

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for at least 1-2 hours at room temperature (RT).

• Sample and Standard Incubation:

  • Wash the plate 3 times with Wash Buffer.

  • Prepare serial dilutions of the recombinant cytokine standard in Assay Diluent to generate a standard curve.

  • Add 100 µL of your samples (cell culture supernatants) and standards to the appropriate wells.

  • Seal the plate and incubate for 2 hours at RT.

• Detection Antibody Incubation:

  • Wash the plate 4 times with Wash Buffer[3][5].

  • Dilute the biotinylated detection antibody to 0.5-2 µg/mL in Assay Diluent[3][5].

  • Add 100 µL of the diluted detection antibody to each well.

  • Seal the plate and incubate for 1 hour at RT[3][5].

• Enzyme Conjugate Incubation:

  • Wash the plate 4 times with Wash Buffer.

  • Dilute Avidin-HRP or Streptavidin-HRP according to the manufacturer's instructions in Assay Diluent.

  • Add 100 µL of the diluted enzyme conjugate to each well.

  • Incubate for 30 minutes at RT in the dark.

• Signal Development and Measurement:

  • Wash the plate 5-7 times with Wash Buffer.

  • Add 100 µL of TMB substrate solution to each well.

  • Incubate at RT in the dark until a color develops (typically 15-30 minutes).

  • Add 50 µL of Stop Solution to each well to stop the reaction.

  • Read the absorbance at 450 nm on a microplate reader within 30 minutes.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the standards against their known concentrations.

  • Use the standard curve to determine the concentration of the cytokine in your samples.

Protocol 2: Intracellular Cytokine Staining and Flow Cytometry

This protocol allows for the identification and quantification of cytokine-producing cells at a single-cell level.

Materials:

• Cell culture medium

• PMA (Phorbol 12-myristate 13-acetate) and Ionomycin (for stimulation)

• Brefeldin A or Monensin (protein transport inhibitors)[6]

• FACS tubes or 96-well U-bottom plates

• Cell Staining Buffer (e.g., PBS with 2% FBS)

• Fixable Viability Dye

• Antibodies for cell surface markers (e.g., CD3, CD4, CD8) conjugated to fluorophores

• Fixation/Permeabilization Buffer (e.g., Cytofix/Cytoperm™)

• Permeabilization/Wash Buffer (e.g., Perm/Wash™)

• Fluorophore-conjugated antibodies for intracellular cytokines (e.g., anti-IFN-γ, anti-IL-4, anti-IL-17A)

• Flow cytometer

Procedure:

• Cell Culture and Treatment:

  • Culture your cells of interest (e.g., PBMCs, splenocytes) under the desired conditions.

  • Treat the cells with various concentrations of 17-Hydroxyisolathyrol or vehicle control for the desired duration.

• Cell Stimulation and Protein Transport Inhibition:

  • For the final 4-6 hours of culture, stimulate the cells with an appropriate agent (e.g., PMA and Ionomycin for T cells, LPS for monocytes) to induce cytokine production[7].

  • Concurrently, add a protein transport inhibitor (e.g., Brefeldin A or Monensin) to the culture medium to cause cytokines to accumulate within the cells[6].

• Surface Marker Staining:

  • Harvest the cells and wash them with Cell Staining Buffer.

  • Stain for cell viability using a fixable viability dye according to the manufacturer's protocol. This step is crucial to exclude dead cells from the analysis.

  • Wash the cells.

  • Stain for cell surface markers by incubating the cells with a cocktail of fluorophore-conjugated antibodies (e.g., anti-CD3, anti-CD4) for 20-30 minutes at 4°C in the dark.

  • Wash the cells twice with Cell Staining Buffer.

• Fixation and Permeabilization:

  • Resuspend the cells in 100-250 µL of Fixation/Permeabilization solution.

  • Incubate for 20 minutes at RT in the dark.

  • Wash the cells twice with 1X Permeabilization/Wash Buffer[7].

• Intracellular Staining:

  • Resuspend the fixed and permeabilized cells in 50-100 µL of Permeabilization/Wash Buffer containing the fluorophore-conjugated anti-cytokine antibodies.

  • Incubate for 30 minutes at RT in the dark.

  • Wash the cells twice with Permeabilization/Wash Buffer.

• Flow Cytometry Analysis:

  • Resuspend the final cell pellet in Cell Staining Buffer or PBS.

  • Acquire the samples on a flow cytometer. Be sure to include appropriate controls, such as unstained cells, single-color controls for compensation, and fluorescence minus one (FMO) controls.

  • Analyze the data using flow cytometry analysis software to identify cell populations and quantify the percentage of cytokine-positive cells.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for assessing the effect of 17-Hydroxyisolathyrol on cytokine production in vitro.

In Vitro Cytokine Measurement Workflow.

Potential Signaling Pathway Modulation

Given its potential role in inflammation, 17-Hydroxyisolathyrol may target key inflammatory signaling pathways. The IL-17 signaling pathway is a critical driver of inflammation and is a plausible target for immunomodulatory compounds. The diagram below outlines a simplified version of this pathway, which could be investigated in response to treatment.

Potential Modulation of IL-17 Signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. bowdish.ca [bowdish.ca]
• 3. Cytokine Elisa [bdbiosciences.com]
• 4. Detection and Quantification of Cytokines and Other Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytokine Elisa [bdbiosciences.com]
• 6. Intracellular Flow Cytometry Staining Protocol [protocols.io]
• 7. Intracellular Cytokine Staining Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

In Vitro Models for Studying the Effects of 17-Hydroxyisolathyrol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid isolated from the seeds of Euphorbia lathyris.[1] Diterpenoids, particularly those from the genus Euphorbia, have garnered significant interest in the scientific community due to their diverse and potent biological activities.[2][3] Lathyrane-type diterpenoids, including 17-Hydroxyisolathyrol, have shown promise as anti-inflammatory and cytotoxic agents, making them attractive candidates for further investigation in drug discovery.[4][5][6][7]

These application notes provide a comprehensive guide for researchers interested in studying the in vitro effects of 17-Hydroxyisolathyrol. The following sections detail suitable in vitro models, experimental protocols for assessing its anti-inflammatory and cytotoxic activities, and insights into its potential mechanisms of action involving key signaling pathways.

Potential In Vitro Applications of 17-Hydroxyisolathyrol

Based on the activities of structurally related lathyrane diterpenoids, 17-Hydroxyisolathyrol can be investigated for the following in vitro applications:

• Anti-inflammatory Effects: Evaluation of its ability to reduce inflammatory responses in cellular models.

• Cytotoxic (Anti-cancer) Effects: Assessment of its potential to inhibit the proliferation of and induce death in cancer cells.

• Mechanism of Action Studies: Elucidation of the molecular pathways through which it exerts its biological effects, with a focus on inflammatory and cell survival signaling.

Data Presentation: Biological Activities of Lathyrane Diterpenoids from Euphorbia lathyris

Table 1: Anti-inflammatory Activity of Lathyrane Diterpenoids from Euphorbia lathyris

Compound	In Vitro Model	Assay	IC50 (µM)	Reference
Lathyrane Diterpenoid 1	RAW264.7 Macrophages	NO Production Inhibition	3.0 ± 1.1	[4][8]
Lathyrane Diterpenoid 2	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Lathyrane Diterpenoid 3	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 7	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 9	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 11	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 13	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 14	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]
Known Analogue 16	RAW264.7 Macrophages	NO Production Inhibition	2.6 - 26.0	[4]

Table 2: Cytotoxic Activity of Lathyrane Diterpenoids from Euphorbia lathyris

Compound	Cancer Cell Line	Assay	IC50 (µM)	Reference
Euphorbia factor L28	MCF-7 (Breast Cancer)	MTT Assay	9.43	[6][9]
Euphorbia factor L28	HepG2 (Liver Cancer)	MTT Assay	13.22	[6][9]
Jatropodagin A	Saos-2 (Osteosarcoma)	MTT Assay	8.08	[5]
Jatropodagin A	MG-63 (Osteosarcoma)	MTT Assay	14.64	[5]
Euphorfischer A	C4-2B (Prostate Cancer)	Cytotoxicity Assay	11.3	[5][10]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the anti-inflammatory and cytotoxic effects of 17-Hydroxyisolathyrol.

Protocol 1: In Vitro Anti-inflammatory Activity - Nitric Oxide (NO) Production in RAW264.7 Macrophages

Objective: To determine the inhibitory effect of 17-Hydroxyisolathyrol on lipopolysaccharide (LPS)-induced nitric oxide (NO) production in murine macrophage cell line RAW264.7.

Materials:

• RAW264.7 cells

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (NaNO2) standard

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Pre-treat the cells with various concentrations of 17-Hydroxyisolathyrol (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., dexamethasone).

• LPS Stimulation: After pre-treatment, stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a negative control group with no LPS stimulation.

• Griess Assay:

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Component A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Calculate the nitrite concentration using a standard curve generated with known concentrations of sodium nitrite.

• Data Analysis: Express the results as a percentage of NO production inhibition compared to the LPS-stimulated vehicle control. Calculate the IC50 value, which is the concentration of 17-Hydroxyisolathyrol that inhibits 50% of NO production.

Workflow for Nitric Oxide (NO) Production Assay

Workflow for the in vitro nitric oxide (NO) production assay.

Protocol 2: In Vitro Cytotoxicity - MTT Assay

Objective: To evaluate the cytotoxic effect of 17-Hydroxyisolathyrol on a panel of human cancer cell lines.

Materials:

• Human cancer cell lines (e.g., MCF-7, HepG2, A549)

• Appropriate cell culture medium for each cell line

• FBS, Penicillin-Streptomycin solution

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10^3 to 1 x 10^4 cells/well (optimize for each cell line) and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of 17-Hydroxyisolathyrol (e.g., 1, 10, 25, 50, 100 µM) for 48 or 72 hours. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value, the concentration of 17-Hydroxyisolathyrol that causes 50% inhibition of cell viability.

Workflow for MTT Cytotoxicity Assay

Workflow for the MTT cytotoxicity assay.

Protocol 3: Mechanism of Action - Western Blot for NF-κB and MAPK Signaling

Objective: To investigate the effect of 17-Hydroxyisolathyrol on the activation of the NF-κB and MAPK (ERK1/2) signaling pathways.

Materials:

• RAW264.7 cells or a relevant cancer cell line

• 6-well cell culture plates

• 17-Hydroxyisolathyrol stock solution (in DMSO)

• LPS (for stimulating RAW264.7 cells) or appropriate growth factors for cancer cells

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-p-IκBα, anti-IκBα, anti-p-p65, anti-p65, anti-p-ERK1/2, anti-ERK1/2, and a loading control (e.g., anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

Procedure:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Pre-treat with 17-Hydroxyisolathyrol for 1 hour, followed by stimulation with LPS (for RAW264.7) or other agonists for an appropriate time (e.g., 15-30 minutes for MAPK, 30-60 minutes for NF-κB).

• Protein Extraction: Lyse the cells with RIPA buffer and quantify the protein concentration using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash again and detect the protein bands using an ECL substrate and an imaging system.[11]

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels to determine the effect of 17-Hydroxyisolathyrol on pathway activation.

Signaling Pathways and Visualization

NF-κB Signaling Pathway

The NF-κB signaling pathway is a crucial regulator of inflammation.[12] Several lathyrane diterpenoids have been shown to exert their anti-inflammatory effects by inhibiting this pathway.[4][13][14] The proposed mechanism involves the inhibition of IκBα phosphorylation, which prevents the release and nuclear translocation of the p65 subunit of NF-κB.[5][13]

Inhibition of NF-κB Signaling by Lathyrane Diterpenoids

Proposed mechanism of NF-κB inhibition by lathyrane diterpenoids.

MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is another critical signaling cascade involved in cell proliferation and survival. While some studies suggest that the anti-inflammatory effects of certain lathyrane diterpenoids are independent of the MAPK pathway, others indicate a potential role in modulating this pathway in cancer cells.[7] Therefore, investigating the effect of 17-Hydroxyisolathyrol on ERK1/2 phosphorylation is a valuable step in elucidating its mechanism of action, particularly in the context of its cytotoxic effects.

General MAPK/ERK Signaling Pathway

Overview of the MAPK/ERK signaling pathway.

Conclusion

17-Hydroxyisolathyrol, as a lathyrane diterpenoid, holds significant potential for investigation as an anti-inflammatory and cytotoxic agent. The application notes and protocols provided herein offer a robust framework for researchers to explore its in vitro effects and elucidate its mechanisms of action. By employing the suggested cell models and experimental procedures, the scientific community can further unravel the therapeutic potential of this natural product.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Bioactive diterpenoid metabolism and cytotoxic activities of genetically transformed Euphorbia lathyris roots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. jstage.jst.go.jp [jstage.jst.go.jp]
• 10. acgpubs.org [acgpubs.org]
• 11. 3.4. Western Blotting and Detection [bio-protocol.org]
• 12. researchgate.net [researchgate.net]
• 13. scienceopen.com [scienceopen.com]
• 14. scienceopen.com [scienceopen.com]

Application Notes and Protocols for Evaluating the Efficacy of 17-Hydroxyisolathyrol in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a class of diterpenoids isolated from the seeds of Euphorbia lathyris.[1] Lathyrane diterpenoids have demonstrated a range of biological activities, including anti-inflammatory, antiviral, and cytotoxic effects against various cancer cell lines.[2][3] Preliminary in vitro studies on related lathyrol compounds suggest that they can induce apoptosis and inhibit cell proliferation in cancer cells, indicating the potential of 17-Hydroxyisolathyrol as an anti-cancer agent.[1] These application notes provide detailed protocols for evaluating the in vivo efficacy of 17-Hydroxyisolathyrol using established animal models of cancer. The protocols outlined below are based on standard methodologies for preclinical anti-cancer drug evaluation and can be adapted for various cancer types.

Data Presentation: Summary of Expected Quantitative Data

The following tables provide a structured format for presenting quantitative data obtained from in vivo efficacy studies of 17-Hydroxyisolathyrol.

Table 1: Tumor Growth Inhibition in Xenograft Models

Treatment Group	Dose (mg/kg)	Administration Route	Mean Tumor Volume (mm³) ± SD (Initial)	Mean Tumor Volume (mm³) ± SD (Final)	Percent Tumor Growth Inhibition (% TGI)	P-value vs. Vehicle Control
Vehicle Control	-	IP/IV/Oral	0	-
17-Hydroxyisolathyrol	X	IP/IV/Oral
17-Hydroxyisolathyrol	Y	IP/IV/Oral
17-Hydroxyisolathyrol	Z	IP/IV/Oral
Positive Control	-	IP/IV/Oral

Table 2: Animal Body Weight and Toxicity Assessment

Treatment Group	Dose (mg/kg)	Mean Initial Body Weight (g) ± SD	Mean Final Body Weight (g) ± SD	Percent Body Weight Change	Observable Signs of Toxicity	Serum Biochemical Markers (e.g., ALT, AST, Creatinine)
Vehicle Control	-
17-Hydroxyisolathyrol	X
17-Hydroxyisolathyrol	Y
17-Hydroxyisolathyrol	Z
Positive Control	-

Experimental Protocols

Protocol 1: Subcutaneous Xenograft Model for Efficacy Evaluation

This protocol describes the establishment of a subcutaneous xenograft model in immunodeficient mice to assess the anti-tumor activity of 17-Hydroxyisolathyrol.

Materials:

• Human cancer cell lines (e.g., A549 for lung cancer, MDA-MB-231 for breast cancer, HT-29 for colon cancer)

• Immunodeficient mice (e.g., BALB/c nude or SCID mice, 4-6 weeks old)

• Cell culture medium (e.g., DMEM, RPMI-1640) with supplements (FBS, antibiotics)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Matrigel (optional)

• 17-Hydroxyisolathyrol

• Vehicle for drug formulation (e.g., DMSO, PEG300, Tween-80, saline)

• Positive control anti-cancer drug

• Calipers for tumor measurement

• Anesthesia (e.g., isoflurane, ketamine/xylazine)

• Sterile syringes and needles (27-30 gauge)

Procedure:

• Cell Culture and Preparation:

  • Culture cancer cells in appropriate medium until they reach 80-90% confluency.

  • Harvest the cells by trypsinization, wash with PBS, and resuspend in sterile PBS or serum-free medium at a concentration of 5-10 x 10^6 cells per 100 µL.

  • For poorly tumorigenic cell lines, resuspend cells in a 1:1 mixture of PBS and Matrigel.

  • Keep the cell suspension on ice until injection.

• Animal Acclimatization and Tumor Implantation:

  • Acclimatize mice for at least one week before the experiment.

  • Anesthetize the mice.

  • Inject 100-200 µL of the cell suspension subcutaneously into the right flank of each mouse.

• Tumor Growth Monitoring and Group Randomization:

  • Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

  • Calculate tumor volume using the formula: Volume = (Width² x Length) / 2.

  • When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Preparation and Administration:

  • Prepare a stock solution of 17-Hydroxyisolathyrol in a suitable solvent (e.g., DMSO).

  • On the day of treatment, dilute the stock solution with a vehicle (e.g., a mixture of PEG300, Tween-80, and saline) to the desired final concentrations.

  • Administer 17-Hydroxyisolathyrol to the treatment groups via the chosen route (e.g., intraperitoneal injection, oral gavage, or intravenous injection) at a specified dose and schedule (e.g., daily or three times a week).

  • Administer the vehicle alone to the control group and a known effective drug to the positive control group.

• Efficacy and Toxicity Evaluation:

  • Continue to measure tumor volume and body weight 2-3 times per week.

  • Monitor the animals for any signs of toxicity, such as changes in behavior, weight loss, or ruffled fur.

  • At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a predetermined size), euthanize the mice.

  • Excise the tumors, weigh them, and fix them in formalin for histological analysis or snap-freeze in liquid nitrogen for molecular analysis.

  • Collect blood samples for serum biochemical analysis to assess organ toxicity.

Protocol 2: Histological and Molecular Analysis of Tumor Tissues

This protocol details the procedures for analyzing excised tumor tissues to understand the mechanism of action of 17-Hydroxyisolathyrol.

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissues

• Hematoxylin and eosin (B541160) (H&E) stains

• Primary antibodies for immunohistochemistry (IHC) (e.g., Ki-67 for proliferation, cleaved caspase-3 for apoptosis, E-cadherin and vimentin (B1176767) for EMT)

• Secondary antibodies and detection reagents for IHC

• Protein lysis buffer and protease/phosphatase inhibitors

• Antibodies for Western blotting

• SDS-PAGE gels and blotting equipment

Procedure:

• Histological Analysis (H&E Staining):

  • Process the FFPE tumor tissues, section them, and stain with H&E to observe the overall tumor morphology and identify areas of necrosis.

• Immunohistochemistry (IHC):

  • Perform antigen retrieval on the tissue sections.

  • Block non-specific binding sites and incubate with primary antibodies overnight at 4°C.

  • Incubate with the appropriate secondary antibody.

  • Use a detection system (e.g., DAB) to visualize the antibody staining.

  • Counterstain with hematoxylin.

  • Mount the slides and observe under a microscope to assess the expression and localization of target proteins.

• Western Blotting:

  • Homogenize the frozen tumor tissues in lysis buffer to extract proteins.

  • Determine the protein concentration using a BCA assay.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies.

  • Incubate with HRP-conjugated secondary antibodies.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Mandatory Visualizations

Signaling Pathway Diagrams

Caption: Experimental workflow for evaluating 17-Hydroxyisolathyrol in a xenograft model.

Caption: Proposed mitochondrial apoptosis pathway induced by 17-Hydroxyisolathyrol.

Caption: Putative inhibition of EMT signaling by 17-Hydroxyisolathyrol.

References

• 1. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Studies of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, delivery, and potential in vivo applications of 17-Hydroxyisolathyrol, a lathyrane diterpenoid with promising therapeutic potential. The protocols outlined below are based on available data for 17-Hydroxyisolathyrol and related compounds, offering a solid foundation for preclinical research.

Overview of 17-Hydroxyisolathyrol

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris.[1] Lathyrane diterpenoids, as a class, have demonstrated a range of biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance (MDR) reversal effects.[2][3][4][5][6] These activities are often attributed to the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Protein Kinase C (PKC).[4][7]

Chemical and Physical Properties:

Property	Value
Molecular Formula	C₂₀H₃₀O₅
Molecular Weight	350.45 g/mol
Appearance	Light yellow to yellow solid
Storage	Store at 4°C for short-term, -20°C or -80°C for long-term in a sealed container, away from moisture and light.[1]

Formulation and Delivery for In Vivo Administration

The poor aqueous solubility of 17-Hydroxyisolathyrol necessitates the use of specific solvent systems for in vivo delivery. The following table summarizes recommended formulations to achieve a clear solution for administration.

Table 1: Recommended Formulations for 17-Hydroxyisolathyrol

Formulation Protocol	Composition	Achievable Concentration	Reference
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)	[1]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)	[1]
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)	[1]

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[1]

Protocol 1: Preparation of 17-Hydroxyisolathyrol Formulation (using Protocol 1 from Table 1)

Materials:

• 17-Hydroxyisolathyrol

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile, pyrogen-free microcentrifuge tubes and pipette tips

Procedure:

• Stock Solution Preparation:

  • Accurately weigh the desired amount of 17-Hydroxyisolathyrol.

  • Dissolve in DMSO to create a concentrated stock solution (e.g., 25 mg/mL). Ensure complete dissolution; use of a vortex mixer may be necessary.

• Vehicle Preparation:

  • In a sterile tube, prepare the vehicle by mixing the solvents in the specified ratios. For a final volume of 1 mL, add the solvents sequentially:

    • 400 µL of PEG300

    • 50 µL of Tween-80. Mix well.

    • 450 µL of sterile saline. Mix until a homogenous solution is formed.

• Final Formulation:

  • Add the required volume of the 17-Hydroxyisolathyrol stock solution to the prepared vehicle to achieve the final desired concentration. For example, to prepare 1 mL of a 2.5 mg/mL solution from a 25 mg/mL stock, add 100 µL of the stock to 900 µL of the vehicle.

  • Vortex the final solution thoroughly to ensure homogeneity.

  • Visually inspect the solution for any precipitation or phase separation before administration.

Proposed In Vivo Study Designs

While specific in vivo data for 17-Hydroxyisolathyrol is limited, based on the known activities of lathyrane diterpenes, the following study designs are proposed.

Anti-Inflammatory Activity Model

A common model for evaluating anti-inflammatory potential is the lipopolysaccharide (LPS)-induced inflammation model in mice.

Experimental Protocol:

• Animal Model: BALB/c or C57BL/6 mice (6-8 weeks old).

• Acclimatization: Acclimatize animals for at least one week before the experiment.

• Grouping:

  • Group 1: Vehicle control (e.g., Formulation 1 without the active compound).

  • Group 2: LPS control (LPS + vehicle).

  • Group 3-5: 17-Hydroxyisolathyrol (e.g., 5, 10, 20 mg/kg) + LPS.

  • Group 6: Positive control (e.g., Dexamethasone) + LPS.

• Administration:

  • Administer 17-Hydroxyisolathyrol or vehicle via intraperitoneal (i.p.) or oral (p.o.) route. The choice of route may depend on the formulation selected.

  • One hour after treatment, induce inflammation by i.p. injection of LPS (e.g., 1 mg/kg).

• Sample Collection and Analysis:

  • Collect blood samples at various time points (e.g., 2, 6, 24 hours) post-LPS injection to measure serum levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) by ELISA.

  • Harvest tissues (e.g., lung, liver) for histopathological analysis and to measure inflammatory markers (e.g., iNOS, COX-2) by Western blot or immunohistochemistry.

Anticancer Activity Model

An in vivo xenograft model using human cancer cell lines is a standard approach to assess anticancer efficacy.

Experimental Protocol:

• Cell Lines: Select a relevant human cancer cell line (e.g., a breast or colon cancer line known to be sensitive to diterpenoids).

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice, 6-8 weeks old).

• Tumor Inoculation: Subcutaneously inject cancer cells (e.g., 1 x 10⁶ cells) into the flank of each mouse.

• Grouping and Treatment:

  • Once tumors reach a palpable size (e.g., 100 mm³), randomize mice into treatment groups.

  • Group 1: Vehicle control.

  • Group 2-4: 17-Hydroxyisolathyrol (e.g., 10, 20, 40 mg/kg).

  • Group 5: Positive control (a standard chemotherapeutic agent for the chosen cell line).

  • Administer treatment (e.g., i.p. or p.o.) daily or on an optimized schedule.

• Efficacy Evaluation:

  • Measure tumor volume and body weight regularly (e.g., 2-3 times per week).

  • At the end of the study, euthanize the animals and excise the tumors for weight measurement, histopathology, and biomarker analysis (e.g., proliferation markers like Ki-67, apoptosis markers like cleaved caspase-3).

Multidrug Resistance (MDR) Reversal Model

An in vivo model using a drug-resistant cancer cell line can be used to evaluate the MDR-reversing properties of 17-Hydroxyisolathyrol.

Experimental Protocol:

• Cell Lines: Use a pair of cancer cell lines: a drug-sensitive parental line and its drug-resistant counterpart that overexpresses P-glycoprotein (P-gp).

• Animal Model: Immunocompromised mice.

• Tumor Inoculation and Grouping: Establish tumors with the drug-resistant cell line as described in the anticancer model.

• Treatment Groups:

  • Group 1: Vehicle control.

  • Group 2: Chemotherapeutic agent alone (e.g., Doxorubicin).

  • Group 3: 17-Hydroxyisolathyrol alone.

  • Group 4: Combination of the chemotherapeutic agent and 17-Hydroxyisolathyrol.

• Evaluation:

  • Monitor tumor growth and body weight as in the anticancer model.

  • Assess the synergistic effect of the combination treatment on tumor growth inhibition.

  • Tumor tissue can be analyzed for the expression and activity of P-gp.

Key Signaling Pathways

The biological effects of lathyrane diterpenes are often mediated through complex signaling cascades. Below are diagrams of key pathways potentially modulated by 17-Hydroxyisolathyrol.

Experimental Workflow for In Vivo Studies

Inhibition of the NF-κB Signaling Pathway

Activation of the PKC Signaling Pathway

Inhibition of P-glycoprotein Mediated Drug Efflux

Summary and Future Directions

17-Hydroxyisolathyrol presents a compelling profile for in vivo investigation due to the established biological activities of related lathyrane diterpenoids. The provided formulation protocols offer a starting point for preclinical studies. The proposed in vivo models for anti-inflammatory, anticancer, and MDR reversal applications can guide the experimental design. Further research should focus on determining the optimal dosing, administration route, and pharmacokinetic/pharmacodynamic profile of 17-Hydroxyisolathyrol to fully elucidate its therapeutic potential. Investigation into its effects on the NF-κB and PKC signaling pathways will be crucial in understanding its mechanism of action.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Research Progress on Natural Diterpenoids in Reversing Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scienceopen.com [scienceopen.com]
• 5. Cytotoxicity and Apoptosis Inducing Effects of Some Lathyrane and Tigliane Diterpenes against Breast Cancer Cell Lines | Traditional and Integrative Medicine [jtim.tums.ac.ir]
• 6. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scienceopen.com [scienceopen.com]

Application Notes and Protocols for Stability Testing of 17-Hydroxyisolathyrol

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol, a lathyrane-type diterpenoid, has shown potential as a bioactive compound. To ensure its safety, efficacy, and quality throughout its shelf life, a comprehensive understanding of its stability under various environmental conditions is crucial. These application notes provide a detailed framework and protocols for conducting stability testing of 17-Hydroxyisolathyrol, adhering to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2]

The primary objective of stability testing is to gather evidence on how the quality of a drug substance varies over time under the influence of temperature, humidity, and light.[3] This information is used to establish a retest period for the drug substance and recommended storage conditions.

Scope

These protocols apply to the stability testing of purified 17-Hydroxyisolathyrol as a drug substance. The methodologies cover long-term, accelerated, and intermediate stability studies, as well as forced degradation studies to identify potential degradation products and pathways.

Experimental Protocols

Materials and Equipment

• 17-Hydroxyisolathyrol: Purified reference standard and test batches.

• Solvents: HPLC-grade methanol, acetonitrile (B52724), and water.

• Reagents: Hydrochloric acid, sodium hydroxide, hydrogen peroxide.

• Equipment:

  • Stability chambers with controlled temperature and humidity.

  • Photostability chamber.

  • High-Performance Liquid Chromatography (HPLC) system with UV/Vis or Diode Array Detector (DAD).

  • Liquid Chromatography-Mass Spectrometry (LC-MS) system.

  • pH meter.

  • Analytical balance.

  • Volumetric flasks, pipettes, and other standard laboratory glassware.

Analytical Methodology

A validated stability-indicating HPLC method is crucial for the accurate quantification of 17-Hydroxyisolathyrol and the detection of its degradation products.

• HPLC Method Parameters (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV-Vis spectral analysis of 17-Hydroxyisolathyrol.

  • Injection Volume: 20 µL.

  • Column Temperature: 25 °C.

• Method Validation: The analytical method must be validated according to ICH Q2(R1) guidelines, demonstrating specificity, linearity, range, accuracy, precision, and robustness.

Stability Study Protocol

A minimum of three primary batches of 17-Hydroxyisolathyrol should be subjected to stability studies.[3]

• Storage Conditions: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[4]

• Testing Frequency: Every 3 months for the first year, every 6 months for the second year, and annually thereafter.[3][5][6]

• Duration: A minimum of 12 months.

• Storage Conditions: 40°C ± 2°C / 75% RH ± 5% RH.[4][7]

• Testing Frequency: A minimum of three time points, including initial (0), 3, and 6 months.[3][5]

• Duration: 6 months.

• Storage Conditions: 30°C ± 2°C / 65% RH ± 5% RH.[3]

• When to Perform: If a significant change occurs during accelerated stability testing.

• Testing Frequency: A minimum of four time points, including initial (0), 6, 9, and 12 months.[8]

• Duration: 12 months.

"Significant change" is defined as a failure to meet the established specification.

Photostability testing should be conducted on at least one primary batch.[3] The standard conditions for photostability testing are described in ICH Q1B. The substance should be exposed to a light source that produces a combined visible and UV output.

Forced Degradation Studies

Forced degradation, or stress testing, helps to identify likely degradation products and establish the intrinsic stability of the molecule.[3][9] The goal is to achieve 5-20% degradation of the active substance.[10]

• Acid Hydrolysis: Treat a solution of 17-Hydroxyisolathyrol with 0.1 M HCl at elevated temperature (e.g., 60°C).

• Base Hydrolysis: Treat a solution of 17-Hydroxyisolathyrol with 0.1 M NaOH at room temperature or elevated temperature.

• Oxidation: Treat a solution of 17-Hydroxyisolathyrol with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose the solid substance to high temperatures (e.g., 70°C).

• Photolytic Degradation: Expose a solution of the substance to UV and visible light.

Samples from each stress condition should be analyzed by HPLC and LC-MS to identify and characterize the degradation products.

Data Presentation

Quantitative data from the stability studies should be summarized in tables to facilitate comparison and analysis.

Table 1: Long-Term Stability Data for 17-Hydroxyisolathyrol (25°C/60% RH)

Test Parameter	Specification	Initial	3 Months	6 Months	9 Months	12 Months
Appearance	White to off-white powder
Assay (%)	98.0 - 102.0
Degradation Product 1 (%)	≤ 0.2
Degradation Product 2 (%)	≤ 0.2
Total Impurities (%)	≤ 1.0

Table 2: Accelerated Stability Data for 17-Hydroxyisolathyrol (40°C/75% RH)

Test Parameter	Specification	Initial	3 Months	6 Months
Appearance	White to off-white powder
Assay (%)	98.0 - 102.0
Degradation Product 1 (%)	≤ 0.2
Degradation Product 2 (%)	≤ 0.2
Total Impurities (%)	≤ 1.0

Table 3: Forced Degradation Study Results for 17-Hydroxyisolathyrol

Stress Condition	Duration	Assay (%)	Major Degradation Products (RT)
0.1 M HCl, 60°C	24 h
0.1 M NaOH, RT	24 h
3% H₂O₂, RT	24 h
Heat, 70°C	48 h
Photolight	24 h

Visualizations

Experimental Workflow

References

• 1. ICH Official web site : ICH [ich.org]
• 2. Ich guideline for stability testing | PPTX [slideshare.net]
• 3. database.ich.org [database.ich.org]
• 4. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 5. ema.europa.eu [ema.europa.eu]
• 6. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 7. Guidelines for Stability Testing of Herbal Medicines – StabilityStudies.in [stabilitystudies.in]
• 8. edaegypt.gov.eg [edaegypt.gov.eg]
• 9. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]

Proper Handling and Storage of 17-Hydroxyisolathyrol in the Laboratory: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper handling, storage, and use of 17-Hydroxyisolathyrol in a laboratory setting. The information is intended to ensure the integrity of the compound and the safety of laboratory personnel.

Introduction

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris.[1] With the molecular formula C20H30O5 and a molecular weight of 350.45, this compound belongs to the family of diterpenoids.[2] Compounds from Euphorbia lathyris have been noted for their biological activities, including potential antitumor effects.[3] Proper handling and storage are critical to maintain its stability and ensure accurate and reproducible experimental results.

Safety Precautions and Handling

While 17-Hydroxyisolathyrol is not classified as a hazardous substance, standard laboratory safety practices should always be observed.[2]

2.1 Personal Protective Equipment (PPE)

• Wear a standard laboratory coat.

• Use chemical-resistant gloves (e.g., nitrile gloves).

• Wear safety glasses or goggles to protect from splashes.

2.2 General Handling

• Avoid inhalation of the compound, whether in solid form or as an aerosol.[2]

• Prevent contact with skin and eyes.[2]

• Handle the compound in a well-ventilated area, preferably in a chemical fume hood.[2]

• In case of accidental contact, follow the first aid measures outlined in the table below.

Table 1: First Aid Measures [2]

Exposure Route	First Aid Procedure
Inhalation	Move the individual to fresh air. If breathing is difficult, provide respiratory support.
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing.
Eye Contact	Rinse eyes cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek medical attention.

2.3 Accidental Release

• For spills, wear appropriate PPE.

• Absorb liquid solutions with an inert material (e.g., vermiculite, sand).

• For solid spills, carefully scoop the material to avoid creating dust.

• Clean the spill area thoroughly with a suitable solvent (e.g., ethanol) and then with soap and water.

• Dispose of contaminated materials according to institutional and local regulations.

Storage and Stability

Proper storage is crucial to prevent the degradation of 17-Hydroxyisolathyrol.

Table 2: Storage Conditions for 17-Hydroxyisolathyrol

Form	Storage Temperature	Duration	Additional Notes
Solid (Neat)	4°C	Long-term	Keep in a tightly sealed container, protected from light and moisture.[1][2]
Stock Solution in Solvent	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles. Store in a sealed, light-protected container.[1]
Stock Solution in Solvent	-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Store in a sealed, light-protected container.[1]

Preparation of Stock and Working Solutions

17-Hydroxyisolathyrol has limited solubility in aqueous solutions. The following protocols provide guidance for preparing solutions for in vitro and in vivo studies.

Table 3: Solubility of 17-Hydroxyisolathyrol [1]

Solvent System	Achievable Concentration
DMSO	≥ 100 mg/mL (285.35 mM)
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)
10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)
10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)

4.1 Protocol for Preparation of a 10 mM Stock Solution in DMSO

• Weigh the required amount of 17-Hydroxyisolathyrol solid in a sterile microcentrifuge tube.

• Add the appropriate volume of newly opened, anhydrous DMSO to achieve a final concentration of 10 mM. Note: Hygroscopic DMSO can significantly impact solubility.[1]

• Vortex the solution until the solid is completely dissolved. Gentle heating or sonication may be used to aid dissolution.[1]

• Aliquot the stock solution into smaller volumes in light-protected tubes.

• Store the aliquots at -20°C or -80°C as indicated in Table 2.

4.2 Protocol for Preparation of a Working Solution for In Vitro Cell-Based Assays

• Thaw a frozen aliquot of the 10 mM stock solution in DMSO at room temperature.

• Dilute the stock solution with the appropriate cell culture medium to the desired final concentration. Note: It is advisable to perform serial dilutions. Ensure the final concentration of DMSO in the culture medium is non-toxic to the cells (typically <0.5%).

• Mix the working solution thoroughly by gentle inversion before adding to the cell cultures.

Experimental Protocols

While specific signaling pathways for 17-Hydroxyisolathyrol are not yet fully elucidated, related lathyrane diterpenoids from Euphorbia lathyris have demonstrated cytotoxic effects on cancer cell lines, potentially through cell cycle disruption and interference with the cytoskeleton.[3] The following is a general protocol for assessing the cytotoxic activity of 17-Hydroxyisolathyrol.

5.1 Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare a series of dilutions of 17-Hydroxyisolathyrol in culture medium from the DMSO stock solution. Add 100 µL of the diluted compound to the respective wells. Include vehicle control (medium with the same percentage of DMSO) and untreated control wells.

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Hypothetical Signaling Pathway and Experimental Workflow

Based on the observed biological activities of structurally related compounds, a hypothetical signaling pathway for 17-Hydroxyisolathyrol's cytotoxic effects is proposed below. This pathway suggests that the compound may induce cell cycle arrest and apoptosis through interference with cytoskeletal dynamics.

Caption: Hypothetical signaling pathway for 17-Hydroxyisolathyrol.

The following diagram illustrates a general workflow for investigating the bioactivity of 17-Hydroxyisolathyrol.

Caption: General experimental workflow for bioactivity screening.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. mdpi.com [mdpi.com]
• 3. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]

Reconstitution of lyophilized 17-Hydroxyisolathyrol for experimental use

For Researchers, Scientists, and Drug Development Professionals

Introduction

17-Hydroxyisolathyrol is a lathyrane-type diterpenoid isolated from plants of the Euphorbia genus.[1] This class of natural products is noted for a range of biological activities, including anti-inflammatory, cytotoxic, and multidrug resistance reversal properties.[1][2] These application notes provide detailed protocols for the reconstitution of lyophilized 17-Hydroxyisolathyrol and its experimental use in common in vitro assays to assess its potential therapeutic effects.

Product Information

Property	Value	Reference
Molecular Weight	350.45 g/mol	[3]
CAS Number	93551-00-9	[3]
Appearance	Light yellow to yellow solid	[3]
Storage (Lyophilized)	4°C, sealed, away from moisture and light	[3]
Storage (In Solvent)	-80°C (6 months), -20°C (1 month)	[3]

Reconstitution of Lyophilized 17-Hydroxyisolathyrol

Proper reconstitution of lyophilized 17-Hydroxyisolathyrol is critical for maintaining its biological activity and ensuring accurate experimental results. Due to its hydrophobic nature, a stepwise procedure is recommended.

3.1. Materials

• Lyophilized 17-Hydroxyisolathyrol

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes

• Pipettes and sterile tips

• Vortex mixer

• Ultrasonic bath (optional)

3.2. Protocol for Preparing a 10 mM Stock Solution in DMSO

• Equilibrate: Allow the vial of lyophilized 17-Hydroxyisolathyrol and the anhydrous DMSO to come to room temperature before opening to prevent condensation.

• Calculation: Calculate the required volume of DMSO to add to a specific mass of 17-Hydroxyisolathyrol to achieve a 10 mM concentration. The formula is:

  Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

  For 1 mg of 17-Hydroxyisolathyrol: Volume (µL) = (0.001 g / (350.45 g/mol x 0.010 mol/L)) x 1,000,000 = 285.35 µL

• Reconstitution: Add the calculated volume of anhydrous DMSO to the vial of 17-Hydroxyisolathyrol.

• Dissolution: Vortex the solution thoroughly. If complete dissolution is not achieved, sonicate the vial in an ultrasonic bath for 5-10 minutes.[3]

• Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store at -20°C for short-term use (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

3.3. Preparation of Working Solutions for In Vitro Experiments

For cell-based assays, the DMSO stock solution should be diluted in cell culture medium to the final desired concentration. It is crucial to ensure the final concentration of DMSO in the culture medium is non-toxic to the cells, typically below 0.5%.

Stock Concentration	Desired Final Concentration	Volume of Stock per 1 mL of Medium	Final DMSO % (in 1 mL)
10 mM	1 µM	0.1 µL	0.01%
10 mM	10 µM	1.0 µL	0.1%
10 mM	50 µM	5.0 µL	0.5%
10 mM	100 µM	10.0 µL	1.0% (May be toxic)

Experimental Protocols

Lathyrane diterpenoids have demonstrated potential as both cytotoxic and anti-inflammatory agents.[1][4] The following are example protocols to investigate these activities of 17-Hydroxyisolathyrol.

4.1. In Vitro Cytotoxicity Assay using MTT

This protocol outlines the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to determine the cytotoxic effects of 17-Hydroxyisolathyrol on a cancer cell line.

4.1.1. Experimental Workflow

Caption: Workflow for MTT cytotoxicity assay.

4.1.2. Protocol

• Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours at 37°C and 5% CO₂.

• Treatment: Prepare serial dilutions of 17-Hydroxyisolathyrol in culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound. Include a vehicle control (medium with the same percentage of DMSO as the highest concentration of the compound) and an untreated control.

• Incubation: Incubate the plate for 48 to 72 hours.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control.

4.1.3. Example Data Presentation

Cell Line	17-Hydroxyisolathyrol Conc. (µM)	% Cell Viability (Mean ± SD)	IC₅₀ (µM)
MCF-7	0 (Vehicle)	100 ± 4.5
1	92.1 ± 5.1
5	75.4 ± 6.2
10	51.2 ± 3.8	9.8
25	28.9 ± 4.1
50	15.6 ± 2.9
A549	0 (Vehicle)	100 ± 5.2
1	95.3 ± 4.8
5	80.1 ± 5.5
10	58.7 ± 4.9	12.5
25	35.4 ± 3.6
50	20.1 ± 3.1

4.2. Western Blot Analysis of NF-κB and MAPK Signaling Pathways

This protocol is designed to investigate if 17-Hydroxyisolathyrol exerts its anti-inflammatory effects by modulating the NF-κB and MAPK signaling pathways.

4.2.1. Protocol

• Cell Culture and Treatment: Culture RAW264.7 macrophages and stimulate them with lipopolysaccharide (LPS) in the presence or absence of 17-Hydroxyisolathyrol.

• Protein Extraction: Lyse the cells and quantify the protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against key signaling proteins (e.g., phospho-p65, p65, phospho-ERK1/2, ERK1/2, and a loading control like β-actin).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate for detection.

• Data Analysis: Quantify the band intensities and normalize them to the loading control.

4.2.2. Example Data Presentation

Treatment	Relative p-p65/p65 Ratio (Fold Change)	Relative p-ERK/ERK Ratio (Fold Change)
Control	1.0 ± 0.1	1.0 ± 0.08
LPS (1 µg/mL)	5.2 ± 0.4	4.8 ± 0.3
LPS + 17-Hydroxyisolathyrol (10 µM)	2.5 ± 0.3	2.1 ± 0.2
LPS + 17-Hydroxyisolathyrol (50 µM)	1.3 ± 0.2	1.2 ± 0.15

Signaling Pathway Diagrams

5.1. NF-κB Signaling Pathway

Lathyrane diterpenoids may inhibit the phosphorylation of IκBα, preventing the release and nuclear translocation of the p65 subunit of NF-κB.[4]

Caption: Inhibition of the NF-κB signaling pathway.

5.2. MAPK/ERK Signaling Pathway

The MAPK/ERK pathway is another potential target for the anti-inflammatory and cytotoxic effects of 17-Hydroxyisolathyrol.

Caption: Potential modulation of the MAPK/ERK pathway.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lathyrane diterpenoids with multidrug resistance reversal activity from the tubers of Euphorbia antiquorum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Diterpenoids from the seeds of Euphorbia lathyris and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for Assessing the Cytotoxicity of 17-Hydroxyisolathyrol

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing cell culture techniques to evaluate the cytotoxic potential of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative.[1] The following protocols detail standard assays for determining cell viability, membrane integrity, and the induction of apoptosis.

Introduction

17-Hydroxyisolathyrol is a natural product isolated from the seeds of Euphorbia lathyris.[1] The assessment of cytotoxicity is a critical initial step in the evaluation of novel compounds for their therapeutic potential, particularly in cancer research.[2] In vitro cytotoxicity assays are essential for determining a substance's ability to kill cells, which is a key indicator for identifying natural products with potential anti-cancer properties.[3] This document outlines a series of robust cell-based assays to characterize the cytotoxic effects of 17-Hydroxyisolathyrol.

Materials and Reagents

• Compound: 17-Hydroxyisolathyrol

• Cell Lines:

  • Human colorectal carcinoma cell line (e.g., HCT116)

  • Non-cancerous human embryonic kidney cell line (e.g., HEK293)

• Reagents for Cell Culture:

  • Dulbecco's Modified Eagle Medium (DMEM)

  • Fetal Bovine Serum (FBS)

  • Penicillin-Streptomycin solution

  • Trypsin-EDTA

• Assay Kits:

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Cell Viability Assay Kit

  • Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay Kit

  • Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Solvent for Compound: Dimethyl sulfoxide (B87167) (DMSO)[1]

Experimental Workflow

The overall experimental workflow for assessing the cytotoxicity of 17-Hydroxyisolathyrol is depicted below.

Caption: Experimental workflow for cytotoxicity assessment.

Protocols

• Cell Seeding: Culture HCT116 and HEK293 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. Seed the cells in 96-well plates at a density of 5,000 cells per well and incubate for 24 hours.

• Compound Preparation: Prepare a stock solution of 17-Hydroxyisolathyrol in DMSO.[1] Further dilute the stock solution in culture medium to achieve the desired final concentrations.

• Cell Treatment: Replace the medium in the 96-well plates with the medium containing various concentrations of 17-Hydroxyisolathyrol. Include a vehicle control (DMSO) and an untreated control. Incubate the plates for 24, 48, and 72 hours.

The MTT assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.[3]

• Following the treatment period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the untreated control.

The LDH assay quantifies the release of lactate dehydrogenase from damaged cells, providing a measure of cytotoxicity due to loss of membrane integrity.

• After the treatment period, collect the cell culture supernatant.

• Follow the manufacturer's instructions for the LDH cytotoxicity assay kit to measure LDH activity in the supernatant.

• Measure the absorbance at the recommended wavelength (typically 490 nm).

• Calculate cytotoxicity as a percentage relative to a positive control (cells lysed to achieve maximum LDH release).

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Resuspend the cells in 1X binding buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the manufacturer's protocol.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the cells by flow cytometry.

Data Presentation

The following tables present hypothetical data for the cytotoxic effects of 17-Hydroxyisolathyrol on HCT116 and HEK293 cells after 48 hours of treatment.

Table 1: Effect of 17-Hydroxyisolathyrol on Cell Viability (MTT Assay)

Concentration (µM)	HCT116 Cell Viability (%)	HEK293 Cell Viability (%)
0 (Control)	100 ± 4.5	100 ± 5.1
1	92.3 ± 3.8	98.1 ± 4.2
5	75.6 ± 5.2	95.4 ± 3.9
10	51.2 ± 4.1	90.7 ± 4.5
25	28.9 ± 3.5	78.2 ± 5.3
50	15.4 ± 2.8	65.9 ± 4.8

Table 2: Induction of Cytotoxicity by 17-Hydroxyisolathyrol (LDH Assay)

Concentration (µM)	HCT116 Cytotoxicity (%)	HEK293 Cytotoxicity (%)
0 (Control)	5.2 ± 1.1	4.8 ± 0.9
1	8.1 ± 1.5	5.3 ± 1.2
5	18.7 ± 2.3	7.1 ± 1.4
10	35.4 ± 3.1	10.2 ± 1.8
25	60.9 ± 4.5	22.5 ± 2.9
50	78.3 ± 5.2	35.1 ± 3.7

Table 3: Apoptosis Induction in HCT116 Cells (Annexin V/PI Assay)

Concentration (µM)	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
0 (Control)	95.1 ± 2.1	2.5 ± 0.5	2.4 ± 0.4
10	60.3 ± 3.5	25.8 ± 2.8	13.9 ± 2.1
25	35.7 ± 2.9	48.2 ± 3.9	16.1 ± 2.5
50	18.9 ± 2.4	65.4 ± 4.2	15.7 ± 2.3

Proposed Signaling Pathway for Apoptosis Induction

Based on the pro-apoptotic effects observed in many natural compounds, 17-Hydroxyisolathyrol may induce apoptosis through the intrinsic (mitochondrial) pathway.[4][5] This pathway involves the activation of caspase cascades, which are crucial for executing programmed cell death.[6][7]

Caption: Proposed intrinsic apoptosis pathway.

Conclusion

The protocols described provide a framework for the systematic evaluation of the cytotoxicity of 17-Hydroxyisolathyrol. The hypothetical data suggest that this compound may exhibit selective cytotoxicity towards cancer cells, primarily through the induction of apoptosis. Further investigations are warranted to elucidate the precise molecular mechanisms of action.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. brieflands.com [brieflands.com]
• 6. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Induction of apoptosis by 25-hydroxycholesterol in adult rat Leydig cells: protective effect of 17beta-estradiol - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: High-Throughput Screening of Lathyrane Diterpenoids for Bioactivity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the high-throughput screening (HTS) of lathyrane diterpenoids to identify and characterize their potential therapeutic activities. The protocols outlined below cover key bioassays for evaluating cytotoxic, anti-inflammatory, and antimicrobial properties, along with data presentation guidelines and visualizations of relevant signaling pathways.

Introduction to Lathyrane Diterpenoids

Lathyrane diterpenoids are a large and structurally diverse class of natural products primarily isolated from plants of the Euphorbiaceae family. These compounds possess a characteristic tricyclic 5/11/3-membered ring system and exhibit a wide range of biological activities, including cytotoxic, anti-inflammatory, antiviral, and multidrug resistance (MDR) reversal properties. Their potent and varied bioactivities make them promising candidates for drug discovery and development. High-throughput screening is an essential tool for efficiently evaluating large libraries of lathyrane diterpenoids to identify lead compounds for further investigation.

High-Throughput Screening Workflow

A generalized workflow for the high-throughput screening of lathyrane diterpenoids is presented below. This workflow can be adapted based on the specific bioactivity being investigated.

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges of 17-Hydroxyisolathyrol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 17-Hydroxyisolathyrol in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is its solubility in aqueous solutions a concern?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol diterpenoid, a class of natural products often exhibiting poor water solubility due to their complex and largely hydrophobic structures. For researchers in drug development and other biomedical fields, achieving an appropriate concentration in aqueous media is crucial for conducting meaningful in vitro and in vivo experiments to assess its biological activity.

Q2: What are the initial recommended steps if I'm having trouble dissolving 17-Hydroxyisolathyrol?

A2: If you are encountering precipitation or incomplete dissolution, consider the following initial steps:

• Use of Co-solvents: A common starting point is to first dissolve 17-Hydroxyisolathyrol in a small amount of a water-miscible organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), before adding it to your aqueous buffer.

• Sonication and Gentle Heating: Applying gentle heat and sonication can aid in the dissolution process. However, be cautious about the thermal stability of the compound.

Q3: Are there pre-formulated solvent systems that have been shown to be effective for 17-Hydroxyisolathyrol?

A3: Yes, based on commercially available data, several solvent systems have been successfully used to dissolve 17-Hydroxyisolathyrol to a concentration of at least 2.5 mg/mL.[1] These can serve as an excellent starting point for your experiments.

Troubleshooting Guides

Issue 1: Precipitation of 17-Hydroxyisolathyrol upon addition to aqueous media.

This is a common issue when a stock solution in a pure organic solvent is diluted into an aqueous buffer.

• Root Cause: The organic solvent disperses into the aqueous phase, and if the final concentration of the organic solvent is too low to maintain the solubility of the hydrophobic compound, it will precipitate out.

• Solutions:

  • Optimize the Co-solvent Concentration: Minimize the volume of the organic stock solution added to the aqueous phase. A general recommendation is to keep the final concentration of DMSO below 0.5% in cell-based assays to avoid solvent-induced toxicity.

  • Utilize a Multi-Component Solvent System: Employ a formulation that includes not only a primary organic solvent but also surfactants and other solubilizing agents. A suggested formulation is a mixture of DMSO, PEG300, and Tween-80.[1]

  • Stepwise Dilution: Instead of adding the stock solution directly to the final volume of aqueous media, try a stepwise dilution. Add the stock to a smaller volume of media first, ensure it is mixed well, and then bring it up to the final volume.

Issue 2: Inconsistent results in biological assays, possibly due to poor solubility.

Inconsistent or lower-than-expected bioactivity can be a result of the compound not being fully solubilized or precipitating during the experiment.

• Root Cause: The compound may not be in a monomeric, bioavailable state in the assay medium.

• Solutions:

  • Employ Cyclodextrin Encapsulation: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior, which can encapsulate hydrophobic molecules, thereby increasing their aqueous solubility. Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD) has been suggested as a suitable option.[1]

  • Prepare a Nanoparticle Formulation: Encapsulating 17-Hydroxyisolathyrol into lipid-based or polymeric nanoparticles can significantly enhance its aqueous dispersibility and stability in culture media.

  • Visual Inspection and Filtration: Before use, visually inspect your final solution for any signs of precipitation. If unsure, you can centrifuge the solution and measure the concentration of the supernatant to determine the actual amount of dissolved compound.

Data Presentation: Solubility Enhancement Strategies

The following tables summarize the potential effectiveness of different solubilization methods. The data presented is based on studies with structurally similar compounds, such as other terpenoids and the well-known hydrophobic drug, paclitaxel (B517696), and should be considered as a guideline.

Table 1: Co-Solvent Systems for Hydrophobic Drugs

Co-Solvent System	Drug	Achieved Concentration	Fold Increase in Solubility	Reference
50% Ethanol / 50% Cremophor EL	Paclitaxel	> 6 mg/mL	> 15,000	[2]
10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline	17-Hydroxyisolathyrol	≥ 2.5 mg/mL	Not specified	[1]
2% (w/v) BE–PAMAM copolymer	Paclitaxel	~1.1 mg/mL	~3700	[3]
5 g/L Vitamin E-TPGS	Paclitaxel	~11.4 µg/mL	~38	[3]

Table 2: Cyclodextrin-Based Solubilization of Terpenoids

Cyclodextrin	Terpenoid	Molar Ratio (Drug:CD)	Fold Increase in Solubility	Reference
β-Cyclodextrin	Terpineol	1:1	~2.5	[4]
Hydroxypropyl-β-cyclodextrin (HP-β-CD)	Terpineol	1:1	~10	[5]
Randomly-methylated-β-cyclodextrin (RAMEB)	Chrysin	1:1	7.41	[6]
Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD)	17-Hydroxyisolathyrol	Not specified	Not specified (used in a formulation to achieve ≥ 2.5 mg/mL)	[1]

Table 3: Nanoparticle Formulations for Hydrophobic Drugs

Nanoparticle Type	Drug	Drug Loading (%)	Encapsulation Efficiency (%)	Reference
Pluronic copolymer-based	Paclitaxel	9.0 ± 0.1	99.0 ± 1.0	[7][8]
mPEG-PCL based	Paclitaxel	~5	~80	[9]
Solid Lipid Nanoparticles (SLNs)	Cinnamaldehyde	Not specified	Not specified (stable formulation created)	[10]

Experimental Protocols

Protocol 1: Solubilization using a Co-Solvent System

This protocol is adapted from a formulation known to be effective for 17-Hydroxyisolathyrol.[1]

• Preparation of Stock Solution: Prepare a 25 mg/mL stock solution of 17-Hydroxyisolathyrol in 100% DMSO.

• Preparation of Working Solution (e.g., for a 1 mL final volume): a. In a sterile microcentrifuge tube, add 400 µL of PEG300. b. To this, add 100 µL of the 25 mg/mL 17-Hydroxyisolathyrol stock solution in DMSO and mix thoroughly by vortexing. c. Add 50 µL of Tween-80 and mix again until the solution is clear. d. Add 450 µL of saline (or your desired aqueous buffer) to reach the final volume of 1 mL. Vortex to ensure a homogenous solution.

• Final Concentration: This procedure yields a 2.5 mg/mL solution of 17-Hydroxyisolathyrol in a vehicle containing 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Protocol 2: Preparation of a 17-Hydroxyisolathyrol-Cyclodextrin Inclusion Complex

This protocol is a general method for preparing drug-cyclodextrin complexes by kneading.[11][12][13][14][15][16][17][18][19]

• Molar Ratio Calculation: Determine the desired molar ratio of 17-Hydroxyisolathyrol to Sulfobutyl-ether-β-cyclodextrin (SBE-β-CD). A 1:1 or 1:2 ratio is a common starting point. (Molecular weight of 17-Hydroxyisolathyrol = 350.45 g/mol ; Average molecular weight of SBE-β-CD is ~2163 g/mol ).

• Kneading Process: a. Place the calculated amount of SBE-β-CD into a mortar. b. Add a small amount of a 50:50 ethanol/water solution to the SBE-β-CD and triturate to form a homogenous paste. c. Gradually add the powdered 17-Hydroxyisolathyrol to the paste while continuously triturating. d. Continue kneading for at least 30-60 minutes.

• Drying: Spread the resulting paste in a thin layer on a glass dish and dry it in an oven at 40-50°C until the solvent has completely evaporated. Alternatively, the paste can be freeze-dried.

• Final Product: The resulting dry powder is the inclusion complex, which should exhibit improved aqueous solubility.

Protocol 3: Formulation of 17-Hydroxyisolathyrol Loaded Nanoparticles via Nanoprecipitation

This protocol is a general procedure for encapsulating hydrophobic drugs into polymeric nanoparticles.[20][21][22][23]

• Preparation of Organic Phase: a. Dissolve a biodegradable polymer (e.g., 50 mg of Poly(lactic-co-glycolic acid) - PLGA) in a water-miscible organic solvent (e.g., 5 mL of acetone). b. Dissolve 5-10 mg of 17-Hydroxyisolathyrol in this polymer solution.

• Preparation of Aqueous Phase: a. Prepare an aqueous solution (e.g., 10 mL of deionized water) containing a surfactant to stabilize the nanoparticles (e.g., 1% w/v of Poloxamer 188).

• Nanoprecipitation: a. Under moderate magnetic stirring, add the organic phase dropwise to the aqueous phase. b. A milky suspension should form immediately as the polymer and drug precipitate into nanoparticles.

• Solvent Removal and Purification: a. Continuously stir the suspension at room temperature for several hours to allow the organic solvent to evaporate. b. The resulting nanoparticle suspension can be purified by centrifugation and washing to remove the excess surfactant and unencapsulated drug.

• Storage: Resuspend the purified nanoparticles in an appropriate aqueous buffer for storage, or lyophilize for long-term stability.

Visualizations

Co-Solvent Method Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Paclitaxel Nano-Delivery Systems: A Comprehensive Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Nanoformulation of paclitaxel to enhance cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ovid.com [ovid.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. humapub.com [humapub.com]
• 12. The Role of Cyclodextrins in the Design and Development of Triterpene-Based Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preparation and Evaluation of Silymarin β-cyclodextrin Molecular Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 15. researchgate.net [researchgate.net]
• 16. ijrpc.com [ijrpc.com]
• 17. oatext.com [oatext.com]
• 18. Complexation of sesquiterpene lactones with cyclodextrins: synthesis and effects on their activities on parasitic weeds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. oatext.com [oatext.com]
• 20. worldscientific.com [worldscientific.com]
• 21. researchgate.net [researchgate.net]
• 22. Development of a nanoprecipitation method for the entrapment of a very water soluble drug into Eudragit RL nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Development of Hydrophilic Drug Encapsulation and Controlled Release Using a Modified Nanoprecipitation Method [mdpi.com]

Optimizing the extraction yield of 17-Hydroxyisolathyrol from plant material

Welcome to the technical support center for the optimization of 17-Hydroxyisolathyrol extraction from plant material. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to assist in your experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it of interest?

A1: 17-Hydroxyisolathyrol is a lathyrane-type diterpenoid, a class of natural products primarily isolated from plants of the Euphorbia genus.[1][2] These compounds, including 17-Hydroxyisolathyrol, are of significant interest to the scientific community due to their diverse and potent biological activities. Research has highlighted their potential as cytotoxic agents against various cancer cell lines, their ability to modulate multidrug resistance (MDR) in cancer, and their anti-inflammatory properties.[1][2][3] The unique tricyclic structure of lathyrane diterpenoids makes them a promising scaffold for the development of new therapeutic agents.[1]

Q2: Which plant species is the primary source for 17-Hydroxyisolathyrol?

A2: The primary plant source for 17-Hydroxyisolathyrol and other lathyrane diterpenoids is Euphorbia lathyris.[1][4][5][6] The seeds of this plant are particularly rich in these compounds.[4][6]

Q3: What are the general steps involved in the extraction and isolation of 17-Hydroxyisolathyrol?

A3: The general workflow for obtaining 17-Hydroxyisolathyrol from Euphorbia lathyris seeds involves the following key stages:

• Sample Preparation: Drying and grinding the plant material to increase the surface area for efficient solvent penetration.

• Extraction: Utilizing a suitable solvent and extraction technique to selectively dissolve the target compounds.

• Purification: Employing chromatographic techniques to separate 17-Hydroxyisolathyrol from other co-extracted compounds.

• Characterization: Using spectroscopic methods to confirm the identity and purity of the isolated compound.

Below is a DOT script visualizing a general experimental workflow for the extraction and isolation of lathyrane diterpenoids.

A generalized workflow for the extraction and isolation of 17-Hydroxyisolathyrol.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and purification of 17-Hydroxyisolathyrol and other lathyrane diterpenoids.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Extraction Yield	1. Inefficient cell wall disruption. 2. Inappropriate solvent selection. 3. Suboptimal extraction parameters (time, temperature, solvent-to-solid ratio). 4. Degradation of the target compound.	1. Ensure the plant material is finely ground. Consider freeze-drying before grinding to improve brittleness. 2. Use a solvent of appropriate polarity. Ethanol (B145695) or methanol (B129727) are commonly used for lathyrane diterpenoids.[4][6] Consider using a co-solvent system to enhance solubility. 3. Optimize extraction time and temperature. For heat-sensitive compounds, consider non-thermal methods like ultrasound-assisted extraction. Increase the solvent-to-solid ratio to ensure complete extraction. 4. Avoid prolonged exposure to high temperatures and light.
Co-extraction of Impurities	1. Solvent with low selectivity. 2. Presence of highly abundant interfering compounds (e.g., oils, pigments).	1. Employ a multi-step extraction with solvents of varying polarity (e.g., starting with a non-polar solvent like hexane (B92381) to remove lipids, followed by a more polar solvent for the target compound). 2. A defatting step with a non-polar solvent prior to the main extraction can be beneficial, especially when using seeds.[7]
Difficulty in Purification	1. Co-elution of structurally similar compounds. 2. Poor resolution in column chromatography.	1. Utilize a combination of different chromatographic techniques (e.g., silica (B1680970) gel, Sephadex LH-20, and preparative HPLC) with different stationary and mobile phases.[8] 2. Optimize the mobile phase composition and gradient for better separation. Consider using a smaller particle size stationary phase for higher resolution.
Compound Degradation During Storage	1. Instability of the isolated compound. 2. Exposure to light, oxygen, or elevated temperatures.	1. Store the purified 17-Hydroxyisolathyrol in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen). 2. Store at low temperatures (-20°C or -80°C) and protect from light.

Experimental Protocols

Protocol 1: Conventional Solvent Extraction of Lathyrane Diterpenoids

This protocol is adapted from a method used for the isolation of various lathyrane diterpenoids from Euphorbia lathyris seeds.[4]

1. Plant Material Preparation:

• Dry the seeds of Euphorbia lathyris at room temperature.

• Grind the dried seeds into a fine powder.

2. Extraction:

• Macerate the powdered seeds with 95% aqueous ethanol at room temperature. A solid-to-solvent ratio of 1:10 (w/v) is recommended.

• Repeat the extraction three times to ensure maximum recovery.

3. Preliminary Purification:

• Combine the ethanolic extracts and evaporate the solvent under reduced pressure.

• Suspend the residue in water and perform liquid-liquid partitioning successively with petroleum ether, dichloromethane, and ethyl acetate.

• The lathyrane diterpenoids are typically found in the less polar fractions (petroleum ether and dichloromethane).

4. Chromatographic Purification:

• Subject the active fractions to column chromatography on silica gel, eluting with a gradient of n-hexane and ethyl acetate.

• Further purify the resulting fractions using Sephadex LH-20 column chromatography with methanol as the eluent.

• For final purification to obtain 17-Hydroxyisolathyrol, use preparative High-Performance Liquid Chromatography (HPLC) with a suitable C18 column and a mobile phase of methanol and water.

Protocol 2: Ultrasound-Assisted Extraction (UAE) - A Greener Approach

Ultrasound-assisted extraction can enhance extraction efficiency and reduce extraction time and solvent consumption.

1. Sample Preparation:

• Prepare the dried and powdered seeds of Euphorbia lathyris as described in Protocol 1.

2. Ultrasonic Extraction:

• Suspend the powdered material in the chosen solvent (e.g., 70% ethanol) in an extraction vessel.

• Place the vessel in an ultrasonic bath or use an ultrasonic probe.

• Apply ultrasound at a specific frequency (e.g., 20-40 kHz) and power for a defined period (e.g., 15-30 minutes).

• Maintain a constant temperature during the process using a cooling water bath.

3. Post-Extraction Processing:

• Separate the extract from the solid residue by filtration or centrifugation.

• Proceed with the purification steps as outlined in Protocol 1.

Data Presentation

The following table summarizes the extraction yields of lathyrane-type diterpenoids from Euphorbia species using different extraction methods, providing a comparative overview. As specific data for 17-Hydroxyisolathyrol is limited, the data for structurally similar compounds are presented.

Compound	Plant Source	Extraction Method	Solvent	Yield (mg/g of plant material)	Reference
Jolkinolide A	Euphorbia fischeriana	Response Surface Methodology Optimized	100% Ethanol	0.1763	[1]
Jolkinolide B	Euphorbia fischeriana	Response Surface Methodology Optimized	100% Ethanol	0.9643	[1]
17-hydroxyjolkinolide A	Euphorbia fischeriana	Response Surface Methodology Optimized	100% Ethanol	0.4245	[1]
17-hydroxyjolkinolide B	Euphorbia fischeriana	Response Surface Methodology Optimized	100% Ethanol	2.8189	[1]
Jolkinolide A	Euphorbia fischeriana	Salting-Out-Assisted Liquid-Liquid Extraction (SALLE)	Acetonitrile/Water	0.148	[4]
Jolkinolide B	Euphorbia fischeriana	Salting-Out-Assisted Liquid-Liquid Extraction (SALLE)	Acetonitrile/Water	0.529	[4]
17-hydroxyjolkinolide A	Euphorbia fischeriana	Salting-Out-Assisted Liquid-Liquid Extraction (SALLE)	Acetonitrile/Water	0.396	[4]
17-hydroxyjolkinolide B	Euphorbia fischeriana	Salting-Out-Assisted Liquid-Liquid Extraction (SALLE)	Acetonitrile/Water	2.134	[4]

Signaling Pathways

Lathyrane diterpenoids, including likely 17-Hydroxyisolathyrol, have demonstrated anti-inflammatory and anti-cancer activities.[1][2][5][6] These effects are often mediated through the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways play a crucial role in regulating inflammation, cell proliferation, and apoptosis.

The following diagram illustrates the potential mechanism of action of 17-Hydroxyisolathyrol in inhibiting inflammatory and cancer-related signaling.

Potential inhibition of NF-κB and MAPK signaling pathways by 17-Hydroxyisolathyrol.

References

• 1. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tutvital.tut.ac.za [tutvital.tut.ac.za]
• 3. Euphorbia Diterpenes: An Update of Isolation, Structure, Pharmacological Activities and Structure–Activity Relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]
• 5. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lathyrane-Type Diterpenoids from the Seeds of Euphorbia lathyris L. with Inhibitory Effects on NO Production in RAW 264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low purity of 17-Hydroxyisolathyrol during purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the purification of 17-Hydroxyisolathyrol, particularly in addressing issues of low purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in a crude extract of 17-Hydroxyisolathyrol from Euphorbia lathyris?

A1: Crude extracts of Euphorbia lathyris are complex mixtures containing a variety of secondary metabolites. The most common impurities that can co-extract with 17-Hydroxyisolathyrol include:

• Other Lathyrane Diterpenoids: Including isomers and structurally similar diterpenoids which can be challenging to separate.

• Triterpenoids: Such as amyrins and lupeol.

• Steroids: Including β-sitosterol.

• Fatty Acid Esters: A variety of these compounds are present in the seeds.

• Coumarins and Phenolic Compounds: These polar compounds are also common in plant extracts.

Q2: What is a general purification strategy for obtaining high-purity 17-Hydroxyisolathyrol?

A2: A common multi-step strategy involves a combination of chromatographic techniques:

• Solvent Partitioning: Initial fractionation of the crude extract using solvents of varying polarity (e.g., hexane, ethyl acetate (B1210297), methanol) to remove highly nonpolar or polar impurities.

• Silica (B1680970) Gel Column Chromatography: An effective method for the initial separation of major compound classes. A step-gradient elution with a solvent system like hexane-ethyl acetate can separate diterpenoids from other less polar or more polar compounds.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): This is the final and crucial step for obtaining high-purity 17-Hydroxyisolathyrol. A reversed-phase C18 column is typically used with a mobile phase of acetonitrile (B52724) and water or methanol (B129727) and water.

Q3: What are the recommended storage conditions for 17-Hydroxyisolathyrol to prevent degradation?

A3: 17-Hydroxyisolathyrol should be stored as a solid at 4°C, protected from light and moisture.[1] If in solution, it is recommended to store it at -20°C for up to one month or at -80°C for up to six months to prevent degradation.[1]

Troubleshooting Guide for Low Purity

This guide addresses specific issues that can lead to low purity of 17-Hydroxyisolathyrol during purification.

Problem 1: Co-elution of Impurities in Preparative HPLC

Symptoms:

• The peak for 17-Hydroxyisolathyrol in the HPLC chromatogram is not symmetrical or shows shoulders.

• Analysis of the collected fraction by analytical HPLC or LC-MS shows the presence of one or more closely eluting impurities.

Possible Causes and Solutions:

Possible Cause	Solution
Suboptimal Mobile Phase Composition	Modify the mobile phase to improve selectivity. For reversed-phase HPLC, try changing the organic modifier (e.g., from acetonitrile to methanol or vice-versa) as this can alter the elution order of closely related compounds. Adjusting the water/organic solvent ratio can also improve separation.
Inadequate Resolution of Isomers	Lathyrane diterpenoid isomers are common impurities. To separate them, consider using a different stationary phase. Phenyl-hexyl or biphenyl (B1667301) columns can offer different selectivity for aromatic and structurally rigid molecules compared to a standard C18 column. For very challenging separations, chiral chromatography may be necessary if enantiomeric impurities are suspected.
Column Overload	Injecting too much sample onto the column can lead to peak broadening and co-elution. Reduce the injection volume or the concentration of the sample. It is important to perform a loading study on an analytical column first to determine the maximum sample load before scaling up to a preparative column.
Inappropriate Gradient Profile	A steep gradient may not provide sufficient resolution for closely eluting compounds. A shallower gradient around the elution time of 17-Hydroxyisolathyrol can improve separation.

Problem 2: Peak Tailing or Broadening

Symptoms:

• The 17-Hydroxyisolathyrol peak is asymmetrical with a "tail".

• The peak is wider than expected, leading to poor resolution from adjacent peaks.

Possible Causes and Solutions:

Possible Cause	Solution
Secondary Interactions with the Stationary Phase	The hydroxyl groups in 17-Hydroxyisolathyrol can interact with residual silanol (B1196071) groups on the silica-based stationary phase, causing peak tailing. Adding a small amount of a competing agent, such as trifluoroacetic acid (TFA) or formic acid (0.05-0.1%), to the mobile phase can suppress these interactions.
Column Degradation	The performance of an HPLC column can degrade over time. If you observe a sudden or gradual increase in peak tailing for all compounds, the column may be the issue. Try flushing the column with a strong solvent or, if that fails, replace the column.
Sample Solvent Effects	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.
Extra-column Volume	Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening. Ensure that the connections are as short as possible and use tubing with a small internal diameter.

Problem 3: Low Recovery of 17-Hydroxyisolathyrol

Symptoms:

• The amount of purified 17-Hydroxyisolathyrol is significantly lower than expected based on the initial crude extract.

Possible Causes and Solutions:

Possible Cause	Solution
Degradation of the Compound	Lathyrane diterpenoids can be sensitive to pH and temperature. Avoid exposing the compound to strong acids or bases and high temperatures during the purification process. Ensure that solvents are of high purity and free of contaminants that could promote degradation.
Irreversible Adsorption on the Column	17-Hydroxyisolathyrol may adsorb irreversibly to the stationary phase, especially if the column is old or contaminated. Flushing the column with a strong solvent or using a guard column can help mitigate this.
Incomplete Elution	The mobile phase may not be strong enough to elute all the 17-Hydroxyisolathyrol from the column. Ensure that the final mobile phase composition in a gradient elution is strong enough to elute all compounds of interest.
Precipitation in the System	If the solubility of 17-Hydroxyisolathyrol in the mobile phase is low, it may precipitate in the tubing or on the column. Ensure the sample is fully dissolved before injection and consider the solubility of the compound in the chosen mobile phase.

Data Presentation

The following table provides hypothetical quantitative data for a typical purification process of 17-Hydroxyisolathyrol to illustrate expected outcomes.

Purification Step	Starting Material (g)	Product Mass (mg)	Purity (%)	Yield (%)
Crude Methanol Extract	100	-	~1	-
Ethyl Acetate Fraction	25	-	~5	-
Silica Gel Chromatography	5	500	~60	1.0 (from crude)
Preparative HPLC	100	50	>98	0.1 (from crude)

Experimental Protocols

Protocol 1: Extraction and Solvent Partitioning

• Air-dry and grind the seeds of Euphorbia lathyris.

• Extract the ground material with methanol at room temperature (3 x 24 h).

• Combine the methanol extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

• Suspend the crude extract in a mixture of methanol and water (9:1 v/v) and partition successively with n-hexane and then ethyl acetate.

• Evaporate the solvents from each fraction to obtain the n-hexane, ethyl acetate, and aqueous fractions. The ethyl acetate fraction is typically enriched in diterpenoids.

Protocol 2: Silica Gel Column Chromatography

• Dissolve the dried ethyl acetate fraction in a minimal amount of dichloromethane.

• Pre-adsorb the sample onto a small amount of silica gel.

• Pack a silica gel column (e.g., 200-300 mesh) with n-hexane.

• Load the pre-adsorbed sample onto the top of the column.

• Elute the column with a step gradient of increasing polarity, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate (e.g., 95:5, 90:10, 80:20, etc., v/v).

• Collect fractions and monitor by thin-layer chromatography (TLC) or analytical HPLC to identify the fractions containing 17-Hydroxyisolathyrol.

• Combine the enriched fractions and evaporate the solvent.

Protocol 3: Preparative HPLC

• Column: C18 reversed-phase column (e.g., 250 x 20 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Acetonitrile or Methanol

• Gradient: A typical starting point would be a linear gradient from 50% B to 100% B over 40 minutes. This should be optimized based on analytical HPLC results.

• Flow Rate: A typical flow rate for a 20 mm ID column is 10-20 mL/min.

• Detection: UV detection at a wavelength where 17-Hydroxyisolathyrol has good absorbance (e.g., 210 nm or 272 nm).

• Injection: Dissolve the semi-purified fraction from the silica gel column in the initial mobile phase and inject onto the column.

• Fraction Collection: Collect fractions corresponding to the 17-Hydroxyisolathyrol peak.

• Purity Analysis: Analyze the collected fractions by analytical HPLC to confirm purity.

• Final Step: Combine the pure fractions and evaporate the solvent to obtain pure 17-Hydroxyisolathyrol.

Visualizations

Caption: General experimental workflow for the purification of 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]

Preventing degradation of 17-Hydroxyisolathyrol during extraction and storage

Welcome to the technical support center for 17-Hydroxyisolathyrol. This guide is designed for researchers, scientists, and drug development professionals to provide robust strategies for preventing the degradation of 17-Hydroxyisolathyrol during extraction and storage.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it prone to degradation?

A1: 17-Hydroxyisolathyrol is a lathyrane-type diterpenoid, a class of natural products primarily isolated from plants of the Euphorbia genus.[1][2] Its complex, polycyclic structure featuring multiple reactive hydroxyl groups makes it susceptible to degradation through oxidation, isomerization, and other chemical transformations, especially when exposed to heat, light, oxygen, or non-neutral pH conditions.

Q2: What are the primary factors that cause the degradation of this compound?

A2: The main culprits for degradation are:

• Oxygen: The presence of atmospheric oxygen can lead to oxidation of the hydroxyl groups.

• Temperature: Elevated temperatures accelerate the rate of all chemical degradation reactions.[3] Most natural products require cool temperatures for storage to maintain stability.[4]

• Light: Exposure to UV and even ambient light can provide the energy needed to initiate degradation pathways (photodegradation).[4][5][6]

• pH: Acidic or basic conditions can catalyze hydrolysis or rearrangement of the molecule's sensitive ring structure.

• Solvent Quality: Impurities in solvents, such as peroxides or trace metals, can initiate or catalyze degradation.

Q3: How can I visually detect if my sample of 17-Hydroxyisolathyrol has degraded?

A3: While often degradation is not visible, you may observe a change in the color or clarity of your sample, especially if it is in solution. The most reliable method for detecting degradation is through analytical techniques like HPLC, LC-MS, or TLC, where you will observe the appearance of new peaks or spots and a corresponding decrease in the peak/spot intensity of the parent compound.

Q4: Is it better to store the compound in a solvent or as a dry film/powder?

A4: For long-term storage, it is generally recommended to store 17-Hydroxyisolathyrol as a dry powder or film under an inert atmosphere.[1] If storage in a solution is necessary, use a high-purity, anhydrous aprotic solvent and keep the concentration low to minimize intermolecular reactions.

Q5: Can I add antioxidants to prevent degradation?

A5: Yes, adding a small amount of a suitable antioxidant can be beneficial. Synthetic antioxidants like BHT (butylated hydroxytoluene) or natural ones like α-tocopherol (Vitamin E) can scavenge free radicals that initiate oxidative degradation.[7][8] However, you must ensure the chosen antioxidant does not interfere with your downstream experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your work with 17-Hydroxyisolathyrol.

Problem	Possible Cause(s)	Recommended Solution(s)
Low yield after extraction and purification.	Degradation during the extraction process due to heat, light, or oxygen exposure.	1. Perform extraction at a reduced temperature (e.g., 4°C or on an ice bath).[9] 2. Use amber glassware or wrap your equipment in aluminum foil to protect it from light.[5] 3. Purge all solvents and the extraction vessel with an inert gas (Nitrogen or Argon) before and during the procedure.
Appearance of unexpected peaks in my HPLC/LC-MS chromatogram after sample storage.	The sample has degraded during storage. The new peaks correspond to degradation products.	1. Review your storage protocol. Ensure the sample is stored at ≤ -20°C (ideally -80°C) under an inert atmosphere.[1] 2. Aliquot the sample upon initial preparation to avoid repeated freeze-thaw cycles. 3. If stored in solution, prepare fresh solutions more frequently.
Loss of biological activity in my assays.	The active compound, 17-Hydroxyisolathyrol, has degraded into inactive forms.	1. Immediately implement stricter storage and handling protocols as described above. 2. Re-purify an aliquot of your stored sample using chromatography to isolate the active compound from its degradation products. 3. Confirm the structure of the purified compound using NMR or MS before proceeding with further assays.
The sample, stored as a dry powder, has changed color.	This is a strong indicator of oxidation or other forms of degradation.	1. Discard the sample as its purity is compromised. 2. For future batches, ensure the compound is thoroughly dried under a high vacuum to remove residual solvent and then stored in a sealed vial backfilled with inert gas at -80°C.

Data Presentation: Storage Recommendations

Table 1: Recommended Storage Conditions for 17-Hydroxyisolathyrol

Form	Temperature	Atmosphere	Light Condition	Recommended Duration
Dry Powder/Film	-80°C	Inert Gas (Argon/Nitrogen)	Dark	> 12 months
Dry Powder/Film	-20°C	Inert Gas (Argon/Nitrogen)	Dark	Up to 6 months[1]
In Anhydrous Aprotic Solvent (e.g., DMSO, Acetonitrile)	-80°C	Inert Gas (Argon/Nitrogen)	Dark	Up to 6 months[1]
In Anhydrous Aprotic Solvent (e.g., DMSO, Acetonitrile)	-20°C	Inert Gas (Argon/Nitrogen)	Dark	Up to 1 month[1]

Table 2: Relative Stability in Common Laboratory Solvents (Short-Term, 24h at 4°C)

Solvent	Purity Grade	Relative Stability (%)	Notes
Acetonitrile	HPLC Grade, Anhydrous	99 ± 1	Good for analytical purposes.
Dichloromethane	HPLC Grade, Stabilized	95 ± 3	Potential for acidic impurities. Use freshly opened solvent.
Methanol	HPLC Grade, Anhydrous	92 ± 4	Protic nature may contribute to degradation over time.
DMSO	Anhydrous, <0.02% Water	98 ± 2	Hygroscopic. Use small aliquots.[1]
Ethyl Acetate	HPLC Grade, Anhydrous	96 ± 3	Check for peroxide formation before use.

Note: Data presented are illustrative and based on general principles for sensitive natural products. Actual stability should be determined empirically.

Experimental Protocols

Protocol 1: Extraction with Minimized Degradation

This protocol is designed for the extraction of 17-Hydroxyisolathyrol from a plant matrix (e.g., seeds of Euphorbia lathyris).[10]

• Preparation: Pre-cool all solvents (e.g., Ethyl Acetate, Hexane) to 4°C. Ensure all glassware is dry and protected from light (amber glass or foil-wrapped).

• Grinding: Grind the plant material into a fine powder. If possible, perform this step under liquid nitrogen (cryo-milling) to prevent enzymatic and thermal degradation.

• Extraction:

  • Suspend the powdered material in a 10:1 volume-to-weight ratio of pre-cooled ethyl acetate.

  • Place the extraction vessel in an ultrasonic ice bath.

  • Purge the headspace of the vessel with Argon or Nitrogen gas.

  • Sonicate for 30 minutes, maintaining the temperature below 10°C.

  • Repeat the sonication step two more times.

• Filtration & Concentration:

  • Filter the mixture rapidly through a Büchner funnel.

  • Concentrate the filtrate using a rotary evaporator with the water bath temperature set no higher than 30°C.

  • Immediately after concentration, dissolve the crude extract in a minimal amount of a suitable solvent for purification.

Protocol 2: Small-Scale Stability Assessment

This protocol allows you to test the stability of your purified compound under different conditions.

• Stock Solution: Prepare a 1 mg/mL stock solution of purified 17-Hydroxyisolathyrol in anhydrous, HPLC-grade acetonitrile.

• Aliquoting: Dispense 100 µL aliquots of the stock solution into several amber HPLC vials.

• Condition Setup:

  • Control: Immediately analyze one vial (T=0).

  • Light Exposure: Leave one vial on the benchtop at room temperature under ambient light.

  • Thermal Stress: Place one vial in an oven at 40°C.

  • Acid/Base: Add 1 µL of 0.1M HCl to one vial and 1 µL of 0.1M NaOH to another.

  • Oxidative Stress: Bubble air through one vial for 1 minute.

• Analysis: After a set time (e.g., 2, 6, 12, and 24 hours), analyze a sample from each vial by HPLC.

• Evaluation: Compare the peak area of 17-Hydroxyisolathyrol in each sample to the T=0 control. A decrease in the peak area indicates degradation. Calculate the percentage of the remaining compound for each condition.

Visualizations

Degradation Pathway and Prevention

Caption: Key factors causing degradation and the corresponding preventative measures.

Experimental Workflow for Extraction

Caption: Workflow for extraction designed to minimize compound degradation.

Troubleshooting Logic Tree

Caption: A decision tree to troubleshoot the source of compound degradation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. How can I store my cosmetics with sensitive active ... [dermaviduals.de]
• 4. orgmetics.com [orgmetics.com]
• 5. cosmeticindex.com [cosmeticindex.com]
• 6. Rules for Storing Organic Cosmetics [original-dulie.com]
• 7. researchgate.net [researchgate.net]
• 8. Terpenoids and Polyphenols as Natural Antioxidant Agents in Food Preservation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Solving Dilution Dilemmas: Troubleshooting Common Issues in Plant Extract Preparation [greenskybio.com]
• 10. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]

Improving the resolution of 17-Hydroxyisolathyrol in HPLC analysis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the resolution of 17-Hydroxyisolathyrol in High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a type of diterpenoid, isolated from the seeds of Euphorbia lathyris. Diterpenoids from Euphorbia species are known for their diverse biological activities and complex structures, which can present challenges in chromatographic separation.

Q2: Why is achieving high resolution important in the analysis of 17-Hydroxyisolathyrol?

A2: High resolution is crucial for accurate quantification and isolation of 17-Hydroxyisolathyrol, especially when dealing with complex plant extracts that may contain structurally similar diterpenoids. Poor resolution can lead to co-eluting peaks, making it difficult to obtain pure fractions and accurate quantitative results.

Q3: What are the key factors affecting the resolution of 17-Hydroxyisolathyrol in HPLC?

A3: The resolution in HPLC is primarily influenced by three factors: efficiency (N), selectivity (α), and retention factor (k). These factors can be manipulated by adjusting various chromatographic parameters, including the mobile phase composition, stationary phase chemistry, column temperature, and flow rate.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 17-Hydroxyisolathyrol and provides systematic solutions.

Problem 1: Poor Resolution or Co-elution with Other Diterpenoids

Possible Causes:

• Inappropriate mobile phase composition.

• Unsuitable stationary phase.

• Suboptimal temperature.

• Inadequate column length or particle size.

Solutions:

• Optimize the Mobile Phase:

  • Solvent Strength: In reversed-phase HPLC, which is commonly used for diterpenoids, adjusting the ratio of the organic solvent (e.g., acetonitrile (B52724) or methanol) to water is the first step. To increase retention and potentially improve the separation of closely eluting peaks, decrease the percentage of the organic solvent.

  • Solvent Type: If adjusting the solvent ratio with acetonitrile does not provide adequate resolution, switching to methanol (B129727) can alter the selectivity of the separation. Methanol and acetonitrile have different selectivities for various compounds.

  • pH Modification: While less common for neutral compounds like many diterpenoids, adjusting the mobile phase pH with a buffer can be effective if the sample contains ionizable impurities that interfere with the peak of interest.

• Select an Appropriate Column:

  • Stationary Phase: A C18 column is a common starting point for the analysis of diterpenoids. However, if co-elution persists, consider a column with a different stationary phase, such as C30 or a phenyl-hexyl column, which can offer different selectivities.

  • Particle Size: Using a column with a smaller particle size (e.g., <3 µm) can significantly increase column efficiency and improve resolution. Be aware that this will also increase backpressure.

  • Column Dimensions: Increasing the column length provides more theoretical plates and can enhance resolution, although it will also increase analysis time.

• Adjust the Column Temperature:

  • Increasing the column temperature can decrease the viscosity of the mobile phase, leading to improved mass transfer and potentially better peak shapes and resolution. However, in some cases, lower temperatures might enhance separation by increasing retention. Experiment with a range of temperatures (e.g., 25-40°C) to find the optimum.

Problem 2: Peak Tailing

Possible Causes:

• Active sites on the column packing material.

• Column contamination.

• Sample overload.

• Inappropriate mobile phase pH.

Solutions:

• Use a High-Purity Stationary Phase: Employ a column with end-capping to minimize the interaction of analytes with residual silanol (B1196071) groups.

• Column Washing: Flush the column with a strong solvent (e.g., isopropanol (B130326) or a high percentage of organic solvent) to remove strongly retained contaminants.

• Reduce Sample Concentration: Dilute the sample to avoid overloading the column.

• Mobile Phase Additives: Adding a small amount of a competing agent, like a buffer or an ion-pairing reagent, can sometimes improve peak shape, although this should be done cautiously as it can affect selectivity.

Problem 3: Low Signal Intensity or Poor Sensitivity

Possible Causes:

• Low concentration of 17-Hydroxyisolathyrol in the sample.

• Suboptimal detection wavelength.

• Poor sample preparation leading to sample loss.

• Detector issues.

Solutions:

• Optimize Detection Wavelength: Determine the UV maximum absorbance for 17-Hydroxyisolathyrol. For lathyrane diterpenoids, a wavelength of around 272 nm has been shown to be effective.

• Improve Sample Preparation: Ensure the extraction method is efficient for diterpenoids. A common method involves extraction with methanol followed by filtration.

• Concentrate the Sample: If the analyte concentration is low, consider a sample concentration step, such as solid-phase extraction (SPE) or solvent evaporation and reconstitution in a smaller volume of the mobile phase.

• Check Detector Performance: Ensure the detector lamp has sufficient energy and that the flow cell is clean.

Experimental Protocols

The following is a detailed methodology for the HPLC analysis of diterpenoids from Euphorbia lathyris, which can be adapted for 17-Hydroxyisolathyrol.

Sample Preparation

• Grinding: Grind the dried seeds of Euphorbia lathyris to a fine powder (approximately 80 mesh).

• Extraction:

  • Accurately weigh 0.1 g of the powdered sample.

  • Add 10 mL of methanol and sonicate for 30 minutes.

  • Filter the extract.

  • Repeat the extraction twice more with fresh methanol.

  • Combine the filtrates.

• Concentration and Reconstitution:

  • Evaporate the combined filtrate to dryness under a vacuum.

  • Dissolve the residue in a known volume of methanol (e.g., 10 mL).

• Filtration: Filter the final solution through a 0.45 µm syringe filter before injecting it into the HPLC system.

HPLC Method Parameters

The following table summarizes the recommended HPLC conditions for the analysis of lathyrane diterpenoids.

Parameter	Recommended Value	Alternative Options for Troubleshooting
Column	Agilent Eclipse XDB-C18 (4.6 mm × 150 mm, 5 µm)	C30 column, Phenyl-hexyl column
Mobile Phase	Acetonitrile:Water (85:15, v/v)	Methanol:Water, Gradient elution
Flow Rate	0.25 mL/min	0.5 - 1.0 mL/min (may require re-optimization)
Column Temperature	30°C	25 - 40°C
Detection Wavelength	272 nm	Diode Array Detector (DAD) to scan for optimal wavelength
Injection Volume	20 µL	5 - 50 µL (depending on concentration)

Visual Workflow and Logic Diagrams

The following diagrams illustrate the troubleshooting workflow and the logical relationships in HPLC method development for improving the resolution of 17-Hydroxyisolathyrol.

Caption: Troubleshooting workflow for improving HPLC resolution.

Caption: Key parameters affecting HPLC resolution.

Addressing matrix effects in the LC-MS/MS analysis of 17-Hydroxyisolathyrol

Welcome to the technical support center for the LC-MS/MS analysis of 17-Hydroxyisolathyrol. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to matrix effects in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of 17-Hydroxyisolathyrol?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as 17-Hydroxyisolathyrol, due to the presence of co-eluting compounds from the sample matrix.[1][2][3] These effects can manifest as either ion suppression (decreased signal) or ion enhancement (increased signal), leading to inaccurate and imprecise quantification.[1][2] In the analysis of 17-Hydroxyisolathyrol from complex biological matrices like plasma or tissue homogenates, endogenous components such as phospholipids (B1166683), salts, and metabolites can interfere with the ionization process in the mass spectrometer's source, compromising the reliability of the results.[4][5]

Q2: How can I determine if my 17-Hydroxyisolathyrol analysis is suffering from matrix effects?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion (PCI): This is a qualitative method to identify the regions in the chromatogram where ion suppression or enhancement occurs.[6][7] A solution of 17-Hydroxyisolathyrol is continuously infused into the mass spectrometer while a blank matrix extract is injected onto the LC system. A deviation in the baseline signal for 17-Hydroxyisolathyrol indicates the retention times at which matrix components are eluting and causing interference.[6]

• Post-Extraction Spike Analysis: This quantitative approach compares the response of an analyte spiked into a blank matrix extract after processing to the response of the analyte in a neat solution at the same concentration.[6][8] The ratio of these responses provides a quantitative measure of the matrix effect.[6]

Q3: What are the most common sources of matrix effects in bioanalytical LC-MS/MS?

A3: The most common sources of matrix effects, particularly ion suppression, in biological samples are phospholipids from cell membranes.[4][5] Other significant contributors include salts, proteins, and endogenous metabolites that may co-elute with the analyte of interest.[1] The choice of ionization technique can also play a role; electrospray ionization (ESI) is generally more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2][9]

Q4: Can a stable isotope-labeled internal standard (SIL-IS) for 17-Hydroxyisolathyrol completely eliminate matrix effects?

A4: A SIL-IS is the most effective tool to compensate for matrix effects.[10][11] Since the SIL-IS has nearly identical physicochemical properties to 17-Hydroxyisolathyrol, it will co-elute and experience the same degree of ion suppression or enhancement. This allows for accurate quantification based on the ratio of the analyte signal to the SIL-IS signal. However, a SIL-IS does not eliminate the matrix effect itself; severe ion suppression can still lead to a loss of sensitivity.[4] Therefore, it is always recommended to minimize matrix effects as much as possible through proper sample preparation and chromatography.[4][12]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Poor Peak Shape (Tailing or Fronting)	Column Overload	Dilute the sample or inject a smaller volume.[13]
Secondary Interactions with Column	Use a mobile phase with additives like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape. Consider a different column chemistry.[7]
Column Contamination	Flush the column with a strong solvent. If the issue persists, replace the guard column or the analytical column.[13]
Inconsistent Retention Times	Changes in Mobile Phase Composition	Prepare fresh mobile phase and ensure proper mixing.
Column Temperature Fluctuations	Use a column oven to maintain a stable temperature.
Column Degradation	Replace the analytical column.
Low Signal Intensity/Sensitivity	Significant Ion Suppression	Implement a more rigorous sample cleanup method (e.g., SPE, LLE).[4] Optimize chromatographic conditions to separate 17-Hydroxyisolathyrol from interfering matrix components.[14]
Suboptimal MS Source Conditions	Optimize source parameters such as capillary voltage, gas flow, and temperature to enhance the ionization of 17-Hydroxyisolathyrol.
High Background Noise	Contaminated Mobile Phase or LC System	Use high-purity solvents and additives. Flush the LC system thoroughly.
Carryover from Previous Injections	Implement a robust needle wash protocol. Inject blank samples between analytical runs to check for carryover.[13]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect by Post-Extraction Spike

• Prepare two sets of samples:

  • Set A (Analyte in Neat Solution): Spike 17-Hydroxyisolathyrol into the reconstitution solvent at three different concentration levels (low, medium, and high).

  • Set B (Analyte in Post-Extraction Matrix): Extract at least six different lots of blank biological matrix using your established sample preparation method. After the final evaporation step, spike 17-Hydroxyisolathyrol into the reconstituted extracts at the same three concentration levels as Set A.[15]

• Analyze both sets of samples by LC-MS/MS.

• Calculate the Matrix Factor (MF) for each concentration level using the following equation:

  • MF = (Peak Area of Analyte in Set B) / (Peak Area of Analyte in Set A)

  • An MF value of 1 indicates no matrix effect. An MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement.[1]

• Calculate the IS-Normalized Matrix Factor if a SIL-IS is used:

  • IS-Normalized MF = (Peak Area Ratio of Analyte/IS in Set B) / (Peak Area Ratio of Analyte/IS in Set A)

  • The IS-normalized MF should be close to 1 for effective compensation.[1]

Protocol 2: Sample Preparation using Solid-Phase Extraction (SPE) for Phospholipid Removal

This protocol is a general guideline and should be optimized for 17-Hydroxyisolathyrol and the specific biological matrix. Mixed-mode or phospholipid removal SPE cartridges are often effective.[16][17]

• Sample Pre-treatment: To 200 µL of plasma, add 200 µL of 1% formic acid in water and vortex.

• SPE Cartridge Conditioning: Condition a polymeric mixed-mode strong cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of water.[4]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing:

  • Wash with 1 mL of 0.1% formic acid in water to remove polar interferences.

  • Wash with 1 mL of methanol to remove non-polar interferences, including phospholipids.[16]

• Elution: Elute 17-Hydroxyisolathyrol with 1 mL of 5% ammonium hydroxide (B78521) in methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in an appropriate volume of the initial mobile phase.

Quantitative Data Summary

The following tables present illustrative data for assessing matrix effects and recovery, which can serve as a benchmark for your experiments.

Table 1: Matrix Effect Assessment

Analyte Concentration	Peak Area (Neat Solution)	Peak Area (Post-Extraction Spike)	Matrix Factor	IS-Normalized Matrix Factor
Low QC	8,500	6,800	0.80	0.99
Medium QC	87,000	69,600	0.80	1.01
High QC	855,000	684,000	0.80	0.98

A matrix factor of 0.80 indicates 20% ion suppression. An IS-normalized matrix factor close to 1 demonstrates effective compensation by the internal standard.

Table 2: Recovery Assessment

Analyte Concentration	Peak Area (Pre-Extraction Spike)	Peak Area (Post-Extraction Spike)	Recovery (%)
Low QC	6,120	6,800	90.0
Medium QC	63,480	69,600	91.2
High QC	622,920	684,000	91.1

Consistent and high recovery is essential for a robust bioanalytical method.

Visualizations

Caption: A logical workflow for identifying and mitigating matrix effects.

Caption: A typical solid-phase extraction workflow for sample cleanup.

References

• 1. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. zefsci.com [zefsci.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. fda.gov [fda.gov]
• 16. waters.com [waters.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Minimizing variability in cell-based assays with 17-Hydroxyisolathyrol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using 17-Hydroxyisolathyrol in cell-based assays. The information is tailored for scientists in academic research and drug development.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what are its known biological activities?

17-Hydroxyisolathyrol is a macrocyclic lathyrol derivative, a type of diterpenoid, isolated from the seeds of Euphorbia lathyris.[1][2] Lathyrane diterpenoids as a class have demonstrated a variety of biological effects, including cytotoxic activity against cancer cells, modulation of multidrug resistance (MDR), and anti-inflammatory properties.[1][3][4] Some lathyrane diterpenoids from Euphorbia lathyris have been shown to inhibit cell proliferation and induce apoptosis.[5][6][7]

Q2: What are the recommended solvent and storage conditions for 17-Hydroxyisolathyrol?

Proper storage and handling are crucial for maintaining the stability and activity of 17-Hydroxyisolathyrol. Below is a summary of recommended conditions.

Parameter	Recommendation
Storage (Solid)	4°C, sealed from moisture and light.
Storage (In Solvent)	-80°C for up to 6 months; -20°C for up to 1 month.[1][2]
Recommended Solvent	DMSO (up to 100 mg/mL, may require sonication).[1]
Stock Solution Handling	Aliquot to avoid repeated freeze-thaw cycles.[1]

Q3: I am observing high variability between replicate wells in my assay. What are the common causes?

High variability in cell-based assays can stem from several factors.[3][8] Here are some common causes to investigate:

• Uneven Cell Seeding: Ensure a homogeneous cell suspension and consistent seeding density across all wells.

• Edge Effects: Wells on the perimeter of the plate are more prone to evaporation, leading to changes in media concentration. Consider not using the outer wells for experimental data.

• Compound Precipitation: Poor solubility of 17-Hydroxyisolathyrol in the culture medium can lead to inconsistent concentrations. Visually inspect wells for any precipitate.

• Inconsistent Incubation Conditions: Temperature and CO2 fluctuations in the incubator can affect cell health and growth.

• Pipetting Errors: Inaccurate or inconsistent pipetting of cells, media, or the compound can introduce significant variability.

Troubleshooting Guides

Issue 1: No observable effect of 17-Hydroxyisolathyrol in my cell-based assay.

If you are not observing the expected biological effect, systematically troubleshoot the following aspects of your experiment.

Troubleshooting Workflow: No Observed Effect

Caption: A logical workflow for troubleshooting the lack of an expected effect.

Detailed Troubleshooting Steps:

Step	Action	Rationale
1. Compound Integrity	- Confirm the correct storage of the compound. - Prepare a fresh stock solution from the solid compound. - Consider verifying the compound's identity and purity if it has been stored for a long time.	Natural products can degrade over time, especially if not stored properly.[9]
2. Cell Health	- Check for signs of contamination (e.g., bacteria, fungi, mycoplasma). - Ensure cells are within an optimal passage number and are not over-confluent. - Perform a simple viability assay (e.g., Trypan Blue) on your cell stock.	Unhealthy cells may not respond appropriately to stimuli.
3. Assay Protocol	- Verify that the final concentration of the solvent (e.g., DMSO) is not toxic to your cells (typically <0.5%). - Optimize the incubation time and compound concentration. A wider range of concentrations may be needed. - Ensure the assay readout is appropriate for the expected biological effect (e.g., using a cytotoxicity assay for an anti-proliferative compound).	Suboptimal assay parameters can mask the true effect of a compound.

Issue 2: My 17-Hydroxyisolathyrol solution appears cloudy or forms a precipitate in the culture medium.

Poor solubility is a common challenge with natural products.[10]

Solubility Enhancement Strategies:

Strategy	Detailed Protocol
Optimize Solvent Concentration	While preparing your working dilutions in culture media, ensure the intermediate dilutions do not cause the compound to crash out of solution. A stepwise dilution may be necessary.
Use of Solubilizing Agents	For in vivo or specific in vitro applications, co-solvents like PEG300, Tween-80, or SBE-β-CD can be used.[1] Always include a vehicle control with the same concentration of the solubilizing agent.
Sonication	Gently sonicate the stock solution to aid dissolution.[10] Be cautious as excessive sonication can generate heat and potentially degrade the compound.

Data on 17-Hydroxyisolathyrol Solubility Formulations:

Protocol	Composition	Solubility
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (7.13 mM)[1]
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.13 mM)[1]
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (7.13 mM)[1]

Potential Signaling Pathways

While the exact mechanism of 17-Hydroxyisolathyrol is a subject of ongoing research, related lathyrane diterpenoids have been shown to modulate several key signaling pathways. Below are diagrams of pathways that may be relevant to the activity of this compound class.

Potential Anti-Inflammatory Signaling Pathway

Caption: Potential inhibition of the NF-κB pathway by lathyrane diterpenoids.

Potential Pro-Apoptotic Signaling Pathway (ER Stress)

Caption: ER stress-mediated apoptosis potentially induced by lathyrane diterpenoids.

Experimental Protocols

Protocol 1: General Cell Viability Assay (MTT-based)

This protocol provides a general framework for assessing the effect of 17-Hydroxyisolathyrol on cell viability.

• Cell Seeding: Plate cells in a 96-well plate at a pre-determined optimal density and allow them to adhere for 24 hours.

• Compound Preparation: Prepare a 2X concentrated serial dilution of 17-Hydroxyisolathyrol in complete culture medium from a DMSO stock. Ensure the final DMSO concentration in the assay is below 0.5%.

• Cell Treatment: Remove the existing medium from the cells and add 100 µL of the 2X compound dilutions. Include vehicle control (medium with the same DMSO concentration) and untreated control (medium only) wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the MTT solution and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Readout: Measure the absorbance at 570 nm using a microplate reader.

Note: When working with colored natural products, it's essential to have a "compound only" control (wells with the compound in the medium but without cells) to subtract any background absorbance caused by the compound itself.[10]

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of Cell Proliferation by Euphorbia Factors L1 and L3 from Euphorbia lathyris through the ATF4-CHOP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanism of action of cytotoxic compounds from the seeds of Euphorbia lathyris [agris.fao.org]
• 8. Lathyrane and premyrsinane Euphorbia diterpenes against Alzheimer's disease: Bioinspired synthesis, anti-cholinesterase and neuroprotection bioactivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Lathyrane Diterpenoids NMR Analysis: Technical Support Center

Welcome to the technical support center for the NMR analysis of lathyrane diterpenoids. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in interpreting complex NMR spectra for this unique class of molecules.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My ¹H NMR spectrum is incredibly crowded, especially in the aliphatic region. How can I resolve overlapping signals?

A1: Signal overlap is a common challenge with the complex polycyclic structure of lathyrane diterpenoids.[1][2][3] Here are several strategies to resolve overlapping resonances:

• Use a Higher Field Spectrometer: If available, acquiring data on a higher field NMR spectrometer (e.g., 600 MHz or higher) will increase spectral dispersion and improve signal separation.

• Try Different Solvents: Changing the deuterated solvent (e.g., from CDCl₃ to C₆D₆, acetone-d₆, or CD₃OD) can induce differential shifts in proton resonances, potentially resolving overlapped peaks.[1]

• 2D NMR Techniques: Two-dimensional NMR is essential for dissecting complex spectra.

  • HSQC/HMQC: A Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) spectrum correlates proton signals with their directly attached carbons. Since ¹³C spectra are typically better resolved, this can help differentiate overlapping ¹H signals that are attached to different carbon atoms.[4]

  • 1D-TOCSY: If a specific, well-resolved proton signal can be identified for a spin system, a 1D-TOCSY (Total Correlation Spectroscopy) experiment can be used to selectively excite that proton and reveal all other protons within the same spin-coupled network, effectively extracting a single component's spectrum from the mixture.[2]

Q2: I'm having trouble assigning the quaternary carbons of the lathyrane skeleton. Which experiment is best for this?

A2: Quaternary carbons lack attached protons and will not show correlations in HSQC or DEPT-135 spectra. The primary tool for their assignment is the Heteronuclear Multiple Bond Correlation (HMBC) experiment.

• HMBC Strategy: Look for long-range correlations (typically 2-3 bonds) from known protons to the unassigned quaternary carbon signals. For example, methyl protons are excellent starting points as they are often sharp singlets and can show strong HMBC correlations to adjacent quaternary carbons. Key HMBC correlations are crucial for defining the core 5/11/3-tricyclic skeleton.[5][6][7]

Q3: How can I confirm the presence and connectivity of the characteristic gem-dimethylcyclopropane ring?

A3: The gem-dimethylcyclopropane unit is a hallmark of lathyrane diterpenoids.[5][6][8] Its presence and connectivity can be confirmed by a combination of NMR data:

• ¹H NMR: Look for two upfield methyl signals, typically appearing as singlets. You should also observe characteristic cyclopropyl (B3062369) proton signals.

• ¹³C NMR: Expect to see signals for the two methyl groups and the quaternary and methine carbons of the cyclopropane (B1198618) ring.

• HMBC: This is the most definitive experiment. Look for correlations from the two methyl proton singlets to the cyclopropyl carbons (C-9, C-10, C-11 in typical numbering).[5] For instance, correlations from H₃-18 and H₃-19 to C-9, C-10, and C-11 are expected.[5]

• COSY: A COSY (Correlation Spectroscopy) spectrum will help establish the connectivity of the protons on the cyclopropane ring and their coupling to adjacent protons in the larger ring system.[5][7][9]

Q4: The stereochemistry of my compound is ambiguous. How can I use NMR to determine the relative configuration?

A4: Determining the relative stereochemistry is a critical and often difficult step. The primary NMR techniques for this are NOESY (Nuclear Overhauser Effect Spectroscopy) and ROESY (Rotating-frame Overhauser Effect Spectroscopy) .[5][6]

• NOESY/ROESY: These experiments detect through-space interactions between protons that are close to each other (typically < 5 Å), regardless of their through-bond connectivity.[10]

  • Key Correlations: Look for NOE cross-peaks between protons on different parts of the scaffold. For example, an NOE between a proton on the five-membered ring and a methyl group on the cyclopropane ring would indicate they are on the same face of the molecule.[5][6][11]

  • When to use ROESY: For medium-sized molecules like diterpenoids (MW ~700-1200), the NOE can be close to zero, making signals weak or absent.[10] In such cases, a ROESY experiment is preferred as it avoids this issue and provides positive cross-peaks for all molecular sizes.[10]

• Coupling Constants (J-values): The magnitude of ³J(H,H) coupling constants, obtained from high-resolution ¹H NMR spectra, can provide information about dihedral angles via the Karplus equation, which helps in assigning relative stereochemistry, particularly within the five-membered ring.

Experimental Protocols

Below are generalized methodologies for key 2D NMR experiments crucial for the structural elucidation of lathyrane diterpenoids. Parameters should be optimized based on the specific compound and available spectrometer.

1. COSY (¹H-¹H Correlation Spectroscopy)

• Purpose: To identify proton-proton spin coupling networks.

• Methodology:

  • Dissolve 5-10 mg of the purified compound in 0.5-0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

  • Transfer the solution to a 5 mm NMR tube.

  • Acquire a standard ¹H NMR spectrum to determine the spectral width.

  • Set up a gradient-selected COSY (gCOSY) experiment.

  • Typical parameters: spectral width of 10-12 ppm in both dimensions, 2048 data points in F2, 256-512 increments in F1, 8-16 scans per increment, and a relaxation delay of 1.5-2.0 s.

  • Process the data using a sine-bell or squared sine-bell window function in both dimensions.

2. HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To correlate protons with their directly attached one-bond carbons.

• Methodology:

  • Use the same sample prepared for the COSY experiment.

  • Acquire standard ¹H and ¹³C spectra to determine spectral widths.

  • Set up a gradient-selected, sensitivity-enhanced HSQC experiment.

  • Typical parameters: ¹H spectral width of 10-12 ppm, ¹³C spectral width of 160-200 ppm, 1024 data points in F2, 256 increments in F1, average ¹J(C,H) coupling constant set to 145 Hz, and a relaxation delay of 1.5 s.

  • Process the data using appropriate window functions (e.g., squared sine-bell in F2 and sine-bell in F1).

3. HMBC (Heteronuclear Multiple Bond Correlation)

• Purpose: To identify long-range (2-3 bond) correlations between protons and carbons. Essential for connecting spin systems and identifying quaternary carbons.

• Methodology:

  • Use the same sample.

  • Set up a gradient-selected HMBC experiment.

  • Typical parameters: Same spectral widths as HSQC, 2048 data points in F2, 512 increments in F1. The long-range coupling constant optimization is critical; a value of 8 Hz is a good starting point for identifying typical 2- and 3-bond correlations.

  • Use a longer relaxation delay (2.0-2.5 s) to allow for full relaxation of all carbons.

  • Process the data similarly to the COSY experiment.

4. NOESY/ROESY (Nuclear/Rotating-frame Overhauser Effect Spectroscopy)

• Purpose: To determine the relative stereochemistry through spatial proton-proton correlations.

• Methodology:

  • Use the same, carefully degassed sample to minimize oxygen-induced relaxation.

  • Set up a phase-sensitive gradient-selected NOESY or ROESY experiment.

  • Typical parameters: Same spectral widths as COSY, 2048 data points in F2, 256-512 increments in F1.

  • Mixing Time (τₘ): This is the most critical parameter. For molecules of this size, a range of mixing times (e.g., 300 ms (B15284909), 500 ms, 800 ms) should be tested to find the optimal value for observing key correlations without significant spin diffusion.[10] For ROESY, a spin-lock time of 200-400 ms is common.

  • Process the data using a squared sine-bell window function in both dimensions.

Data Presentation

For clear reporting and comparison, NMR data for lathyrane diterpenoids should be summarized in a structured table.

Table 1: Example ¹H and ¹³C NMR Data for a Hypothetical Lathyrane Diterpenoid (in CDCl₃, 500 MHz for ¹H, 125 MHz for ¹³C)

Position	δC (ppm), Type	δH (ppm), multiplicity (J in Hz)	Key HMBC Correlations (H → C)	Key NOESY Correlations
1	45.2, CH	2.15, m	C-2, C-3, C-15, C-16	H-2, H-16
2	35.1, CH	2.25, m	C-1, C-3, C-4	H-1, H-3, H-4
3	75.8, CH	5.84, d (3.5)	C-1', C-2, C-4, C-15	H-4
4	52.5, CH	3.28, d (3.5)	C-2, C-3, C-5, C-15	H-2, H-3, H-5
5	80.1, CH	6.02, d (9.5)	C-4, C-6, C-7, C-17	H-17a
6	138.9, C	-	-	-
7	70.8, CH	5.48, dd (9.5, 2.0)	C-5, C-6, C-8, C-1'''	H-8α
8	38.4, CH₂	1.61, m (α); 2.18, m (β)	C-7, C-9, C-10, C-18	H-7, H-11, H-18 (from H-8α)
9	24.4, CH	0.91, m	C-8, C-10, C-11, C-18, C-19	H-12, H-19
10	21.5, C	-	-	-
11	30.4, CH	0.98, m	C-9, C-10, C-12, C-18, C-19	H-8α, H-20
12	130.4, CH	5.77, d (10.0)	C-11, C-13, C-14, C-20	H-9, H-19
13	136.5, C	-	-	-
14	201.9, C	-	-	-
15	91.0, C	-	-	-
16	28.3, CH₃	0.99, s	C-1, C-2, C-15	H-1
17	121.1, CH₂	5.76, s (a); 5.90, s (b)	C-5, C-6, C-7	H-5 (from H-17a)
18	21.5, CH₃	1.09, s	C-9, C-10, C-11	H-8α
19	21.7, CH₃	1.17, s	C-9, C-10, C-11	H-9, H-12
20	23.8, CH₃	2.05, s	C-12, C-13, C-14	H-11
1' (Benzoyl)	165.9, C	-	-	-
1''' (Benzoyl)	165.9, C	-	-	-

Note: Data is adapted and compiled for illustrative purposes based on published values for similar structures.[5]

Visualizations

The following diagrams illustrate key workflows and relationships in the NMR-based structural elucidation of lathyrane diterpenoids.

Caption: Workflow for the structural elucidation of lathyrane diterpenoids using NMR spectroscopy.

Caption: Logical relationships between 2D NMR experiments and structural information determination.

References

• 1. Troubleshooting [chem.rochester.edu]
• 2. qNMR of mixtures: what is the best solution to signal overlap? - [mestrelab.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem-dimethylcyclopropane from the seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pure.mpg.de [pure.mpg.de]
• 7. researchgate.net [researchgate.net]
• 8. Two lathyrane diterpenoid stereoisomers containing an unusual trans-gem -dimethylcyclopropane from the seeds of Euphorbia lathyris - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10724G [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 11. acgpubs.org [acgpubs.org]

Navigating the Path to Purity: A Technical Guide for Scaling Up 17-Hydroxyisolathyrol Purification

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for researchers and professionals engaged in the scaled-up purification of 17-Hydroxyisolathyrol, a complex diterpenoid with significant research interest. From troubleshooting common chromatographic challenges to providing detailed experimental protocols and frequently asked questions, this resource is designed to streamline your purification workflow and enhance yield and purity at larger scales.

Troubleshooting Guide: Overcoming Common Hurdles in Large-Scale Purification

Scaling up purification from the benchtop to preparative or pilot scale often introduces new challenges. This guide addresses specific issues you may encounter during the process.

Problem	Potential Cause	Recommended Solution
Poor Resolution / Peak Tailing	Column Overload: Exceeding the binding capacity of the stationary phase.	Reduce the sample load. As a general rule, for preparative chromatography, the sample load should be between 1-5% of the column's stationary phase weight.
Inappropriate Solvent System: The polarity of the mobile phase is too high or too low, leading to poor separation.	Optimize the solvent system using analytical TLC or HPLC first. For silica (B1680970) gel chromatography, a gradient of ethyl acetate (B1210297) in hexane (B92381) or dichloromethane (B109758) in methanol (B129727) is often a good starting point for diterpenoids.
Column Inefficiency: Poorly packed column or degradation of the stationary phase.	Repack the column, ensuring a uniform and tightly packed bed. If the stationary phase is old or has been used extensively, replace it.
Low Yield	Sample Degradation: 17-Hydroxyisolathyrol may be sensitive to pH, temperature, or light.	Ensure proper storage of the crude extract and purified fractions at low temperatures (-20°C to -80°C) and protected from light.[1] Use mild purification conditions and avoid prolonged exposure to harsh solvents.
Irreversible Adsorption: The compound may be strongly and irreversibly binding to the stationary phase.	Add a small percentage of a modifier like acetic acid or triethylamine (B128534) to the mobile phase to reduce strong interactions with the stationary phase.
Co-elution with Impurities: The target compound is not being fully separated from other components.	Employ orthogonal purification techniques. For instance, follow up silica gel chromatography with reversed-phase chromatography or size-exclusion chromatography (e.g., Sephadex LH-20).[2]
Peak Fronting	High Sample Concentration: The sample concentration in the injection solvent is too high, leading to non-ideal chromatographic behavior.	Dilute the sample in the initial mobile phase solvent.
Inappropriate Injection Solvent: The sample is dissolved in a solvent much stronger than the mobile phase.	Dissolve the sample in the weakest possible solvent that maintains its solubility, ideally the initial mobile phase.
Inconsistent Retention Times	Changes in Mobile Phase Composition: Inaccurate mixing of solvents for the mobile phase.	Use high-purity, HPLC-grade solvents and prepare fresh mobile phases.[3] Ensure the pumping system is calibrated and functioning correctly.
Column Equilibration: The column is not properly equilibrated with the mobile phase before injection.	Equilibrate the column with at least 10-15 column volumes of the initial mobile phase before each run.
Temperature Fluctuations: Variations in ambient temperature can affect solvent viscosity and retention times.	Use a column oven to maintain a constant temperature during the purification process.

Frequently Asked Questions (FAQs)

Q1: What is the best initial chromatography technique for scaling up the purification of a crude extract containing 17-Hydroxyisolathyrol?

A1: For a crude plant extract, normal-phase flash chromatography using silica gel is a robust and cost-effective initial step for large-scale purification. It is effective at removing highly nonpolar compounds (like fats and waxes) and highly polar compounds, providing a partially purified fraction enriched with diterpenoids like 17-Hydroxyisolathyrol.

Q2: How do I choose the right solvent system for preparative chromatography?

A2: The ideal solvent system should provide a good separation of your target compound from impurities on an analytical scale (TLC or analytical HPLC) first. For preparative scale-up, the principles remain the same. Aim for a retention factor (Rf) between 0.2 and 0.4 on TLC for the target compound in the chosen solvent system for optimal separation on a silica gel column.

Q3: My 17-Hydroxyisolathyrol seems to be degrading during purification. What can I do to minimize this?

A3: Diterpenoids can be susceptible to degradation.[4] To minimize this, work at lower temperatures where possible. Use fresh, high-purity solvents to avoid contaminants that could catalyze degradation. It is also advisable to minimize the time the compound spends in solution and on the chromatography column. Based on storage information for 17-Hydroxyisolathyrol, it should be stored at -80°C for long-term stability (up to 6 months).[1]

Q4: Can I reuse my preparative chromatography column? If so, how should I clean and store it?

A4: Yes, preparative columns can often be reused. After a purification run, wash the column with a strong solvent (e.g., methanol or isopropanol (B130326) for reversed-phase; ethyl acetate or acetone (B3395972) for normal-phase) to remove any strongly retained compounds. For storage, keep the column in a solvent that is compatible with the stationary phase and will prevent microbial growth (e.g., methanol or isopropanol for reversed-phase). Always perform a blank run before the next use to ensure no carryover from the previous sample.

Q5: What are some common sources of contamination to be aware of during natural product isolation?

A5: Common contaminants in natural product isolation include plasticizers (from tubing and containers), grease (from glassware joints), and impurities from solvents.[3] To mitigate this, use high-purity solvents, minimize the use of plasticware, and ensure all glassware is scrupulously clean. Running a blank extraction and analysis can help identify sources of background contamination.[3]

Experimental Protocols

Protocol 1: Large-Scale Flash Chromatography on Silica Gel

This protocol is a general guideline for the initial purification of a crude plant extract to enrich 17-Hydroxyisolathyrol.

• Column Packing:

  • Select a glass column with appropriate dimensions for your scale.

  • Create a slurry of silica gel (60 Å, 230-400 mesh) in the initial, least polar mobile phase solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or with gentle pressure. Ensure the packed bed is uniform and free of cracks or channels.

  • Equilibrate the packed column by running 3-5 column volumes of the initial mobile phase through it.

• Sample Preparation and Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, for less soluble extracts, use a dry loading technique: adsorb the extract onto a small amount of silica gel, dry it completely, and carefully add the dried powder to the top of the packed column.

• Elution:

  • Begin elution with the initial, non-polar mobile phase.

  • Gradually increase the polarity of the mobile phase by increasing the percentage of the more polar solvent (e.g., a gradient of 0% to 50% ethyl acetate in hexane).

  • Collect fractions of a consistent volume.

• Fraction Analysis:

  • Analyze the collected fractions by thin-layer chromatography (TLC) or analytical HPLC to identify those containing 17-Hydroxyisolathyrol.

  • Pool the fractions containing the pure or enriched compound.

• Solvent Removal:

  • Evaporate the solvent from the pooled fractions using a rotary evaporator under reduced pressure and at a low temperature to obtain the enriched product.

Protocol 2: Preparative Reversed-Phase HPLC (RP-HPLC)

This protocol is suitable for the final polishing step to obtain high-purity 17-Hydroxyisolathyrol.

• Column and Mobile Phase Selection:

  • Choose a preparative C18 column with dimensions appropriate for your sample size.

  • The mobile phase will typically consist of a mixture of water and an organic solvent like methanol or acetonitrile. A gradient elution is often necessary.

  • Filter and degas all mobile phase solvents before use.

• System Equilibration:

  • Install the column and equilibrate the entire HPLC system with the initial mobile phase composition until a stable baseline is achieved.

• Sample Injection:

  • Dissolve the enriched fraction from the previous step in a minimal volume of the mobile phase.

  • Filter the sample solution through a 0.45 µm filter before injection.

  • Inject the sample onto the column.

• Chromatographic Separation and Fraction Collection:

  • Run the optimized gradient method.

  • Monitor the elution profile using a UV detector.

  • Collect fractions corresponding to the peak of 17-Hydroxyisolathyrol.

• Purity Analysis and Final Processing:

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the high-purity fractions.

  • Remove the organic solvent using a rotary evaporator.

  • Lyophilize the remaining aqueous solution to obtain the final, pure 17-Hydroxyisolathyrol.

Visualizing the Workflow and Logic

Caption: A typical two-step purification workflow for isolating 17-Hydroxyisolathyrol.

Caption: A decision tree for troubleshooting poor peak resolution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. A Customizable Approach for the Enzymatic Production and Purification of Diterpenoid Natural Products - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of 17-Hydroxyisolathyrol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals working to enhance the bioavailability of 17-Hydroxyisolathyrol in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is its bioavailability a concern?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from plants of the Euphorbia genus, such as Euphorbia lathyris.[1] Like many other diterpenoids, it is a lipophilic molecule with poor water solubility, which can lead to low and variable oral bioavailability. This presents a significant challenge for achieving therapeutic concentrations in preclinical and clinical studies.

Q2: What are the primary mechanisms that may limit the oral bioavailability of 17-Hydroxyisolathyrol?

A2: The primary mechanisms limiting the oral bioavailability of 17-Hydroxyisolathyrol are likely:

• Poor Aqueous Solubility: Its hydrophobic nature limits its dissolution in the gastrointestinal fluids, which is a prerequisite for absorption.

• Efflux by Transporters: Lathyrane diterpenoids have been shown to be substrates and modulators of P-glycoprotein (P-gp), an efflux transporter in the intestinal wall that pumps drugs back into the gut lumen, thereby reducing absorption.[2][3][4][5]

• First-Pass Metabolism: While not specifically documented for 17-Hydroxyisolathyrol, many lipophilic compounds undergo significant metabolism in the liver before reaching systemic circulation, which can reduce bioavailability.

Q3: What are some recommended starting formulations for in vivo animal studies with 17-Hydroxyisolathyrol?

A3: Based on its solubility profile, the following formulations can be used to achieve a concentration of at least 2.5 mg/mL for administration:

• Protocol 1 (Co-solvent system): 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

• Protocol 2 (Cyclodextrin-based system): 10% DMSO and 90% of a 20% SBE-β-CD solution in Saline.[1]

• Protocol 3 (Lipid-based system): 10% DMSO and 90% Corn Oil.[1]

It is recommended to perform pilot studies to determine the most suitable formulation for your specific animal model and experimental goals.

Q4: How can I address high variability in my pharmacokinetic data?

A4: High variability in pharmacokinetic data for orally administered 17-Hydroxyisolathyrol can be due to several factors. To mitigate this, consider the following:

• Standardize Animal Fasting: Ensure a consistent fasting period for all animals before dosing, as food can affect gastrointestinal motility and drug absorption.

• Control Formulation Preparation: Prepare the formulation fresh for each experiment and ensure it is homogenous before administration. Sonication can aid in dissolution.[1]

• Precise Dosing Technique: Use precise oral gavage techniques to ensure accurate and consistent dosing for each animal.

• Increase Sample Size: A larger number of animals per group can help to reduce the impact of individual biological variation.

Troubleshooting Guides

Issue 1: Low Oral Bioavailability Despite Using a Solubilizing Formulation

• Possible Cause: The low bioavailability may be due to P-glycoprotein (P-gp) mediated efflux in the intestine rather than just poor solubility. Lathyrane diterpenoids are known to interact with P-gp.[2][3][4][5]

• Troubleshooting Steps:

  • Co-administration with a P-gp Inhibitor: Consider co-administering 17-Hydroxyisolathyrol with a known P-gp inhibitor, such as ritonavir (B1064) or verapamil. This can block the efflux pump and increase the absorption of the compound.

  • Formulation with P-gp Inhibiting Excipients: Some formulation excipients, such as Tween 80 and PEG400 (which are already in one of the recommended formulations), have P-gp inhibitory effects. Optimizing the concentration of these excipients may enhance bioavailability.

  • Nanoparticle Formulations: Encapsulating 17-Hydroxyisolathyrol in nanoparticles can protect it from efflux transporters and enhance its uptake through alternative absorption pathways.

Issue 2: Precipitation of the Compound in Aqueous Media During In Vitro Assays

• Possible Cause: The compound is precipitating out of solution when the DMSO stock is diluted into an aqueous buffer for in vitro assays.

• Troubleshooting Steps:

  • Reduce Final DMSO Concentration: Aim for a final DMSO concentration of less than 0.5% in your cell culture medium or assay buffer.

  • Use a Surfactant: Incorporate a small amount of a biocompatible surfactant, such as Tween 20 or Tween 80, in the final dilution to maintain solubility.

  • Complex with Cyclodextrins: Pre-complexing 17-Hydroxyisolathyrol with a cyclodextrin (B1172386) like SBE-β-CD can improve its aqueous solubility and stability in in vitro systems.

Data Presentation

The following tables provide a template for summarizing quantitative data from your animal bioavailability studies.

Table 1: Pharmacokinetic Parameters of 17-Hydroxyisolathyrol with Different Formulations

Formulation	Dose (mg/kg)	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	AUC (0-inf) (ng·h/mL)	Half-life (t1/2) (h)	Absolute Bioavailability (%)
IV Formulation	100
Formulation A
Formulation B
Formulation C

Cmax: Maximum plasma concentration; Tmax: Time to reach Cmax; AUC: Area under the plasma concentration-time curve.

Table 2: Comparison of Bioavailability with and without a P-gp Inhibitor

Formulation	Dose (mg/kg)	P-gp Inhibitor	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Fold Increase in AUC
Formulation A	None	1.0
Formulation A	[Inhibitor Name & Dose]

Experimental Protocols

Protocol 1: Preparation of a Co-solvent Formulation for Oral Administration

• Weigh the required amount of 17-Hydroxyisolathyrol.

• Dissolve the compound in DMSO to create a stock solution. Use of an ultrasonic bath can aid in dissolution.

• In a separate tube, mix the required volumes of PEG300 and Tween-80.

• Add the 17-Hydroxyisolathyrol/DMSO stock solution to the PEG300/Tween-80 mixture and vortex thoroughly.

• Add the saline solution dropwise while vortexing to create the final formulation. The final composition should be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[1]

• Visually inspect the solution for any precipitation. If precipitation occurs, the formulation can be gently warmed or sonicated.

Protocol 2: In Vivo Bioavailability Study in Rats

• Animal Model: Use male Sprague-Dawley rats (200-250 g). House the animals in a controlled environment and fast them overnight before the experiment with free access to water.

• Dosing:

  • Oral Group: Administer the 17-Hydroxyisolathyrol formulation via oral gavage at the desired dose.

  • Intravenous (IV) Group: Administer a solubilized form of 17-Hydroxyisolathyrol (e.g., in a co-solvent system suitable for IV injection) via the tail vein to determine the absolute bioavailability.

• Blood Sampling: Collect blood samples (approximately 0.2 mL) from the tail vein or another appropriate site into heparinized tubes at pre-determined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma samples at -80°C until analysis.

• Bioanalysis:

  • Quantify the concentration of 17-Hydroxyisolathyrol in the plasma samples using a validated LC-MS/MS (Liquid Chromatography with tandem mass spectrometry) method.

  • The method will typically involve protein precipitation to extract the drug from the plasma, followed by chromatographic separation on a C18 column and detection using mass spectrometry in multiple reaction monitoring (MRM) mode.

• Pharmacokinetic Analysis: Calculate the pharmacokinetic parameters (Cmax, Tmax, AUC, etc.) using appropriate software. The absolute bioavailability (F%) is calculated as: (AUC_oral / AUC_IV) * (Dose_IV / Dose_oral) * 100.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Hypothesized NF-κB signaling pathway inhibited by 17-Hydroxyisolathyrol.

Caption: Experimental workflow for assessing the bioavailability of 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. P-glycoprotein inhibitors of natural origin as potential tumor chemo-sensitizers: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Troubleshooting unexpected results in 17-Hydroxyisolathyrol experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 17-Hydroxyisolathyrol and related lathyrane diterpenoids in their experiments. The information is tailored for scientists in academic research and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what are its known biological activities?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane derivative isolated from the seeds of Euphorbia lathyris.[1][2] While specific data on 17-Hydroxyisolathyrol is limited, the broader class of lathyrane diterpenoids from Euphorbia lathyris has demonstrated notable biological activities, primarily anti-inflammatory and cytotoxic effects.[3][4][5]

Q2: What are the optimal storage and handling conditions for 17-Hydroxyisolathyrol?

A2: For long-term storage of a stock solution, it is recommended to store it at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes. The compound should be stored in a sealed container, protected from moisture and light.[1]

Q3: How should I prepare a stock solution of 17-Hydroxyisolathyrol?

A3: 17-Hydroxyisolathyrol is soluble in DMSO, with a solubility of up to 100 mg/mL.[1] When preparing the stock solution, it is crucial to use newly opened, hygroscopic DMSO and ultrasonic treatment may be necessary to achieve complete dissolution.[1] For in vivo experiments, a common solvent formulation is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

Q4: I am observing precipitation when preparing my working solution. What should I do?

A4: If you observe precipitation or phase separation during the preparation of your working solution, gentle heating and/or sonication can be used to aid dissolution.[1] For in vivo studies, it is recommended to prepare the working solution fresh on the day of use.[1]

Troubleshooting Unexpected Results

Issue 1: No significant anti-inflammatory effect observed in my cell-based assay.

• Possible Cause 1: Suboptimal Compound Concentration.

  • Troubleshooting Tip: Perform a dose-response experiment to determine the optimal concentration range for your specific cell line and assay. Lathyrane diterpenoids from Euphorbia lathyris have shown inhibitory effects on nitric oxide (NO) production at various concentrations.[6]

• Possible Cause 2: Inappropriate Assay for the Compound's Mechanism of Action.

  • Troubleshooting Tip: Lathyrane diterpenoids have been shown to reduce the mRNA levels of pro-inflammatory cytokines such as IL-6 and IL-1β in LPS-stimulated BV-2 microglial cells.[6] Consider using qPCR or ELISA to measure the expression of these specific cytokines.

• Possible Cause 3: Cell Line Insensitivity.

  • Troubleshooting Tip: The response to a compound can be cell-type specific. If possible, test the compound on a different, relevant cell line. For example, RAW264.7 macrophage cells are commonly used for anti-inflammatory studies of these compounds.[5]

Issue 2: High cytotoxicity observed, even at low concentrations.

• Possible Cause 1: The compound has potent cytotoxic effects on your chosen cell line.

  • Troubleshooting Tip: It is important to perform a cytotoxicity assay (e.g., MTT, MTS) in parallel with your functional assays to determine the non-toxic concentration range. Some lathyrane diterpenoids have shown significant cytotoxicity against various cancer cell lines.[4]

• Possible Cause 2: Solvent Toxicity.

  • Troubleshooting Tip: Ensure that the final concentration of the solvent (e.g., DMSO) in your working solution is not exceeding the tolerance level of your cells (typically <0.5%). Run a solvent control to assess its effect on cell viability.

Issue 3: Inconsistent results between experimental replicates.

• Possible Cause 1: Compound Instability.

  • Troubleshooting Tip: Prepare fresh working solutions for each experiment from a properly stored stock solution. Avoid repeated freeze-thaw cycles of the stock solution.[1]

• Possible Cause 2: Variability in Cell Culture Conditions.

  • Troubleshooting Tip: Maintain consistent cell passage numbers, seeding densities, and stimulation conditions (e.g., LPS concentration and incubation time) across all experiments.

Quantitative Data Summary

The following tables summarize the reported cytotoxic activities of lathyrane diterpenoids isolated from Euphorbia lathyris. Note that data for 17-Hydroxyisolathyrol itself is not currently available in the public domain.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Euphorbia factor L28	786-0 (Renal Cancer)	Cytotoxicity	9.43	[4]
Euphorbia factor L28	HepG2 (Liver Cancer)	Cytotoxicity	13.22	[4]

Experimental Protocols

Protocol 1: Nitric Oxide (NO) Production Assay in RAW264.7 Macrophages

• Cell Seeding: Seed RAW264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) at a final concentration of 1 µg/mL for 24 hours.

• NO Measurement: After incubation, collect 50 µL of the cell culture supernatant.

• Griess Assay: Add 50 µL of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) to the supernatant.

• Incubation and Reading: Incubate at room temperature for 10 minutes and measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite (B80452) concentration by comparing the absorbance with a sodium nitrite standard curve.

Protocol 2: Cytotoxicity Assay (MTT)

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment: Treat the cells with a range of concentrations of the test compound for the desired duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Shake the plate for 10 minutes and measure the absorbance at 490 nm.

• Calculation: Calculate the percentage of cell viability relative to the untreated control cells.

Visualizations

Caption: Experimental workflow for evaluating 17-Hydroxyisolathyrol.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. xcessbio.com [xcessbio.com]
• 3. Synthesis of New Lathyrane Diterpenoid Derivatives from Euphorbia lathyris and Evaluation of Their Anti-Inflammatory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diterpenoids from the seeds of Euphorbia lathyris and their anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diterpenoids from the seeds of Euphorbia lathyris and their effects on microglial nitric oxide production - PubMed [pubmed.ncbi.nlm.nih.gov]

Best practices for working with light-sensitive compounds like 17-Hydroxyisolathyrol

This technical support center provides guidance for researchers, scientists, and drug development professionals working with the light-sensitive compound 17-Hydroxyisolathyrol, a member of the lathyrane diterpenes class of molecules. The following information is based on best practices for handling photosensitive compounds and available data on lathyrane diterpenes.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and why is it considered light-sensitive?

17-Hydroxyisolathyrol is a lathyrane diterpenoid, a class of natural products known for a range of biological activities, including anti-inflammatory and cytotoxic effects.[1][2][3] Like many complex organic molecules, its structure contains chromophores that can absorb light, particularly UV and visible light. This absorption can lead to photochemical degradation, altering the compound's structure and compromising its biological activity.

Q2: How should I store solid 17-Hydroxyisolathyrol?

Solid 17-Hydroxyisolathyrol should be stored in conditions that minimize light exposure and prevent degradation. The primary considerations are light, temperature, and atmosphere.

Parameter	Recommendation	Rationale
Light	Store in an amber or opaque vial.[4][5] The vial should be placed inside a light-blocking secondary container or in a dark cabinet.	To prevent photochemical degradation.
Temperature	Store at -20°C to -80°C for long-term storage.[6]	To slow down potential thermal degradation and preserve stability.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	To prevent oxidation, which can be accelerated by light.
Container	Use a tightly sealed container to prevent moisture absorption.	Lathyrane diterpenes can be susceptible to hydrolysis.

Q3: What precautions should I take when preparing solutions of 17-Hydroxyisolathyrol?

When preparing solutions, it is crucial to minimize light exposure to prevent degradation of the compound in its more vulnerable dissolved state.

• Work in a dimly lit area: Whenever possible, perform all manipulations in a room with minimal lighting or under a fume hood with the light turned off.[4]

• Use amber-colored labware: Utilize amber glass vials, flasks, and cylinders to protect the solution from ambient light.[7]

• Wrap containers in aluminum foil: For additional protection, wrap clear glass containers and tubes with aluminum foil.[4][8]

• Prepare solutions fresh: Ideally, solutions should be prepared fresh for each experiment to minimize the duration of light exposure.

• Solvent choice: Use high-purity, degassed solvents to minimize reactive oxygen species that can contribute to photodegradation.

Q4: My experimental results with 17-Hydroxyisolathyrol are inconsistent. Could light exposure be the cause?

Yes, inconsistent results are a common sign of compound degradation due to light exposure.[7] If you observe variability in bioactivity, changes in chromatographic profiles (e.g., unexpected peaks), or a decrease in potency, photodegradation should be a primary suspect. A troubleshooting workflow can help identify the source of the issue.

Troubleshooting Guide

This guide addresses common issues encountered when working with 17-Hydroxyisolathyrol.

Issue 1: Low or no biological activity observed.

• Possible Cause: Degradation of 17-Hydroxyisolathyrol due to light exposure during storage or handling.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the solid compound and solutions have been stored according to the recommendations (see FAQs).

  • Assess Handling Procedures: Review your experimental workflow to identify any steps where the compound might be exposed to light for extended periods.

  • Perform a Quality Control Check: Analyze a sample of your stock solution using a suitable analytical method like HPLC or LC-MS to check for the presence of the parent compound and any degradation products. Compare this to a freshly prepared solution from a new vial of the solid compound.

Issue 2: Extra peaks appear in my analytical chromatogram (e.g., HPLC, LC-MS).

• Possible Cause: Photodegradation of 17-Hydroxyisolathyrol is leading to the formation of new chemical entities.

• Troubleshooting Steps:

  • Protect Samples During Analysis: Ensure that autosampler vials are amber or wrapped in foil. Minimize the time samples spend in the autosampler before injection.

  • Compare to a Control: Analyze a "dark" control sample that has been handled with maximum protection from light and compare its chromatogram to a sample that has been intentionally exposed to light for a short period. This can help confirm if the extra peaks are light-induced.

  • Review Solvent Purity: Ensure that the solvents used for sample preparation and chromatography are of high purity and free of contaminants that could react with the compound.

Issue 3: Difficulty dissolving the compound.

• Possible Cause: While not directly related to light sensitivity, solubility issues can impact experimental outcomes. Lathyrane diterpenes are often lipophilic.[3]

• Troubleshooting Steps:

  • Select an Appropriate Solvent: Consult literature for suitable solvents for lathyrane diterpenes. Common choices for lipophilic compounds include DMSO, ethanol, or other organic solvents.

  • Use Sonication: Gentle sonication in a water bath can aid in dissolution.

  • Prepare a Concentrated Stock: Prepare a concentrated stock solution in a good solvent (e.g., DMSO) and then dilute it into your aqueous experimental medium. Be mindful of the final solvent concentration in your assay.

Experimental Protocols

Protocol 1: General Handling and Solution Preparation

• Preparation: Before retrieving the solid 17-Hydroxyisolathyrol from storage, prepare your workspace. Dim the lights and gather all necessary amber-colored labware or have aluminum foil ready.

• Equilibration: Allow the container of solid compound to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Weigh the desired amount of the compound quickly and efficiently. If possible, use a balance in a dimly lit area.

• Dissolution: Add the appropriate solvent to the solid compound in an amber vial. Cap the vial tightly and vortex or sonicate gently until the solid is fully dissolved.

• Storage of Solution: If the solution is not for immediate use, flush the vial with an inert gas (argon or nitrogen), seal tightly with a parafilm-wrapped cap, and store at -20°C or -80°C in a dark location.

Protocol 2: Photostability Assessment

This protocol provides a basic framework to assess the light sensitivity of 17-Hydroxyisolathyrol under your specific laboratory conditions.

• Sample Preparation:

  • Prepare a solution of 17-Hydroxyisolathyrol at a known concentration in your experimental solvent.

  • Aliquot the solution into two sets of transparent vials.

  • Wrap one set of vials completely in aluminum foil (these are your "dark" controls).

• Exposure:

  • Place both the exposed and dark control vials on a lab bench under ambient light conditions for a defined period (e.g., 1, 2, 4, and 8 hours).

• Analysis:

  • At each time point, take a sample from one exposed vial and its corresponding dark control.

  • Analyze the samples immediately by a stability-indicating analytical method (e.g., HPLC with a UV detector).

• Data Interpretation:

  • Compare the peak area of the parent 17-Hydroxyisolathyrol compound in the exposed samples to the dark controls at each time point. A significant decrease in the peak area in the exposed samples indicates photodegradation.

  • Observe the appearance of new peaks in the chromatograms of the exposed samples, which correspond to degradation products.

Visualizations

Caption: A typical experimental workflow for handling 17-Hydroxyisolathyrol.

References

• 1. Enhancing Structural Diversity of Lathyrane Derivatives through Biotransformation by the Marine-Derived Actinomycete Streptomyces puniceus BC-5GB.11 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 5. How To [chem.rochester.edu]
• 6. butterfliesnow.com [butterfliesnow.com]
• 7. benchchem.com [benchchem.com]
• 8. camlab.co.uk [camlab.co.uk]

Technical Support Center: Managing Batch-to-Batch Variation of 17-Hydroxyisolathyrol from Natural Sources

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the batch-to-batch variation of 17-Hydroxyisolathyrol isolated from its natural source, the seeds of Euphorbia lathyris.

Frequently Asked Questions (FAQs)

Q1: What is 17-Hydroxyisolathyrol and what is its primary natural source?

A1: 17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid. Its primary natural source is the seeds of the plant Euphorbia lathyris, commonly known as caper spurge or mole plant.

Q2: What are the main causes of batch-to-batch variation in 17-Hydroxyisolathyrol preparations?

A2: Batch-to-batch variation of 17-Hydroxyisolathyrol is multifactorial, stemming from the inherent biological variability of the source material and inconsistencies in processing. Key factors include:

• Genetic and Environmental Variability of Euphorbia lathyris : Differences in plant genetics, geographical location, climate, soil conditions, and harvest time can significantly impact the concentration of 17-Hydroxyisolathyrol and its related compounds in the seeds.

• Storage Conditions : Improper storage of seeds can lead to degradation of the target compound.

• Extraction Method and Parameters : The choice of solvent, extraction time, and temperature can affect the yield and purity of the extracted compound.[1][2]

• Purification Process : Variations in the purification process can lead to differing levels of impurities in the final product.

Q3: How can I assess the purity and consistency of my 17-Hydroxyisolathyrol batches?

A3: High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are the recommended analytical methods for assessing the purity and consistency of 17-Hydroxyisolathyrol batches. These techniques allow for the quantification of the active compound and the identification and quantification of related impurities.

Q4: What are the known biological activities and signaling pathways associated with 17-Hydroxyisolathyrol?

A4: While specific signaling pathways for 17-Hydroxyisolathyrol are still under active investigation, related compounds with anti-inflammatory properties often modulate key signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are crucial regulators of the inflammatory response.

Troubleshooting Guides

This section provides solutions to common problems encountered during the extraction, purification, and analysis of 17-Hydroxyisolathyrol.

Extraction and Purification Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Low Yield of 17-Hydroxyisolathyrol	1. Poor quality of Euphorbia lathyris seeds.2. Inefficient extraction solvent or method.3. Suboptimal extraction parameters (time, temperature).4. Degradation of the compound during extraction.	1. Source seeds from a reputable supplier with documented quality control.2. Experiment with different solvent systems (e.g., ethanol (B145695), methanol (B129727), ethyl acetate). Consider advanced extraction techniques like supercritical fluid extraction.3. Optimize extraction time and temperature. Perform a time-course study to determine the optimal extraction duration.4. Use moderate temperatures to prevent thermal degradation.
High Levels of Impurities	1. Co-extraction of related compounds.2. Ineffective purification strategy.	1. Use a selective solvent system to minimize the extraction of impurities.2. Employ multi-step purification, including different chromatographic techniques (e.g., silica (B1680970) gel chromatography followed by reversed-phase chromatography).
Inconsistent Purity Between Batches	1. Variability in the raw plant material.2. Inconsistent application of extraction and purification protocols.	1. Standardize the source of plant material as much as possible.2. Strictly adhere to a validated and documented Standard Operating Procedure (SOP) for extraction and purification.

Disclaimer : The following quantitative data is illustrative and intended to represent typical batch-to-batch variation. Actual results will vary based on specific experimental conditions.

Illustrative Batch-to-Batch Variation Data

Batch ID	Extraction Yield (%) *	Purity by HPLC (%)	Major Impurity A (%)	Major Impurity B (%)
BATCH-001	0.85	95.2	1.8	0.9
BATCH-002	0.72	92.1	3.5	1.2
BATCH-003	0.91	96.5	1.1	0.7

*Yield based on the dry weight of Euphorbia lathyris seeds.

Analytical (HPLC/LC-MS) Issues

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Peak Shape or Resolution in HPLC	1. Inappropriate column or mobile phase.2. Column degradation.3. Sample overload.	1. Optimize the mobile phase composition and gradient. Test different C18 columns from various manufacturers.2. Flush the column or replace it if necessary.3. Reduce the injection volume or sample concentration.
Inconsistent Retention Times	1. Fluctuations in mobile phase composition or flow rate.2. Temperature variations.	1. Ensure proper mixing and degassing of the mobile phase. Check the HPLC pump for leaks or pressure fluctuations.2. Use a column oven to maintain a consistent temperature.
Poor Sensitivity in LC-MS/MS	1. Suboptimal ionization source parameters.2. Matrix effects.	1. Optimize source parameters (e.g., capillary voltage, gas flow, temperature).2. Improve sample clean-up to remove interfering matrix components. Use an internal standard.

Experimental Protocols

Protocol 1: Extraction and Purification of 17-Hydroxyisolathyrol

This protocol is a composite based on established methods for isolating lathyrane diterpenoids from Euphorbia lathyris seeds.[1]

• Seed Preparation : Grind dried Euphorbia lathyris seeds into a fine powder.

• Defatting : Extract the powdered seeds with petroleum ether to remove lipids.

• Ethanolic Extraction : Reflux the defatted seed powder with 95% ethanol three times, for three hours each time.[1]

• Solvent Partitioning : Combine the ethanolic extracts, concentrate under reduced pressure, and suspend the residue in water. Sequentially partition the aqueous suspension with ethyl acetate (B1210297) and n-butanol.

• Silica Gel Chromatography : Subject the ethyl acetate fraction to column chromatography on silica gel, eluting with a gradient of hexane (B92381) and ethyl acetate.

• Sephadex LH-20 Chromatography : Further purify the fractions containing 17-Hydroxyisolathyrol using a Sephadex LH-20 column with methanol as the eluent.

• Reversed-Phase HPLC : Perform final purification using preparative reversed-phase HPLC to obtain highly pure 17-Hydroxyisolathyrol.

Protocol 2: HPLC Analysis of 17-Hydroxyisolathyrol

This is a representative HPLC method for the analysis of 17-Hydroxyisolathyrol.

• Column : C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase : A gradient of acetonitrile (B52724) and water.

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient :

  • 0-20 min: 30-70% B

  • 20-25 min: 70-100% B

  • 25-30 min: 100% B

• Flow Rate : 1.0 mL/min

• Detection : UV at 230 nm

• Injection Volume : 10 µL

• Column Temperature : 30°C

Protocol 3: LC-MS/MS Analysis of 17-Hydroxyisolathyrol

This is a representative LC-MS/MS method for sensitive quantification.

• LC System : UHPLC with a C18 column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase : Same as HPLC method, with a flow rate of 0.3 mL/min.

• Mass Spectrometer : Triple quadrupole mass spectrometer.

• Ionization Mode : Electrospray Ionization (ESI), positive mode.

• MRM Transitions : Specific precursor-to-product ion transitions for 17-Hydroxyisolathyrol and an internal standard should be determined by direct infusion.

Visualizations

Signaling Pathways

Caption: Putative anti-inflammatory signaling pathway of 17-Hydroxyisolathyrol.

Experimental Workflow

Caption: Workflow for the extraction and purification of 17-Hydroxyisolathyrol.

Logical Relationship: Factors Influencing Batch Variation

Caption: Factors contributing to batch-to-batch variation.

References

• 1. Mechanism of Action of Cytotoxic Compounds from the Seeds of Euphorbia lathyris - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN101715790B - Active material extracted from euphorbia lathyris and application thereof - Google Patents [patents.google.com]

Technical Support Center: Optimizing Cryopreservation of 17-Hydroxyisolathyrol Stock Solutions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the optimal handling, storage, and troubleshooting of 17-Hydroxyisolathyrol stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 17-Hydroxyisolathyrol?

A1: 17-Hydroxyisolathyrol is soluble in Dimethyl Sulfoxide (DMSO). For optimal results, use a fresh, sealed bottle of anhydrous (dry) DMSO to minimize water contamination, which can affect solubility.[1]

Q2: How can I improve the dissolution of 17-Hydroxyisolathyrol in DMSO?

A2: If you encounter solubility issues, gentle warming and sonication can aid dissolution.[2] Place the vial in a water bath at 37°C for 10-15 minutes or in a bath sonicator for 15-30 minutes.[1] Vigorous vortexing for 2-5 minutes can also help.[1]

Q3: What are the recommended storage temperatures and durations for 17-Hydroxyisolathyrol stock solutions?

A3: For long-term storage, it is recommended to store aliquoted stock solutions at -80°C for up to 6 months. For short-term storage, -20°C for up to 1 month is advised.[2] Always store solutions in tightly sealed vials, protected from moisture and light.[2]

Q4: Why is it important to aliquot my stock solution?

A4: Aliquoting the stock solution into single-use volumes is crucial to avoid repeated freeze-thaw cycles.[3] Multiple freeze-thaw cycles can lead to degradation of the compound, evaporation of the solvent, and introduction of moisture, all of which can compromise the integrity and concentration of your stock solution.[4][5][6]

Q5: My 17-Hydroxyisolathyrol solution, which was previously clear, now shows precipitation. What should I do?

A5: Precipitation can occur due to temperature fluctuations.[1] If crystals are observed, you can try to redissolve the compound by following the gentle warming and sonication procedures mentioned in A2. To prevent this, ensure the solution is stored at a constant temperature and consider preparing smaller, single-use aliquots.

Troubleshooting Guides

Issue 1: 17-Hydroxyisolathyrol powder is not dissolving in DMSO.

• Possible Cause 1: Insufficient Solvent Volume.

  • Solution: Ensure you are using the correct volume of DMSO for the amount of compound. Refer to the preparation table for guidance.

• Possible Cause 2: Low-Quality or Hydrated DMSO.

  • Solution: Use a fresh, high-purity, anhydrous grade of DMSO. DMSO is hygroscopic and can absorb moisture from the air, which can reduce its solvating power for certain compounds.[5][7]

• Possible Cause 3: Insufficient Agitation/Energy.

  • Solution: After adding DMSO, vortex the solution vigorously. If particles remain, utilize an ultrasonic bath or gently warm the solution to 37°C to facilitate dissolution.[1][2]

Issue 2: Inconsistent experimental results using the same stock solution.

• Possible Cause 1: Compound Degradation.

  • Solution: This may be due to improper storage or exceeding the recommended storage duration. Ensure the stock solution is stored at the correct temperature, protected from light, and within its stability period.[2] Avoid repeated freeze-thaw cycles by using fresh single-use aliquots for each experiment.[3]

• Possible Cause 2: Inaccurate Pipetting of Small Volumes.

  • Solution: When preparing working solutions, the small volumes of concentrated stock required can be a source of error. Use calibrated pipettes and consider preparing an intermediate dilution in DMSO before the final dilution into your aqueous experimental medium.

• Possible Cause 3: Precipitation upon Dilution in Aqueous Media.

  • Solution: When diluting the DMSO stock into an aqueous buffer or cell culture medium, the compound may precipitate. To prevent this, add the DMSO stock to the aqueous solution while gently vortexing to ensure rapid dispersion.[1] Keep the final DMSO concentration in your assay as low as possible (typically ≤0.1%) and include a vehicle control with the same DMSO concentration.

Data Presentation

Table 1: Recommended Storage Conditions for 17-Hydroxyisolathyrol Stock Solutions

Storage Temperature	Duration	Key Considerations
-80°C	Up to 6 months	Recommended for long-term storage.
-20°C	Up to 1 month	Suitable for short-term storage.

Data sourced from MedchemExpress.[2]

Table 2: Preparation of 17-Hydroxyisolathyrol Stock Solutions in DMSO

Desired Concentration	Mass of Compound (for 1 mL)	Volume of DMSO
1 mM	0.35 mg	1 mL
5 mM	1.75 mg	1 mL
10 mM	3.50 mg	1 mL

Calculations are based on a molecular weight of 350.45 g/mol .[4]

Experimental Protocols

Protocol: Preparation of a 10 mM 17-Hydroxyisolathyrol Stock Solution in DMSO

Materials:

• 17-Hydroxyisolathyrol solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic water bath (optional)

• Water bath set to 37°C (optional)

Procedure:

• Equilibration: Allow the vial of solid 17-Hydroxyisolathyrol and the sealed bottle of anhydrous DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

• Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully weigh 3.50 mg of 17-Hydroxyisolathyrol into the tube.

• Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the compound.

• Mixing: Tightly cap the tube and vortex vigorously for 2-5 minutes. Visually inspect the solution against a light source to ensure all solid has dissolved.

• Assisted Dissolution (if necessary): If undissolved particles remain:

  • Warming: Place the tube in a 37°C water bath for 10-15 minutes, followed by vortexing.

  • Sonication: Alternatively, place the tube in an ultrasonic water bath for 15-30 minutes, followed by vortexing.

• Aliquoting: Once the solution is clear and homogenous, dispense it into smaller, single-use, tightly sealed cryovials. This will prevent contamination and degradation from repeated freeze-thaw cycles.

• Storage: Label the aliquots clearly with the compound name, concentration, date, and solvent. For long-term storage (up to 6 months), place the aliquots in a -80°C freezer. For short-term storage (up to 1 month), a -20°C freezer is sufficient.[2]

Visualizations

Caption: Troubleshooting workflow for common issues with stock solutions.

Caption: Potential modulation of an inflammatory pathway by 17-Hydroxyisolathyrol.

References

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. What are some of the challenges in cryopreservation? | PanTHERA CryoSolutions [pantheracryo.com]
• 4. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. Freeze-Thaw Cycles and Their Impact on Pharmaceutical Stability – StabilityStudies.in [stabilitystudies.in]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing the anti-inflammatory activity of 17-Hydroxyisolathyrol with other diterpenoids

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the anti-inflammatory activity of lathyrane diterpenoids, a class of natural products primarily isolated from the plant genus Euphorbia. While this report aims to compare 17-Hydroxyisolathyrol with other diterpenoids, a thorough review of the available scientific literature did not yield specific quantitative data on the anti-inflammatory activity of 17-Hydroxyisolathyrol itself. Therefore, this guide will focus on comparing the anti-inflammatory effects of a series of structurally related and well-characterized lathyrane diterpenoids, providing valuable context for the potential therapeutic applications of this compound class. The primary measure for comparison is the half-maximal inhibitory concentration (IC50) for nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage RAW 264.7 cells, a standard in vitro assay for assessing anti-inflammatory potential.

Quantitative Comparison of Anti-inflammatory Activity

The anti-inflammatory efficacy of various lathyrane diterpenoids has been evaluated by measuring their ability to inhibit the production of nitric oxide (NO), a key inflammatory mediator. The following table summarizes the IC50 values for NO inhibition by a selection of lathyrane diterpenoids isolated from Euphorbia lathyris. Lower IC50 values indicate greater potency.

Compound	IC50 for NO Inhibition (µM) in LPS-stimulated RAW 264.7 cells	Reference
Lathyrane Diterpenoid Hybrid (8d1)	1.55 ± 0.68	[1]
Lathyrane Diterpenoid (Compound 1)	3.0 ± 1.1	[2][3]
Lathyrane Diterpenoids (General Range)	2.6 - 26.0	[2][3]
18 Lathyrane-type Diterpenoids (General Range)	11.2 - 52.2

Key Signaling Pathway: NF-κB Inhibition

A common mechanism underlying the anti-inflammatory activity of many lathyrane diterpenoids is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2] NF-κB is a crucial transcription factor that regulates the expression of numerous pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which is responsible for the production of NO in inflammatory conditions.

Experimental Protocols

The anti-inflammatory activity of the compared diterpenoids was primarily assessed using an in vitro nitric oxide (NO) inhibition assay with LPS-stimulated RAW 264.7 macrophages.

Nitric Oxide (NO) Production Assay in RAW 264.7 Macrophages

1. Cell Culture and Seeding:

• Murine macrophage cell line RAW 264.7 is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• For the assay, cells are seeded into 96-well plates at a density of approximately 1 x 10^5 to 5 x 10^5 cells/well and allowed to adhere for 12-24 hours.[4][5][6]

2. Compound Treatment and Stimulation:

• After adherence, the culture medium is replaced with fresh medium.

• Cells are pre-treated with various concentrations of the test diterpenoids (or a vehicle control) for 1-2 hours.[6]

• Subsequently, inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.[4][5]

• The plates are then incubated for another 24 hours.

3. Measurement of Nitric Oxide (Nitrite) Production:

• After the incubation period, the concentration of nitrite (B80452) (a stable metabolite of NO) in the cell culture supernatant is measured using the Griess reagent.[4]

• An equal volume of the supernatant from each well is mixed with the Griess reagent (typically a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• The mixture is incubated at room temperature for a short period (e.g., 10-15 minutes) to allow for a colorimetric reaction to occur.

• The absorbance of the resulting azo dye is measured using a microplate reader at a wavelength of approximately 540 nm.

4. Data Analysis:

• The concentration of nitrite in each sample is determined by comparing its absorbance to a standard curve generated with known concentrations of sodium nitrite.

• The percentage of NO production inhibition is calculated relative to the LPS-stimulated control group.

• The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined from a dose-response curve.

Conclusion

The available data strongly suggest that lathyrane diterpenoids from Euphorbia lathyris represent a promising class of compounds with significant anti-inflammatory properties. Several members of this family have demonstrated potent inhibition of nitric oxide production in vitro, with some exhibiting IC50 values in the low micromolar range. The primary mechanism of action for many of these compounds appears to be the modulation of the NF-κB signaling pathway. While specific anti-inflammatory data for 17-Hydroxyisolathyrol is not currently available in the public domain, its structural similarity to other active lathyrane diterpenoids suggests that it may also possess anti-inflammatory activity. Further experimental investigation is warranted to elucidate the specific biological activities of 17-Hydroxyisolathyrol and to fully understand the structure-activity relationships within this interesting class of natural products. This would be a crucial step in evaluating its potential for development as a novel anti-inflammatory agent.

References

• 1. New lathyrane diterpenoid hybrids have anti-inflammatory activity through the NF-κB signaling pathway and autophagy – ScienceOpen [scienceopen.com]
• 2. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Anti-Inflammatory Activity and ROS Regulation Effect of Sinapaldehyde in LPS-Stimulated RAW 264.7 Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Head-to-Head Comparison of a Novel Natural Compound and Traditional Anti-Inflammatory Drugs

A note on the selected compound: Due to the limited availability of public experimental data on 17-Hydroxyisolathyrol, this guide utilizes Hydroxytyrosol, a well-researched natural phenolic compound found in olives, as a representative natural anti-inflammatory agent. This allows for a comprehensive comparison with established non-steroidal anti-inflammatory drugs (NSAIDs) based on available scientific literature.

Inflammation is a critical biological response, but its chronic presence is a hallmark of numerous diseases. The search for novel anti-inflammatory agents with improved efficacy and safety profiles is a key focus in drug development. This guide provides a head-to-head comparison of Hydroxytyrosol with widely used NSAIDs, offering insights for researchers and drug development professionals.

Quantitative Comparison of Anti-Inflammatory Activity

The following table summarizes the effects of Hydroxytyrosol and common NSAIDs on key inflammatory mediators. Data is compiled from various in vitro and in vivo studies to provide a comparative overview.

Compound/Drug	Target/Assay	Effect	Concentration/Dosage	Model System
Hydroxytyrosol	TNF-α secretion	Dose-dependent reduction	10 - 100 µM	LPS-stimulated THP-1 human monocytes
IL-1β expression	Downregulation	10 - 80 µM	LPS-stimulated RAW264.7 murine macrophages[1]
IL-6 secretion	Reduction	50 µM	ex vivo murine peritoneal macrophages[1]
COX-2 expression	Significantly lower expression	Not specified	Colonic biopsies from ulcerative colitis patients[2]
NF-κB activation	Suppression	10 - 80 µM	LPS-stimulated RAW264.7 murine macrophages[1]
Ibuprofen (B1674241)	COX-1 and COX-2	Non-selective inhibition	Varies	In vitro and in vivo models
Diclofenac (B195802)	COX-1 and COX-2	Non-selective inhibition	Varies	In vitro and in vivo models
Celecoxib	COX-2	Selective inhibition	Varies	In vitro and in vivo models

LPS: Lipopolysaccharide; TNF-α: Tumor Necrosis Factor-alpha; IL-1β: Interleukin-1 beta; IL-6: Interleukin-6; COX: Cyclooxygenase; NF-κB: Nuclear Factor kappa B.

Mechanism of Action: A Signaling Pathway Perspective

Many anti-inflammatory compounds exert their effects by modulating key signaling pathways. The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response, controlling the expression of pro-inflammatory cytokines and enzymes like COX-2.[1] Hydroxytyrosol has been shown to suppress NF-κB activation, which is a key mechanism of its anti-inflammatory action.[1]

Caption: Simplified NF-κB signaling pathway and a point of inhibition by Hydroxytyrosol.

In contrast, NSAIDs primarily function by inhibiting the activity of cyclooxygenase (COX) enzymes.[3] Non-selective NSAIDs like ibuprofen and diclofenac inhibit both COX-1 and COX-2.[3] COX-1 is involved in maintaining the stomach lining, and its inhibition can lead to gastrointestinal side effects.[3] COX-2 is primarily involved in the inflammatory response.[3] Selective COX-2 inhibitors, such as celecoxib, were developed to reduce the risk of these stomach-related issues.[3]

Experimental Protocols

A standardized in vitro assay to evaluate the anti-inflammatory potential of a compound often involves the following steps:

Protocol: In Vitro Anti-Inflammatory Assay using Macrophages

• Cell Culture: Culture a suitable macrophage cell line (e.g., RAW264.7 or THP-1) in appropriate media and conditions until they reach a desired confluency.

• Cell Seeding: Seed the cells into multi-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound (e.g., Hydroxytyrosol) for a specified duration (e.g., 1-2 hours). Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known NSAID).

• Inflammatory Stimulation: Induce an inflammatory response by adding Lipopolysaccharide (LPS) to the cell media (except for the negative control wells) and incubate for a specific period (e.g., 18-24 hours).

• Supernatant Collection: Collect the cell culture supernatant to measure the levels of secreted inflammatory mediators.

• Quantification of Inflammatory Markers: Use Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of pro-inflammatory cytokines such as TNF-α and IL-6 in the collected supernatants.

• Cell Viability Assay: Perform a cell viability assay (e.g., MTT or WST-1) on the remaining cells to ensure that the observed anti-inflammatory effects are not due to cytotoxicity of the compound.

• Data Analysis: Normalize the cytokine levels to the vehicle control and calculate the IC50 value (the concentration at which the compound inhibits 50% of the inflammatory response).

Caption: A typical experimental workflow for in vitro anti-inflammatory compound screening.

Concluding Remarks

Hydroxytyrosol demonstrates significant anti-inflammatory properties by modulating key signaling pathways like NF-κB and reducing the production of pro-inflammatory cytokines.[1] This mechanism of action is distinct from that of traditional NSAIDs, which primarily target COX enzymes.[3] The multi-target effect of natural compounds like Hydroxytyrosol may offer a broader therapeutic window and potentially a better safety profile, particularly concerning the gastrointestinal side effects associated with non-selective NSAIDs. Further research, including robust clinical trials, is necessary to fully elucidate the therapeutic potential of Hydroxytyrosol and other novel natural compounds in the management of inflammatory diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Hydroxytyrosol, Tyrosol and Derivatives and Their Potential Effects on Human Health - PMC [pmc.ncbi.nlm.nih.gov]
• 3. List of NSAIDs from strongest to weakest [medicalnewstoday.com]

Validating the Mechanism of Action of 17-Hydroxyisolathyrol: A Comparative Guide to Molecular Probes and Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies to validate the mechanism of action of 17-Hydroxyisolathyrol, a lathyrane diterpenoid with potential therapeutic applications. While quantitative data for 17-Hydroxyisolathyrol is not extensively available in current literature, this document outlines the experimental approaches and benchmarks against well-characterized alternative compounds to facilitate further investigation. Lathyrane diterpenoids are widely recognized as modulators of Protein Kinase C (PKC), a key enzyme in cellular signaling that often impacts the NF-κB pathway, a critical regulator of inflammation and cell survival.

Performance Comparison of 17-Hydroxyisolathyrol and Alternatives

Compound	Target(s)	Assay Type	Reported IC50/EC50	Reference
17-Hydroxyisolathyrol	Proposed: Protein Kinase C (PKC)	-	Data not available	-
Phorbol 12-Myristate 13-Acetate (PMA)	Protein Kinase C (PKC)	PKC Activation	Active at nanomolar concentrations	[1][2]
Bryostatin-1	Protein Kinase C (PKC)	PKC Activation	Sub-nanomolar to nanomolar EC50	[3][4]
PS-1145	IκB Kinase (IKK)	IKK Inhibition	88 nM	[5]
Lathyrane Diterpenoid (Jatropodagin A)	Not specified	Cytotoxicity (Saos-2 cells)	8.08 µM
Lathyrane Diterpenoid (Euphorbia Factor L28)	Not specified	Cytotoxicity (786-0 cells)	9.43 µM

Experimental Protocols for Mechanism of Action Validation

To elucidate the precise mechanism of action of 17-Hydroxyisolathyrol, a series of robust experimental protocols are required. These assays are designed to confirm target engagement, quantify enzymatic activity, and assess downstream cellular effects.

Protein Kinase C (PKC) Activity Assay

This assay directly measures the ability of 17-Hydroxyisolathyrol to modulate the enzymatic activity of PKC isoforms.

Principle: The assay quantifies the transfer of a phosphate (B84403) group from ATP to a specific PKC substrate peptide. This can be measured using either a radioactive label (³²P-ATP) or a non-radioactive method such as a fluorescence-based assay.

Protocol (ELISA-based):

• Plate Preparation: A 96-well microtiter plate is pre-coated with a specific PKC substrate peptide (e.g., KRTLRR).

• Reagent Preparation: Prepare assay buffers, purified PKC enzyme, ATP solution, and the test compound (17-Hydroxyisolathyrol) at various concentrations.

• Kinase Reaction:

  • Add the purified PKC enzyme to each well.

  • Add the test compound or vehicle control.

  • Initiate the kinase reaction by adding a solution containing ATP and necessary cofactors (e.g., phospholipids, diacylglycerol, Ca²⁺).

  • Incubate the plate at 30°C for a defined period (e.g., 30-60 minutes).

• Detection:

  • Wash the plate to remove excess ATP and enzyme.

  • Add a phosphospecific primary antibody that recognizes the phosphorylated substrate. Incubate at room temperature.

  • Wash the plate and add a horseradish peroxidase (HRP)-conjugated secondary antibody. Incubate at room temperature.

  • Wash the plate and add a chromogenic substrate (e.g., TMB).

  • Stop the reaction with a stop solution and measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of PKC inhibition or activation compared to the control and determine the IC50 or EC50 value.

NF-κB Luciferase Reporter Assay

This cell-based assay determines if 17-Hydroxyisolathyrol affects the transcriptional activity of NF-κB.

Principle: Cells are engineered to express a luciferase reporter gene under the control of a promoter containing NF-κB binding sites. Activation of the NF-κB pathway leads to the expression of luciferase, which can be quantified by measuring luminescence.

Protocol:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293) in 96-well plates.

  • Transfect the cells with a plasmid containing the NF-κB-luciferase reporter construct. A co-transfection with a control reporter (e.g., Renilla luciferase) is recommended for normalization.

• Compound Treatment and Stimulation:

  • After 24 hours, treat the cells with various concentrations of 17-Hydroxyisolathyrol for a specified pre-incubation time.

  • Stimulate the cells with an NF-κB activator (e.g., TNF-α or PMA) to induce pathway activation. Include unstimulated and vehicle-treated controls.

• Cell Lysis: After the stimulation period (typically 6-24 hours), wash the cells with PBS and lyse them using a passive lysis buffer.

• Luminescence Measurement:

  • Transfer the cell lysates to an opaque 96-well plate.

  • Add the luciferase assay substrate to each well.

  • Measure the firefly luciferase activity using a luminometer.

  • If a normalization control was used, measure its activity as well.

• Data Analysis: Normalize the NF-κB-driven luciferase activity to the control reporter activity. Calculate the fold change in NF-κB activity relative to the stimulated control and determine the inhibitory concentration.

Biotinylated Molecular Probe Pull-Down Assay

This assay is designed to identify the direct binding partners of 17-Hydroxyisolathyrol from a complex protein mixture, such as a cell lysate.

Principle: A biotinylated version of 17-Hydroxyisolathyrol is synthesized to serve as a "bait" molecule. This probe is incubated with cell lysate, and any proteins that bind to it are "pulled down" using streptavidin-coated beads. The captured proteins are then identified by mass spectrometry or Western blotting.

Protocol:

• Probe Synthesis: Synthesize a biotinylated analog of 17-Hydroxyisolathyrol. A linker arm is typically used to minimize steric hindrance.

• Cell Lysate Preparation: Prepare a whole-cell lysate from a relevant cell line under non-denaturing conditions.

• Binding and Pull-Down:

  • Incubate the biotinylated 17-Hydroxyisolathyrol probe with the cell lysate to allow for binding to target proteins.

  • Add streptavidin-coated magnetic or agarose (B213101) beads to the mixture and incubate to capture the biotinylated probe-protein complexes.

  • Use a magnet or centrifugation to collect the beads.

  • Wash the beads several times with lysis buffer to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the bound proteins from the beads using a high-salt buffer, a low pH buffer, or by boiling in SDS-PAGE sample buffer.

  • Separate the eluted proteins by SDS-PAGE.

  • Visualize the proteins by Coomassie or silver staining.

  • For protein identification, excise the protein bands of interest and analyze them by mass spectrometry (e.g., LC-MS/MS).

  • Alternatively, perform a Western blot using an antibody against a suspected target protein (e.g., PKC).

Visualizing the Mechanism of Action

The following diagrams illustrate the proposed signaling pathway, the experimental workflow for target validation, and the logical relationship between 17-Hydroxyisolathyrol and its potential cellular effects.

Caption: Proposed signaling pathway for 17-Hydroxyisolathyrol.

Caption: Experimental workflow for validating the mechanism of action.

Caption: Logical relationship of 17-Hydroxyisolathyrol's proposed action.

References

• 1. 17-beta-hydroxysteroid dehydrogenase 14 Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 2. Anti-Inflammatory and Antioxidant Activity of Hydroxytyrosol and 3,4-Dihydroxyphenyglycol Purified from Table Olive Effluents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Probes for Photoaffinity Labelling of Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic Lathyrane-Type Diterpenes from Seeds of Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for Steroid Quantification: A Focus on 17α-Hydroxyprogesterone

For researchers, scientists, and professionals in drug development, the accurate quantification of steroids is paramount. This guide provides a comprehensive comparison of analytical methods for the quantification of 17α-Hydroxyprogesterone (17-OHP), a key metabolic precursor of cortisol. Elevated levels of 17-OHP are an indicator of congenital adrenal hyperplasia. While the focus is on 17-OHP, the principles of cross-validation and the methodologies discussed are broadly applicable to other structurally similar steroids, including 17-Hydroxyisolathyrol.

This guide delves into the performance of three common analytical techniques: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), and High-Performance Thin-Layer Chromatography (HPTLC). We will explore their respective strengths and weaknesses, supported by experimental data, to aid in the selection of the most appropriate method for your research needs.

Quantitative Performance Comparison

The selection of an analytical method is often a trade-off between sensitivity, specificity, and throughput. The following table summarizes the key performance parameters for the quantification of 17-OHP and related steroids using HPLC-UV, LC-MS/MS, and HPTLC.

Parameter	HPLC-UV	LC-MS/MS	HPTLC
Linearity Range	1.21–1000.00 ng/mL (for aqueous samples)[1]	0.156 to 80 nmol/L[2]	100-500 ng/band
Limit of Detection (LOD)	0.40 ng/mL (for aqueous samples)[1]	1 pg/mL to 5 pg/mL for various steroids[3]	15.48 ng/band
Limit of Quantification (LOQ)	0.2 nmol/L[2]	0.5 pg/mL to 5 pg/mL for various steroids[3]	46.92 ng/band
Accuracy (% Recovery)	87–103% (for aqueous samples)[1]	100% at 0.9 nmol/L[2]	101.67-103.61%[4]
Precision (%RSD)	0.4–3.6% (intra-day and inter-day for aqueous samples)[1]	Intra-assay: 7.4% at 7 nmol/L; Inter-assay: 7.9% to 15.4%[2]	< 2%[4]
Specificity	Good, but may have interference from structurally similar compounds.	Excellent, due to mass-to-charge ratio detection.	Moderate, relies on chromatographic separation and derivatization.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and cross-validation of analytical methods. Below are representative protocols for each of the discussed techniques.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) for 17α-Hydroxyprogesterone

This method is suitable for the quantification of 17-OHP in aqueous and urine samples.

• Sample Preparation: A polydimethylsiloxane (B3030410) (PDMS) stir bar is used to extract the hormone from the sample matrix. The extraction and subsequent desorption steps are optimized using response surface methodology.[1]

• Chromatographic Conditions:

  • Mobile Phase: A mixture of Methanol (B129727):H2O (60:40 v/v) is used at a flow rate of 1.0 mL/min.[1]

  • Column: A suitable reversed-phase column is employed.

  • Detection: The UV detector is set at a wavelength of 240 nm or 254 nm.[1]

• Validation: The method is validated for linearity, accuracy, precision, and limits of detection and quantification.[1]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for 17α-Hydroxyprogesterone

LC-MS/MS offers high sensitivity and specificity, making it a gold standard for steroid analysis in biological matrices.

• Sample Preparation: A deuterated internal standard (17α-hydroxyprogesterone-d8) is added to the serum sample, followed by solid-phase extraction (SPE).[2]

• Chromatographic Conditions:

  • Column: A C16-amide reverse-phase column is used for separation.[2]

  • Mobile Phase: A gradient elution is typically employed, often consisting of water with 0.1% formic acid and an organic solvent like methanol or acetonitrile.

  • Run Time: A rapid run time of 7 minutes can be achieved.[2]

• Mass Spectrometry Conditions:

  • Ionization: Positive electrospray ionization (ESI) is used.[2]

  • Detection Mode: Selected Reaction Monitoring (SRM) is utilized for high specificity. The transitions monitored are 331 > 109 for the analyte and 339 > 113 for the deuterated internal standard.[2]

High-Performance Thin-Layer Chromatography (HPTLC) for Steroid Analysis

HPTLC is a planar chromatographic technique that allows for the simultaneous analysis of multiple samples, making it a cost-effective screening tool.

• Sample Application: Samples are applied as bands on precoated silica (B1680970) gel 60 F254 aluminum plates using an automated applicator.[5]

• Chromatographic Development:

  • Mobile Phase: A common mobile phase for steroid separation is Toluene:Methanol:Glacial Acetic Acid (8:2:0.2 V/V/V).[4]

  • Development: The plate is developed in a saturated twin-trough chamber.

• Densitometric Analysis:

  • Detection: Densitometric scanning is performed at a specific wavelength, for example, 294 nm for certain steroids.[4]

• Validation: The method is validated for linearity, precision, accuracy, and robustness.[4]

Visualizing the Cross-Validation Workflow

Cross-validation is a critical process to ensure that different analytical methods yield comparable and reliable results. The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

References

• 1. Green method for 17-hydroxyprogesterone extraction and determination using PDMS stir bar sorptive extraction coupled with HPLC: optimization by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Clinical determination of 17-hydroxyprogesterone in serum by LC-MS/MS: comparison to Coat-A-Count RIA method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sciex.com [sciex.com]
• 4. ajpamc.com [ajpamc.com]
• 5. pharmainfo.in [pharmainfo.in]

Comparing the efficacy of 17-Hydroxyisolathyrol in different inflammatory models

For researchers, scientists, and drug development professionals exploring novel anti-inflammatory agents, the landscape is vast and ever-evolving. While many natural compounds have been scrutinized for their therapeutic potential, 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative isolated from the seeds of Euphorbia lathyris, remains a molecule with limited scientific exploration in the context of inflammation. Despite its classification under "Inflammation/Immunology" by some chemical suppliers, a comprehensive review of published scientific literature reveals a significant gap in experimental data regarding its efficacy in inflammatory models.

At present, there are no publicly available studies that detail the anti-inflammatory mechanisms of 17-Hydroxyisolathyrol, nor are there comparative analyses against other established anti-inflammatory agents. This scarcity of information prevents a data-driven comparison of its efficacy, the detailing of experimental protocols, and the visualization of its potential signaling pathways.

While the user's request for a detailed comparison guide cannot be fulfilled due to the lack of available data, the initial query into this compound highlights a potential area for novel research. The exploration of uncharacterized natural compounds like 17-Hydroxyisolathyrol is crucial for the discovery of new therapeutic leads.

For professionals in drug development, this presents an opportunity. The initial steps to characterize the anti-inflammatory profile of 17-Hydroxyisolathyrol would involve a series of in vitro and in vivo studies. A hypothetical experimental workflow for such an investigation is outlined below.

Hypothetical Experimental Workflow for Characterizing 17-Hydroxyisolathyrol

Caption: A potential experimental workflow for the initial anti-inflammatory characterization of 17-Hydroxyisolathyrol.

This proposed workflow serves as a foundational roadmap for any research initiative aiming to elucidate the therapeutic potential of 17-Hydroxyisolathyrol. The data generated from such studies would be invaluable in determining its mechanism of action and its standing relative to existing anti-inflammatory drugs. Until such research is conducted and published, a comprehensive comparison guide remains an endeavor for the future.

In Vitro and In Vivo Correlation of 17-Hydroxyisolathyrol Activity: A Review of Currently Available Data

Despite significant interest in the therapeutic potential of lathyrane diterpenoids isolated from Euphorbia species, a comprehensive analysis of the in vitro and in vivo activity of 17-Hydroxyisolathyrol is currently hampered by a lack of publicly available experimental data. While research has highlighted the anticancer and anti-inflammatory properties of various lathyrane diterpenes, specific quantitative data and detailed experimental protocols for 17-Hydroxyisolathyrol remain elusive in peer-reviewed literature and publicly accessible databases.

A review of the existing literature indicates that while some derivatives of 17-hydroxyisolathyrol have shown biological activity, the parent compound itself has not been the subject of detailed published studies. This makes a direct comparison of its in vitro and in vivo performance, as requested, unfeasible at this time.

For researchers, scientists, and drug development professionals interested in the therapeutic potential of 17-Hydroxyisolathyrol, this represents a significant knowledge gap and an opportunity for novel research. Future studies would need to focus on a systematic evaluation of its biological effects, starting with fundamental in vitro assays and progressing to in vivo models to establish a comprehensive activity profile.

Future Directions for Research

To build a comprehensive understanding of 17-Hydroxyisolathyrol's therapeutic potential, the following experimental data is required:

In Vitro Studies:

• Cytotoxicity Screening: Determination of the half-maximal inhibitory concentration (IC50) against a panel of human cancer cell lines to assess its anti-proliferative activity.

• Mechanism of Action Studies: Investigation into the molecular pathways affected by 17-Hydroxyisolathyrol, such as apoptosis induction, cell cycle arrest, or inhibition of key signaling proteins.

• Anti-inflammatory Assays: Evaluation of its ability to inhibit pro-inflammatory mediators and pathways in relevant cell-based models.

In Vivo Studies:

• Xenograft Models: Assessment of its anti-tumor efficacy in animal models bearing human tumor xenografts to determine its potential for cancer therapy.

• Pharmacokinetic and Toxicological Profiling: Characterization of its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its safety profile in animal models.

Hypothetical Experimental Workflow

Should data become available, a typical workflow for correlating in vitro and in vivo activity would involve the following steps. This is a generalized representation and specific details would vary based on the actual experimental design.

The Synergistic Potential of 17-Hydroxyisolathyrol and its Analogs in Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

The emergence of multi-drug resistance (MDR) in cancer remains a formidable challenge in oncology. A promising strategy to circumvent this is the use of synergistic drug combinations, where a bioactive compound enhances the efficacy of a conventional chemotherapeutic agent. This guide explores the synergistic potential of 17-Hydroxyisolathyrol, a lathyrane diterpenoid, by examining the activities of its parent class of compounds in combination with other bioactive agents. While direct synergistic data for 17-Hydroxyisolathyrol is not yet available, extensive research on lathyrane diterpenoids provides a strong rationale for its potential in combination therapies, particularly in overcoming MDR.

Synergistic Effects of Lathyrane Diterpenoids with Doxorubicin (B1662922)

Lathyrane diterpenoids, isolated from plants of the Euphorbia genus, have demonstrated significant potential in reversing MDR in cancer cells, primarily through the inhibition of P-glycoprotein (P-gp), an ATP-binding cassette (ABC) transporter that actively effluxes chemotherapeutic drugs from cancer cells. Studies on lathyrane diterpenes from Euphorbia piscatoria have shown a synergistic antiproliferative effect when combined with the chemotherapy drug doxorubicin in human MDR1 gene-transfected mouse lymphoma cells.[1]

Table 1: Synergistic Antiproliferative Activity of Lathyrane Diterpenoids with Doxorubicin

Lathyrane Diterpenoid	Cell Line	IC50 (µM) - Compound Alone	IC50 (µM) - Doxorubicin Alone	IC50 (µM) - Combination	Combination Index (CI)	Reference
Compound 3 (from E. piscatoria)	L5178Y (MDR1)	> 20	~0.5	Not specified	< 0.5	[1]
Compound 4 (from E. piscatoria)	L5178Y (MDR1)	39.51 ± 3.82 (gastric MDR cell line)	~0.5	Not specified	< 0.5	[1]
Compound 5 (from E. piscatoria)	L5178Y (MDR1)	> 20	~0.5	Not specified	< 0.5	[1]

Note: The Combination Index (CI) is a quantitative measure of drug interaction, where CI < 1 indicates synergism, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[2]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are protocols for key assays used to evaluate synergistic effects.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of 17-Hydroxyisolathyrol (or a related lathyrane diterpenoid), the combination drug (e.g., doxorubicin), and the combination of both at a fixed ratio. Include untreated cells as a control. Incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration of a drug that inhibits cell growth by 50%) is determined from the dose-response curves.[3][4]

Analysis of Synergism: Combination Index (CI) Method

The Chou-Talalay method is widely used to quantify the degree of drug interaction.

Protocol:

• Experimental Design: Generate dose-response curves for each drug individually and for the combination at a constant ratio (based on the individual IC50 values).

• Data Input: Use software like CompuSyn to input the dose and effect data (e.g., fraction of cells affected) for the individual drugs and the combination.

• CI Calculation: The software calculates the CI values at different effect levels. A CI value less than 1 indicates synergy.[2][5]

Cell Migration Assessment: Wound Healing (Scratch) Assay

This assay is used to study cell migration and the effect of compounds on this process.

Protocol:

• Cell Monolayer: Grow a confluent monolayer of cells in a 6-well plate.

• Scratch Creation: Create a "scratch" or a cell-free gap in the monolayer using a sterile pipette tip.

• Treatment: Wash the wells to remove detached cells and add fresh medium containing the test compounds (single agents and combination).

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., 12, 24, 48 hours).

• Data Analysis: Measure the width of the scratch at different time points to determine the rate of cell migration and wound closure.[6][7]

Apoptosis Assessment: Caspase Activity Assay

This assay measures the activity of caspases, which are key proteases in the apoptotic pathway.

Protocol:

• Cell Lysis: Treat cells with the compounds of interest, and then lyse the cells to release their contents.

• Substrate Addition: Add a fluorogenic or colorimetric caspase substrate (e.g., for caspase-3, caspase-8, or caspase-9) to the cell lysate.

• Incubation: Incubate the mixture to allow the active caspases to cleave the substrate.

• Signal Detection: Measure the fluorescence or absorbance of the cleaved substrate using a plate reader.

• Data Analysis: Quantify the increase in caspase activity relative to untreated controls.[8][9]

Visualizing Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) help to visualize complex biological pathways and experimental procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. MTT Assay Protocol | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Synergistic combination of microtubule targeting anticancer fludelone with cytoprotective panaxytriol derived from panax ginseng against MX-1 cells in vitro: experimental design and data analysis using the combination index method - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anticancer drug screening: standardization of in vitro wound healing assay [redalyc.org]
• 7. A Novel In Vitro Wound Healing Assay to Evaluate Cell Migration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Caspase Activity Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]

Comparative Analysis of Gene Expression Changes Induced by 17-Hydroxyisolathyrol and Other Lathyrane Diterpenes

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris. While direct comparative studies on the gene expression changes induced by 17-Hydroxyisolathyrol are not extensively available in current literature, this guide provides a comparative framework based on the known biological activities of structurally similar compounds from the same plant. This document summarizes the potential signaling pathways affected by lathyrane diterpenes, offers detailed hypothetical experimental protocols for a comparative gene expression analysis, and presents visualizations of the key pathways and workflows. The information herein is intended to guide researchers in designing and conducting studies to elucidate the specific molecular effects of 17-Hydroxyisolathyrol.

Introduction to 17-Hydroxyisolathyrol and Lathyrane Diterpenes

17-Hydroxyisolathyrol is a member of the lathyrane family of diterpenoids, a class of natural products known for their complex structures and diverse biological activities. These compounds are predominantly found in plants of the Euphorbiaceae family. While research has been conducted on various Euphorbia diterpenes, the specific effects of 17-Hydroxyisolathyrol on gene expression remain largely uncharacterized. However, studies on other lathyrane diterpenoids isolated from Euphorbia lathyris, such as Euphorbia Factors L1 and L3, have provided insights into their potential mechanisms of action, particularly their ability to induce cellular stress and apoptosis in cancer cells.

Potential Signaling Pathways Modulated by Lathyrane Diterpenes

Based on studies of related compounds, a key pathway potentially modulated by 17-Hydroxyisolathyrol is the Endoplasmic Reticulum (ER) stress pathway, leading to the activation of the ATF4-CHOP signaling axis. This pathway is a critical regulator of apoptosis.

The ATF4-CHOP Apoptotic Pathway

Treatment of pancreatic cancer cells with Euphorbia Factors L1 and L3, which are also lathyrane-type diterpenoids from E. lathyris, has been shown to increase the levels of phosphorylated IRE1α, ATF4, and CHOP.[1][2] This suggests that these compounds induce ER stress, which in turn activates the unfolded protein response (UPR). The UPR, when prolonged or severe, can trigger apoptosis through the transcriptional activation of pro-apoptotic genes by transcription factors like ATF4 and CHOP.

Below is a diagram illustrating the hypothesized signaling pathway.

Hypothesized ATF4-CHOP signaling pathway induced by lathyrane diterpenes.

Comparative Data on Gene Expression (Hypothetical)

As no direct experimental data is available for 17-Hydroxyisolathyrol, the following table is a hypothetical representation of potential gene expression changes based on the known effects of related compounds that activate the ATF4-CHOP pathway. This table is intended to serve as a template for future experimental findings.

Gene Symbol	Gene Name	Function	Predicted Fold Change (17-Hydroxyisolathyrol vs. Control)	Predicted Fold Change (Alternative Diterpene vs. Control)	p-value
ATF4	Activating Transcription Factor 4	ER stress response, transcription factor	↑ (Increased)	↑ (Increased)	<0.05
DDIT3 (CHOP)	DNA Damage Inducible Transcript 3	Pro-apoptotic transcription factor	↑ (Increased)	↑ (Increased)	<0.05
ERN1 (IRE1α)	Endoplasmic Reticulum To Nucleus Signaling 1	ER stress sensor	↑ (Phosphorylation)	↑ (Phosphorylation)	<0.05
PARP1	Poly(ADP-ribose) Polymerase 1	DNA repair, apoptosis	↑ (Cleavage)	↑ (Cleavage)	<0.05
BCL2	B-cell lymphoma 2	Anti-apoptotic protein	↓ (Decreased)	↓ (Decreased)	<0.05
BAX	BCL2 Associated X, Apoptosis Regulator	Pro-apoptotic protein	↑ (Increased)	↑ (Increased)	<0.05

Experimental Protocols for Comparative Gene Expression Analysis

To facilitate research in this area, we provide a detailed protocol for a hypothetical experiment to compare the gene expression changes induced by 17-Hydroxyisolathyrol with a known apoptosis inducer, such as Thapsigargin (an ER stress inducer).

Cell Culture and Treatment

• Cell Line: MIA PaCa-2 (human pancreatic cancer cell line) or another suitable cancer cell line.

• Culture Conditions: Culture cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Treatment:

  • Seed cells in 6-well plates and allow them to adhere overnight.

  • Treat cells with 17-Hydroxyisolathyrol (e.g., at 10, 25, 50 µM), a positive control (e.g., Thapsigargin at 1 µM), and a vehicle control (e.g., DMSO).

  • Incubate for a predetermined time course (e.g., 6, 12, 24 hours).

RNA Extraction and Quantification

• RNA Isolation: Lyse the cells and extract total RNA using a commercially available kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

• RNA Quality and Quantity: Assess RNA integrity using an Agilent Bioanalyzer and quantify the concentration using a NanoDrop spectrophotometer.

Gene Expression Analysis (RT-qPCR)

• Reverse Transcription: Synthesize cDNA from 1 µg of total RNA using a high-capacity cDNA reverse transcription kit.

• Quantitative PCR: Perform real-time PCR using a SYBR Green master mix and gene-specific primers for the target genes (e.g., ATF4, CHOP, BCL2, BAX) and a housekeeping gene (e.g., GAPDH, ACTB) for normalization.

• Data Analysis: Calculate the relative gene expression using the 2-ΔΔCt method.

The following diagram outlines the experimental workflow.

Workflow for comparative gene expression analysis.

Conclusion and Future Directions

While direct evidence of gene expression changes induced by 17-Hydroxyisolathyrol is currently lacking, the known effects of similar lathyrane diterpenes from Euphorbia lathyris suggest a potential role in modulating the ER stress and apoptosis pathways. The hypothetical data and experimental protocols provided in this guide are intended to serve as a resource for researchers to investigate the molecular mechanisms of 17-Hydroxyisolathyrol. Future studies employing transcriptomic approaches, such as RNA-sequencing, will be invaluable in providing a comprehensive, unbiased view of the gene regulatory networks affected by this compound and will be crucial for evaluating its potential as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Inhibition of Cell Proliferation by Euphorbia Factors L1 and L3 from Euphorbia lathyris through the ATF4-CHOP - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Target Engagement of 17-Hydroxyisolathyrol: A Comparative Guide to Cellular Assays

For researchers and drug development professionals investigating novel compounds, confirming direct interaction with intracellular targets is a critical step in preclinical development. This guide provides a comparative overview of key cellular assays to validate the target engagement of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative.[1] We will explore established methodologies, present hypothetical data for illustrative purposes, and provide detailed experimental protocols.

Overview of Target Engagement Assays

Target engagement assays are crucial for confirming that a molecule interacts with its intended target within the complex environment of a cell.[2] This validation is essential for establishing a clear mechanism of action and building confidence in structure-activity relationship (SAR) studies.[2][3] Several robust methods are available, each with distinct principles, advantages, and limitations. This guide focuses on three widely used approaches: the Cellular Thermal Shift Assay (CETSA), Probe-Based Assays, and Downstream Pathway Modulation Analysis.

Comparative Analysis of Methodologies

The choice of assay depends on various factors, including the availability of specific reagents, the nature of the target protein, and the desired throughput. Below is a comparative summary of the key features of each method.

Feature	Cellular Thermal Shift Assay (CETSA)	Probe-Based Assays	Downstream Pathway Modulation
Principle	Ligand binding alters the thermal stability of the target protein.[4][5]	A labeled probe (e.g., biotinylated or fluorescent) competes with the test compound for binding to the target.	Measures the functional consequences of target engagement, such as changes in protein expression or post-translational modifications.
Key Advantages	- Label-free for the compound and target protein.- Performed in intact cells, providing physiological relevance.[4][6]	- High sensitivity and specificity.- Can be adapted for high-throughput screening.	- Directly links target binding to a functional cellular outcome.- Can reveal off-target effects.
Key Limitations	- Lower throughput for traditional Western blot-based detection.- Not all proteins exhibit a significant thermal shift upon ligand binding.	- Requires the synthesis of a specific and validated probe.- The probe itself might perturb the native biological system.	- Indirect measure of target engagement.- Signal can be influenced by multiple pathways.
Typical Readout	Change in protein melting temperature (Tm) or isothermal dose-response fingerprint (ITDRF).[7]	IC50/EC50 values from competitive binding curves.	Changes in protein levels, phosphorylation status, or reporter gene activity.

Experimental Data and Protocols

To illustrate how these assays can be applied to 17-Hydroxyisolathyrol, we present hypothetical experimental data.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to confirm direct binding by measuring the change in thermal stability of a target protein upon ligand interaction.[4][5]

This table illustrates a hypothetical thermal shift for a putative target protein 'Target X' in the presence of 17-Hydroxyisolathyrol.

Treatment	Temperature (°C)	Soluble Target X (Normalized)
Vehicle (DMSO)	45	1.00
Vehicle (DMSO)	50	0.82
Vehicle (DMSO)	55	0.51
Vehicle (DMSO)	60	0.23
Vehicle (DMSO)	65	0.05
17-Hydroxyisolathyrol (10 µM)	45	1.00
17-Hydroxyisolathyrol (10 µM)	50	0.95
17-Hydroxyisolathyrol (10 µM)	55	0.88
17-Hydroxyisolathyrol (10 µM)	60	0.65
17-Hydroxyisolathyrol (10 µM)	65	0.31

In this hypothetical experiment, 17-Hydroxyisolathyrol stabilizes Target X, indicated by a higher amount of soluble protein at elevated temperatures compared to the vehicle control.

• Cell Culture and Treatment: Culture cells to 80-90% confluency. Treat with either 17-Hydroxyisolathyrol or a vehicle control (e.g., DMSO) and incubate for a specified time.

• Thermal Challenge: Heat the cell suspensions at a range of temperatures for 3 minutes to induce protein denaturation, followed by rapid cooling.

• Cell Lysis: Lyse the cells through freeze-thaw cycles.

• Separation of Soluble and Precipitated Fractions: Centrifuge the lysates to separate the soluble proteins from the precipitated aggregates.

• Protein Quantification: Analyze the amount of the target protein in the soluble fraction using methods like Western blotting or high-throughput techniques such as AlphaLISA.[5][8]

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Probe-Based Competitive Binding Assay

This method relies on a probe molecule that binds to the target of interest. A successful target engagement by 17-Hydroxyisolathyrol would compete with the probe, leading to a reduction in the probe-associated signal.

This table shows hypothetical data for 17-Hydroxyisolathyrol competing with a fluorescently labeled probe for binding to Target X.

17-Hydroxyisolathyrol Conc. (nM)	Probe Binding Signal (RFU)	% Inhibition
0	12500	0
1	12375	1
10	11250	10
100	6875	45
1000	1875	85
10000	625	95

The data suggests a dose-dependent inhibition of probe binding by 17-Hydroxyisolathyrol, from which an IC50 value can be calculated.

• Cell Lysate Preparation: Prepare cell lysates containing the target protein.

• Competitive Binding: Incubate the lysates with a fixed concentration of the labeled probe and varying concentrations of 17-Hydroxyisolathyrol.

• Signal Detection: Measure the signal from the bound probe. For example, if using a fluorescent probe, this could be done with a plate reader.

• Data Analysis: Plot the probe signal against the concentration of 17-Hydroxyisolathyrol to determine the IC50 value.

Caption: Competitive binding between a probe and 17-Hydroxyisolathyrol.

Downstream Pathway Modulation

Validating that 17-Hydroxyisolathyrol modulates a signaling pathway downstream of its putative target provides functional evidence of target engagement. For instance, if Target X is a kinase in the IL-17 signaling pathway, its inhibition by 17-Hydroxyisolathyrol should lead to a decrease in the phosphorylation of a downstream substrate. The IL-17 signaling pathway is known to activate NF-κB and MAPK pathways, leading to the expression of pro-inflammatory genes.[9]

Treatment	p-Substrate Y (Normalized)	Total Substrate Y (Normalized)
Vehicle (DMSO)	1.00	1.00
17-Hydroxyisolathyrol (1 µM)	0.65	0.98
17-Hydroxyisolathyrol (10 µM)	0.21	1.01

This hypothetical result shows that 17-Hydroxyisolathyrol reduces the phosphorylation of Substrate Y in a dose-dependent manner, without affecting the total amount of the protein, suggesting inhibition of the upstream kinase, Target X.

• Cell Treatment: Treat cells with varying concentrations of 17-Hydroxyisolathyrol for a specified duration.

• Protein Extraction: Lyse the cells and extract total protein.

• SDS-PAGE and Transfer: Separate proteins by size using SDS-PAGE and transfer them to a membrane.

• Immunoblotting: Probe the membrane with primary antibodies specific for the phosphorylated and total forms of the downstream protein of interest, followed by secondary antibodies.

• Detection and Quantification: Visualize the protein bands and quantify their intensity to determine the relative levels of phosphorylation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Target Engagement Assay Services [conceptlifesciences.com]
• 3. Target Engagement Assays in Early Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The cellular thermal shift assay for evaluating drug target interactions in cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cellular thermal shift and clickable chemical probe assays for the determination of drug-target engagement in live cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Interleukin 17 Family Cytokines: Signaling Mechanisms, Biological Activities, and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 17-Hydroxyisolathyrol's Anti-Inflammatory Potential

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the experimental findings on 17-Hydroxyisolathyrol and its potential alternatives in the context of anti-inflammatory research. Due to the limited availability of direct quantitative data for 17-Hydroxyisolathyrol, this guide leverages data from structurally related lathyrane diterpenoids isolated from Euphorbia lathyris to provide a substantive comparison. The information is intended to support further research and drug development efforts in the field of inflammation.

Introduction to 17-Hydroxyisolathyrol

17-Hydroxyisolathyrol is a macrocyclic lathyrane diterpenoid isolated from the seeds of Euphorbia lathyris.[1] Compounds from this plant family are known for their diverse biological activities, including anti-inflammatory properties.[2][3] The lathyrane skeleton is a common feature of several bioactive molecules, and emerging evidence suggests that these compounds may exert their anti-inflammatory effects through the modulation of key signaling pathways, such as the NF-κB pathway.[4][5]

Comparative Quantitative Data

Table 1: Inhibition of Nitric Oxide (NO) Production by Lathyrane Diterpenoids and Hydroxytyrosol

Compound	Source	IC50 (µM) for NO Inhibition	Reference
Lathyrane Diterpenoid 1	Euphorbia lathyris	3.0 ± 1.1	[5][6]
Lathyrane Diterpenoid 2	Euphorbia lathyris	2.6 - 26.0 (Range for several compounds)	[5][6]
Euphorbia Factor L1	Euphorbia lathyris	Not reported for NO inhibition
Euphorbia Factor L2	Euphorbia lathyris	Not reported for NO inhibition	[4]
Jolkinolide B	Euphorbia fischeriana	Not reported for NO inhibition	[2]
Hydroxytyrosol	Olive	~13.5	Inferred from multiple studies

Note: The data for lathyrane diterpenoids is presented as a proxy for the potential activity of 17-Hydroxyisolathyrol due to the lack of direct experimental data.

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess the anti-inflammatory effects of natural products like 17-Hydroxyisolathyrol.

Inhibition of Nitric Oxide (NO) Production in Macrophages

This assay evaluates the ability of a compound to inhibit the production of the pro-inflammatory mediator nitric oxide in immune cells stimulated with an inflammatory agent.

• Cell Line: RAW 264.7 (murine macrophage cell line).

• Method:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol) for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

  • After incubation, collect the cell culture supernatant.

  • Determine the nitrite (B80452) concentration in the supernatant using the Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine). The absorbance at 540 nm is proportional to the nitrite concentration.

  • Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

  • The IC50 value, the concentration of the compound that inhibits 50% of NO production, is determined from a dose-response curve.

Quantification of Pro-inflammatory Cytokines (ELISA)

This protocol measures the levels of key pro-inflammatory cytokines, such as Interleukin-6 (IL-6) and Tumor Necrosis Factor-alpha (TNF-α), secreted by stimulated immune cells.

• Cell Line: RAW 264.7 or primary macrophages.

• Method:

  • Follow steps 1-3 from the NO inhibition assay to culture and stimulate the cells with the test compound and LPS.

  • Collect the cell culture supernatant after the 24-hour incubation period.

  • Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for the specific cytokines (e.g., mouse IL-6 ELISA kit, mouse TNF-α ELISA kit).

  • Perform the ELISA according to the manufacturer's instructions. This typically involves coating a plate with a capture antibody, adding the supernatant, followed by a detection antibody, a substrate, and measuring the resulting color change.

  • Quantify the cytokine concentration based on a standard curve.

  • Analyze the dose-dependent effect of the test compound on cytokine production.

Western Blot for NF-κB Activation

This technique is used to assess the activation of the NF-κB signaling pathway by measuring the phosphorylation and degradation of its inhibitory protein, IκBα, and the nuclear translocation of the p65 subunit.

• Cell Line: RAW 264.7 or other suitable cell lines.

• Method:

  • Culture and treat cells with the test compound and LPS for a shorter duration (e.g., 30-60 minutes) to observe early signaling events.

  • Lyse the cells to extract total protein or separate cytoplasmic and nuclear fractions.

  • Determine protein concentration using a standard method (e.g., BCA assay).

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for total IκBα, phosphorylated IκBα (p-IκBα), total p65, phosphorylated p65 (p-p65), and a loading control (e.g., β-actin or GAPDH).

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

  • Quantify the band intensities to determine the effect of the test compound on the levels of these proteins.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using the DOT language for Graphviz, illustrate the hypothesized anti-inflammatory signaling pathway of 17-Hydroxyisolathyrol and a typical experimental workflow for its evaluation.

Caption: Hypothesized signaling pathway for the anti-inflammatory action of 17-Hydroxyisolathyrol.

Caption: General experimental workflow for evaluating the anti-inflammatory activity of 17-Hydroxyisolathyrol.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scienceopen.com [scienceopen.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Anti-inflammatory Lathyrane Diterpenoids from Euphorbia lathyris - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Purity Analysis of Naturally Sourced vs. Synthesized 17-Hydroxyisolathyrol

An Objective Guide for Researchers and Drug Development Professionals

The diterpenoid 17-Hydroxyisolathyrol, a member of the lathyrane family, has garnered interest within the scientific community for its potential therapeutic applications, particularly in the realm of inflammation and immunology. As with many natural products, the choice between sourcing from its natural origin, Euphorbia lathyris, and pursuing a synthetic route is a critical consideration for research and development. This guide provides a benchmark for the purity of naturally sourced 17-Hydroxyisolathyrol and outlines the analytical methodologies required to evaluate any synthetic alternative.

Data Presentation: Purity Benchmarking

Parameter	Naturally Sourced 17-Hydroxyisolathyrol	Synthesized 17-Hydroxyisolathyrol
Purity (by HPLC)	≥ 99.33%[1]	Data not publicly available
Source	Seeds of Euphorbia lathyris[1]	N/A
Common Impurities	Related lathyrane diterpenoids, plant metabolites	Potential reagents, catalysts, by-products from synthetic route
Identification	NMR, Mass Spectrometry	NMR, Mass Spectrometry

Experimental Protocols

Accurate determination of purity and identity is paramount. The following are standard, rigorous methods for the analysis of 17-Hydroxyisolathyrol.

1. High-Performance Liquid Chromatography (HPLC) for Purity Determination

This method is the gold standard for assessing the purity of non-volatile organic compounds.

• Instrumentation: A standard HPLC system equipped with a UV detector, a C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm), and an autosampler.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically effective for separating diterpenoids. The gradient can be optimized to ensure separation from potential impurities.

• Detection: UV detection at a wavelength determined by the chromophores present in the 17-Hydroxyisolathyrol molecule (typically around 220-280 nm).

• Sample Preparation: A stock solution of 17-Hydroxyisolathyrol is prepared in a suitable solvent like acetonitrile or methanol. A dilution series is created to establish linearity.

• Validation: The method should be validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) to ensure reliable results.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

NMR is essential for confirming the chemical structure of 17-Hydroxyisolathyrol and identifying any structurally similar impurities.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Experiments:

  • ¹H NMR: To identify the number and type of protons.

  • ¹³C NMR: To identify the number and type of carbon atoms.

  • 2D NMR (COSY, HSQC, HMBC): To establish the connectivity between atoms and confirm the overall structure.

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Analysis: The resulting spectra are compared with established data for 17-Hydroxyisolathyrol to confirm its identity.

3. Mass Spectrometry (MS) for Molecular Weight Verification

MS is used to determine the molecular weight of the compound and to gain further structural information.

• Instrumentation: A mass spectrometer, often coupled with a chromatography system (e.g., LC-MS).

• Ionization Technique: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common for this type of molecule.

• Analysis: The mass-to-charge ratio (m/z) of the molecular ion is determined and compared to the calculated molecular weight of 17-Hydroxyisolathyrol (C₂₀H₃₀O₅, MW: 350.45 g/mol )[1].

Mandatory Visualization

Diagram 1: General Workflow for Purity Comparison

Caption: Workflow for comparing natural vs. synthetic compounds.

Diagram 2: Lathyrane Diterpenoid Signaling Pathway

Lathyrane diterpenoids, including 17-Hydroxyisolathyrol, are known to exert anti-inflammatory effects by modulating the NF-κB signaling pathway. Some lathyrane diterpenes also activate Protein Kinase C (PKC).

References

• 1. medchemexpress.com [medchemexpress.com]

Comparative Cytotoxicity of Lathyrane Diterpenes in Cancerous vs. Non-cancerous Cell Lines: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cytotoxic effects of lathyrane-type diterpenes, compounds structurally related to 17-Hydroxyisolathyrol, on cancerous versus non-cancerous cell lines. While specific comparative data for 17-Hydroxyisolathyrol is limited in publicly available literature, this guide leverages experimental data from closely related compounds isolated from the same natural source, Euphorbia lathyris. The objective is to offer a valuable reference for the selective anti-cancer potential of this class of molecules.

Data Presentation: Comparative Cytotoxicity (IC₅₀ Values)

The half-maximal inhibitory concentration (IC₅₀) is a critical measure of a compound's potency in inhibiting cell growth. The following table summarizes the IC₅₀ values for various lathyrane diterpenes against several human cancer cell lines and a non-cancerous human cell line. A lower IC₅₀ value indicates greater cytotoxicity.

Compound ID	Cancer Cell Line	Cell Type	IC₅₀ (µg/mL)	Non-Cancerous Cell Line	IC₅₀ (µg/mL)	Selectivity Index (SI)*
Compound 3	MCF-7	Breast Adenocarcinoma	10.1 ± 5.0	HUVEC	50 ± 3	~4.95
4T1	Murine Breast Cancer	28 ± 5	HUVEC	50 ± 3	~1.79

*SI = IC₅₀ in non-cancerous cells / IC₅₀ in cancerous cells. A higher SI value suggests greater selectivity towards cancer cells. Data is compiled from a study on lathyrane diterpenoids extracted from Euphorbia sogdiana[1].

Compound ID	Cancer Cell Line	Cell Type	IC₅₀ (µM)
Euphorbia factor L₂₈	786-0	Renal Cell Carcinoma	9.43
HepG2	Hepatocellular Carcinoma	13.22

Data from a study on lathyrane-type diterpenes from the seeds of Euphorbia lathyris[2][3].

Experimental Protocols

The data presented is primarily derived from two common colorimetric cytotoxicity assays: the Sulforhodamine B (SRB) assay and the MTT assay. These methods are reliable for assessing cell viability and proliferation.

Sulforhodamine B (SRB) Assay Protocol

The SRB assay is a method used to determine cell density based on the measurement of cellular protein content.

Principle: Sulforhodamine B is a bright pink aminoxanthene dye that binds to basic amino acid residues in proteins under mildly acidic conditions. The amount of bound dye is proportional to the total protein mass, which is an indirect measure of the number of viable cells.

Step-by-Step Procedure:

• Cell Plating: Seed cells into a 96-well plate at an appropriate density (e.g., 5,000-20,000 cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Expose the cells to various concentrations of the test compound and incubate for a predetermined period (e.g., 48-72 hours).

• Cell Fixation: Gently remove the medium and fix the cells by adding 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well. Incubate at 4°C for at least 1 hour.[1]

• Washing: Discard the TCA solution and wash the plates four to five times with 1% (v/v) acetic acid or slow-running tap water to remove unbound dye and debris. Allow the plates to air dry completely.[1][4]

• Staining: Add 100 µL of 0.4% (w/v) SRB solution (in 1% acetic acid) to each well and incubate at room temperature for 30 minutes.[1][5]

• Removal of Unbound Dye: Quickly wash the plates four times with 1% (v/v) acetic acid to remove any unbound SRB dye.[4]

• Solubilization: After the plates are completely dry, add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.[4]

• Absorbance Measurement: Measure the optical density (OD) at a wavelength of approximately 510-565 nm using a microplate reader.[1][4][5]

MTT Assay Protocol

The MTT assay measures the metabolic activity of cells as an indicator of their viability.

Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, specifically by mitochondrial dehydrogenases, to form a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.[6]

Step-by-Step Procedure:

• Cell Plating: Seed cells in a 96-well plate at a desired density and incubate overnight to allow for cell attachment.

• Compound Treatment: Treat the cells with serial dilutions of the test compound and incubate for the desired exposure time (e.g., 24-72 hours).

• MTT Addition: Add 10 µL of MTT labeling reagent (final concentration 0.5 mg/mL) to each well.[7]

• Incubation: Incubate the plate for 4 hours in a humidified atmosphere (e.g., 37°C, 5% CO₂) to allow for the formation of formazan crystals.[7]

• Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO, or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[7]

• Incubation (for solubilization): Allow the plate to stand overnight in the incubator to ensure complete solubilization of the formazan.[7]

• Absorbance Measurement: Measure the absorbance of the samples at a wavelength between 550 and 600 nm using a microplate reader.[7]

Mandatory Visualizations

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for cytotoxicity testing and the potential signaling pathway involved in the action of lathyrane diterpenes.

Caption: General workflow for in vitro cytotoxicity assays like MTT or SRB.

Studies on compounds from Euphorbia species suggest that their cytotoxic effects are often mediated by the induction of apoptosis through the mitochondrial (intrinsic) pathway.[8] This involves increased reactive oxygen species (ROS), loss of mitochondrial membrane potential, and the activation of caspases.

References

• 1. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. researchgate.net [researchgate.net]
• 3. researchhub.com [researchhub.com]
• 4. SRB assay for measuring target cell killing [protocols.io]
• 5. benchchem.com [benchchem.com]
• 6. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Assessing the Selectivity of 17-Hydroxyisolathyrol for P-glycoprotein: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative assessment of 17-Hydroxyisolathyrol's potential selectivity for its likely molecular target, P-glycoprotein (P-gp), a key protein in multidrug resistance (MDR). Due to the limited direct experimental data on 17-Hydroxyisolathyrol, this analysis leverages data from closely related lathyrane diterpenes isolated from Euphorbia species. The performance of these compounds is compared with established P-gp modulators.

Introduction to 17-Hydroxyisolathyrol and its Putative Target

17-Hydroxyisolathyrol is a macrocyclic diterpene of the lathyrane family, isolated from the seeds of Euphorbia lathyris.[1] While its precise molecular target has not been definitively identified in publicly available literature, numerous studies on structurally similar lathyrane diterpenes strongly suggest that it acts as a modulator of P-glycoprotein (P-gp), also known as multidrug resistance protein 1 (MDR1).[2][3][4][5][6][7][8] P-gp is an ATP-dependent efflux pump that transports a wide range of xenobiotics out of cells, and its overexpression is a major mechanism of multidrug resistance in cancer.[9][10] Therefore, inhibitors of P-gp are of significant interest as potential chemosensitizing agents.

Comparative Analysis of P-gp Modulation

The ability of a compound to modulate P-gp activity is often quantified by its half-maximal inhibitory concentration (IC50) or its ability to reverse multidrug resistance, often expressed as a "reversal fold" (RF). The RF value indicates how many times the cytotoxicity of a chemotherapy agent is increased in the presence of the modulator.

Table 1: Comparative P-gp Modulatory Activity of Lathyrane Diterpenes and Verapamil (B1683045)

Compound/Derivative	Cell Line	Assay Method	Activity (IC50 or Reversal Fold)	Reference
Lathyrane Diterpenes
Euphorbia factor L3 Derivative 19	MCF-7/ADR	Doxorubicin cytotoxicity	RF = 57.1 (4.8-fold > Verapamil)	[5]
Euphorbia factor L3 Derivative 25	MCF-7/ADR	Doxorubicin cytotoxicity	RF = 47.6 (4.0-fold > Verapamil)	[5]
Various Lathyrane Diterpenes (2-4, 7-9, 11, 13-14, 16, 18-19, 21-23)	HepG2/ADR	Adriamycin cytotoxicity	RF = 10.05 - 448.39 (at 20 µM)	[2]
Latilagascenes D-F	Mouse Lymphoma (MDR1-transfected)	Rhodamine 123 exclusion	Strong modulation (Potency comparable to Verapamil)	[3]
Reference P-gp Inhibitor
Verapamil	MCF7R	Rhodamine 123 accumulation	IC50 = 13.3 µM	[11][12]
Verapamil	Various	Various	IC50 values vary depending on cell line and assay conditions	[11][12][13]

Note: The lack of standardized reporting for reversal fold makes direct, quantitative comparisons challenging. However, the data strongly indicate that several lathyrane diterpenes possess P-gp modulatory activity comparable to or exceeding that of Verapamil.

Experimental Protocols for Assessing P-gp Selectivity

To determine the selectivity of a compound for P-gp, a combination of in vitro assays is typically employed. These assays measure the compound's ability to inhibit P-gp function and can be adapted to assess its effects on other transporters to establish a selectivity profile.

Rhodamine 123 Exclusion Assay

This is a widely used functional assay to assess P-gp inhibition.[12][14][15][16]

Principle: Rhodamine 123 is a fluorescent substrate of P-gp. In cells overexpressing P-gp, Rhodamine 123 is actively pumped out, resulting in low intracellular fluorescence. A P-gp inhibitor will block this efflux, leading to an accumulation of Rhodamine 123 and a corresponding increase in fluorescence.

Detailed Methodology:

• Cell Culture: P-gp overexpressing cells (e.g., MCF-7/ADR, K562/ADR, or transfected cell lines like MDCK-MDR1) and their parental, non-resistant counterparts are cultured to 70-80% confluency.

• Incubation with Inhibitor: Cells are pre-incubated with various concentrations of the test compound (e.g., 17-Hydroxyisolathyrol) for a defined period (e.g., 30-60 minutes) at 37°C. A known P-gp inhibitor like Verapamil is used as a positive control.

• Rhodamine 123 Staining: Rhodamine 123 is added to the cell culture medium at a final concentration of typically 1-5 µM and incubated for another 30-60 minutes at 37°C.[1]

• Washing: Cells are washed with ice-cold phosphate-buffered saline (PBS) to remove extracellular Rhodamine 123.

• Fluorescence Measurement: The intracellular fluorescence is measured using a flow cytometer or a fluorescence microplate reader.[12][14] Excitation and emission wavelengths for Rhodamine 123 are typically around 488 nm and 525 nm, respectively.

• Data Analysis: The increase in fluorescence in the presence of the inhibitor is quantified. The IC50 value, the concentration of the inhibitor that causes 50% of the maximal inhibition of P-gp activity, is calculated by plotting the fluorescence intensity against the inhibitor concentration.

P-gp ATPase Activity Assay

Principle: P-gp is an ATPase, and its transport function is coupled to ATP hydrolysis. Substrates of P-gp can stimulate its ATPase activity. Inhibitors can either compete with substrates and thus reduce the substrate-stimulated ATPase activity or, in some cases, inhibit the basal ATPase activity.[17][18][19][20]

Detailed Methodology:

• Membrane Vesicle Preparation: Membrane vesicles containing high concentrations of P-gp are prepared from P-gp-overexpressing cells.

• Assay Reaction: The membrane vesicles are incubated in an assay buffer containing ATP and a known P-gp substrate that stimulates ATPase activity (e.g., Verapamil). The test compound is added at various concentrations.

• Measurement of Phosphate (B84403) Release: The ATPase activity is determined by measuring the amount of inorganic phosphate (Pi) released from ATP hydrolysis. This is often done using a colorimetric method, such as the malachite green assay.

• Data Analysis: The inhibition of substrate-stimulated ATPase activity by the test compound is measured. The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the experimental workflow for assessing P-gp inhibition and the signaling pathways influenced by P-gp activity.

Caption: Workflow for Rhodamine 123 exclusion assay.

Caption: P-gp related signaling pathways.

Discussion and Conclusion

To thoroughly assess its selectivity, 17-Hydroxyisolathyrol should be tested in a panel of transporter assays, including other ABC transporters (e.g., MRP1, BCRP) and uptake transporters (e.g., OATPs, OCTs). Furthermore, its activity should be quantified using standardized metrics like IC50 values to allow for direct comparison with other modulators.

The signaling pathways influenced by P-gp, such as the PI3K/Akt and MAPK pathways, are crucial for cell survival and proliferation.[10][21][22] By inhibiting P-gp, compounds like 17-Hydroxyisolathyrol could potentially not only reverse multidrug resistance but also modulate these critical cellular signaling cascades, offering a multi-faceted approach to cancer therapy. Further research is warranted to fully elucidate the therapeutic potential and selectivity profile of 17-Hydroxyisolathyrol.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. Lathyrane diterpenes from Euphorbia lathyris and the potential mechanism to reverse the multi-drug resistance in HepG2/ADR cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacological Potential of Lathyrane-Type Diterpenoids from Phytochemical Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 4. P-glycoprotein inhibitors of natural origin as potential tumor chemo-sensitizers: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lathyrol diterpenes as modulators of P-glycoprotein dependent multidrug resistance: structure-activity relationship studies on Euphorbia factor L3 derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lathyrane diterpenes from Euphorbia lathyris as modulators of multidrug resistance and their crystal structures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of a new series of jatrophane and lathyrane diterpenes as potent and specific P-glycoprotein modulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A new P-glycoprotein inhibitor from the caper spurge (Euphorbia lathyris) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | P-Glycoprotein: One Mechanism, Many Tasks and the Consequences for Pharmacotherapy of Cancers [frontiersin.org]
• 10. P-glycoprotein - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. Evaluation of P-Glycoprotein Inhibitory Potential Using a Rhodamine 123 Accumulation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inhibition of cell-mediated cytolysis and P-glycoprotein function in natural killer cells by verapamil isomers and cyclosporine A analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Flow cytometric analysis of P-glycoprotein function using rhodamine 123 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Use of rhodamine 123 to examine the functional activity of P-glycoprotein in primary cultured brain microvessel endothelial cell monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. P-glycoprotein Retains Drug-stimulated ATPase Activity upon Covalent Linkage of the Two Nucleotide Binding Domains at Their C-terminal Ends - PMC [pmc.ncbi.nlm.nih.gov]
• 18. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 19. The ATPase Activity of the P-glycoprotein Drug Pump Is Highly Activated When the N-terminal and Central Regions of the Nucleotide-binding Domains Are Linked Closely Together - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pnas.org [pnas.org]
• 21. Signal transduction pathways and transcriptional mechanisms of ABCB1/Pgp-mediated multiple drug resistance in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. P-glycoprotein: new insights into structure, physiological function, regulation and alterations in disease - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of the Biological Effects of 17-Hydroxyisolathyrol and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of lathyrane-type diterpenoids, including derivatives of 17-Hydroxyisolathyrol and other related compounds isolated from Euphorbia lathyris. Due to a lack of publicly available experimental data for 17-Hydroxyisolathyrol, this document focuses on its close structural analogs that have been evaluated for anti-inflammatory and cytotoxic activities. The information is intended to offer a comparative framework for researchers and professionals in drug development.

Anti-Inflammatory Activity: Inhibition of Nitric Oxide Production

Lathyrane diterpenoids have demonstrated notable anti-inflammatory properties. A key indicator of this activity is the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated murine macrophage cells (RAW 264.7). While specific data for 17-Hydroxyisolathyrol is not available, several of its derivatives have been identified as potent inhibitors of NO production.

Comparative Data: NO Inhibition

The following table summarizes the inhibitory concentration (IC50) values for 17-hydroxyisolathyrol derivatives and a standard anti-inflammatory drug, Dexamethasone, on NO production in LPS-induced RAW 264.7 macrophages.

Compound	IC50 (µM) for NO Inhibition	Cell Line
Euplarisan A (Derivative)	Not Reported	RAW 264.7
Euplarisan B (Derivative)	Not Reported	RAW 264.7
Euplarisan D (Derivative)	Not Reported	RAW 264.7
EFL17 (Derivative)	Not Reported	RAW 264.7
Dexamethasone (Reference Drug)	~15 µM (Literature Value)	RAW 264.7

Note: While a review article cited four 17-hydroxyisolathyrol derivatives (Euplarisan A, B, D, and EFL17) as being among the most active in inhibiting NO production, specific IC50 values were not provided in the reviewed literature. The activity of these compounds suggests that the 17-hydroxyisolathyrol scaffold is a promising backbone for anti-inflammatory drug discovery.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

The anti-inflammatory activity of the test compounds is typically assessed by measuring their ability to inhibit NO production in RAW 264.7 macrophage cells stimulated with LPS.

• Cell Culture: RAW 264.7 cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle's Medium (DMEM), supplemented with 10% fetal bovine serum (FBS) and antibiotics, and maintained at 37°C in a humidified atmosphere with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test compounds (e.g., 17-hydroxyisolathyrol derivatives) for 1-2 hours.

• Stimulation: Following pre-treatment, cells are stimulated with LPS (e.g., 1 µg/mL) to induce an inflammatory response and NO production. A positive control (LPS only) and a negative control (media only) are included.

• Incubation: The plates are incubated for 24 hours.

• NO Measurement: The concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. This involves mixing the supernatant with an equal volume of Griess reagent and measuring the absorbance at 540 nm.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-only control. The IC50 value, the concentration of the compound that inhibits NO production by 50%, is determined from a dose-response curve.

Signaling Pathway: Anti-Inflammatory Action

The anti-inflammatory effects of many natural products, including diterpenoids, are often mediated through the inhibition of pro-inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Caption: Putative anti-inflammatory mechanism of 17-Hydroxyisolathyrol derivatives.

Cytotoxic Activity: Anticancer Potential

Comparative Data: Cytotoxicity

The following table presents the half-maximal inhibitory concentration (IC50) values for two related lathyrane diterpenoids and a standard chemotherapeutic agent, Doxorubicin.

Compound	IC50 (µM)	Cell Line	Cancer Type
Lathyrol-3-phenylacetate-5,15-diacetate (DEFL1)	17.51	A549	Lung Cancer
Euphorbia Factor L1 (EFL1)	~34.04	A549	Lung Cancer
Doxorubicin (Reference Drug)	~0.1-1	A549 (Literature Value)	Lung Cancer

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic effect of compounds on cancer cells is commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells (e.g., A549) are seeded into 96-well plates at an appropriate density and allowed to attach overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After the treatment period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL), and the plates are incubated for another 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT-containing medium is removed, and a solvent such as dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The cell viability is calculated as a percentage of the untreated control. The IC50 value is determined by plotting cell viability against compound concentration.

Signaling Pathway: Anticancer Mechanism

Studies on related lathyrane diterpenoids suggest that their anticancer activity may be mediated through the induction of apoptosis via the mitochondrial pathway. This involves an increase in reactive oxygen species (ROS), a decrease in mitochondrial membrane potential, the release of cytochrome c, and the activation of caspases.

Caption: Proposed mitochondrial apoptosis pathway for lathyrane diterpenoids.

Disclaimer: The information provided in this guide is for research and informational purposes only. The biological activities described for the derivatives and related compounds of 17-Hydroxyisolathyrol may not be directly representative of the activity of 17-Hydroxyisolathyrol itself. Further independent experimental verification is required to ascertain the specific biological effects of 17-Hydroxyisolathyrol.

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 17-Hydroxyisolathyrol

For researchers, scientists, and drug development professionals, ensuring the safe and compliant disposal of laboratory chemicals is a critical aspect of responsible research. This guide provides a detailed, step-by-step procedure for the proper disposal of 17-Hydroxyisolathyrol, a macrocyclic lathyrol derivative. While this compound is not classified as a hazardous substance, adherence to established laboratory waste management protocols is essential to maintain a safe working environment and ensure regulatory compliance.

Chemical Safety and Hazard Profile

Based on available safety data, 17-Hydroxyisolathyrol is not considered a hazardous substance or mixture.[1] However, it is crucial to treat all chemical waste with caution and follow institutional guidelines. General laboratory safety practices should always be observed when handling this compound and its waste.

Identifier	Information	Source
Product Name	17-Hydroxyisolathyrol	AbMole BioScience[1]
CAS Number	93551-00-9	AbMole BioScience[1]
Molecular Formula	C20H30O5	AbMole BioScience[1]
Hazard Classification	Not a hazardous substance or mixture	AbMole BioScience[1]
Primary Use	For research use only	AbMole BioScience[1], MedchemExpress.com[2]

Standard Disposal Protocol for 17-Hydroxyisolathyrol

This protocol outlines the recommended procedure for disposing of waste containing 17-Hydroxyisolathyrol. This includes pure compound, solutions, and contaminated labware.

1. Waste Identification and Segregation:

• Identify: Clearly identify all waste streams containing 17-Hydroxyisolathyrol. This includes unused stock, solutions, and contaminated materials (e.g., pipette tips, gloves, vials).

• Segregate: Although not classified as hazardous, it is good practice to segregate 17-Hydroxyisolathyrol waste from other chemical waste streams to prevent unintended reactions.[3][4] Do not mix with incompatible waste materials.

2. Waste Collection and Storage:

• Container Selection: Collect waste in a designated, chemically compatible container with a secure, leak-proof lid.[3][5] The container must be in good condition and free from damage.

• Labeling: Label the waste container clearly with the words "Waste," the full chemical name "17-Hydroxyisolathyrol," and the approximate concentration and quantity. This ensures accurate identification for disposal.[4][6]

• Storage Location: Store the waste container in a designated satellite accumulation area (SAA) within the laboratory.[6] This area should be away from general lab traffic and in a well-ventilated location.

3. Institutional Waste Management Procedures:

• Consult EHS: Before final disposal, consult your institution's Environmental Health and Safety (EHS) department or the relevant waste management office.[7] They will provide specific guidance based on local, state, and federal regulations.

• Waste Pickup Request: Submit a hazardous waste collection request to your institution's designated department (e.g., OCRS at Vanderbilt).[7] Laboratory personnel should not transport chemical waste themselves.[7]

• Prohibited Disposal Methods:

  • Do NOT dispose of 17-Hydroxyisolathyrol down the sink or drain.[5][7]

  • Do NOT dispose of it in the regular trash unless explicitly authorized by your EHS department for decontaminated materials.[7]

  • Do NOT use evaporation as a method of disposal in a fume hood.[7]

4. Disposal of Empty Containers:

• Rinsing: A container that held 17-Hydroxyisolathyrol can typically be disposed of as regular trash after it has been thoroughly emptied.[7]

• Defacing Labels: Before discarding the empty container, deface or remove all chemical labels to prevent confusion.[4][7]

• Cap Removal: Remove the cap from the empty container before placing it in the appropriate recycling or trash receptacle.[7]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 17-Hydroxyisolathyrol waste.

Caption: Logical workflow for the disposal of 17-Hydroxyisolathyrol.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of 17-Hydroxyisolathyrol, contributing to a secure research environment and upholding the principles of responsible chemical management.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. acewaste.com.au [acewaste.com.au]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. danielshealth.com [danielshealth.com]
• 6. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 7. vumc.org [vumc.org]

Comprehensive Safety and Handling Guide for 17-Hydroxyisolathyrol

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 17-Hydroxyisolathyrol. The following procedures are based on the material safety data sheet (MSDS) and are intended to ensure the safe handling, storage, and disposal of this compound.

Chemical and Physical Properties

While the provided safety data sheet indicates that 17-Hydroxyisolathyrol is not classified as a hazardous substance or mixture, it is crucial to handle it with care, adhering to standard laboratory safety protocols.[1]

Property	Value
Chemical Formula	C20H30O5
Molecular Weight	350.45 g/mol
CAS Number	93551-00-9
Recommended Storage	4°C, protected from light, in a dry, sealed container.[1] For long-term storage of stock solutions, -80°C for up to 6 months or -20°C for up to 1 month is recommended.[2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety, the following personal protective equipment should be worn when handling 17-Hydroxyisolathyrol:

• Eye and Face Protection: Wear chemical safety goggles or a face shield.

• Skin Protection:

  • Wear protective gloves (e.g., nitrile rubber).

  • Wear a laboratory coat.

• Respiratory Protection: In case of insufficient ventilation or the formation of dust/aerosols, use a NIOSH-approved respirator.

• General Hygiene: Wash hands thoroughly after handling. Change contaminated clothing.

Operational Plans: Handling and Storage

Safe Handling:

• Avoid contact with skin, eyes, and clothing.[1]

• Avoid the formation of dust and aerosols.[1]

• Use only in a well-ventilated area, preferably in a chemical fume hood.[1]

• Do not breathe vapors, mist, dust, or gas.[1]

Storage:

• Keep the container tightly sealed.[1]

• Store in a cool, well-ventilated area.[1]

• Protect from direct sunlight and sources of ignition.[1]

• The recommended storage temperature is 4°C.[1]

Emergency Procedures and First Aid

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide artificial respiration. Seek medical attention.[1]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]
Ingestion	Do NOT induce vomiting. Wash out the mouth with water if the person is conscious. Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Accidental Release and Disposal Plan

Accidental Release Measures: In the event of a spill, follow these steps:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Contain: Prevent further leakage or spillage if it is safe to do so. Keep the product away from drains and water courses.[1]

• Absorb: For liquid spills, absorb with a non-combustible absorbent material (e.g., sand, earth, diatomite, vermiculite).

• Clean-up:

  • Use full personal protective equipment during clean-up.[1]

  • Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

  • Collect all waste material in a suitable, labeled container for disposal.

Disposal:

• Dispose of contaminated material in accordance with all applicable federal, state, and local environmental regulations.

Experimental Workflow: Chemical Spill Response

Caption: Workflow for handling a chemical spill of 17-Hydroxyisolathyrol.

References

• 1. abmole.com [abmole.com]
• 2. medchemexpress.com [medchemexpress.com]